Phorate sulfone

• CAS: 2588-04-7

Core Science & Biosynthesis

Phorate sulfone chemical structure and properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phorate sulfone (CAS No. 2588-04-7) is an organophosphorus compound and a major metabolite of the systemic insecticide and acaricide, phorate.[1] Phorate itself is known for its high toxicity, and its metabolic products, including phorate sulfone, often exhibit equal or greater toxicity.[2][3] This technical guide provides an in-depth overview of the chemical structure, properties, and analytical methodologies related to phorate sulfone, intended for a scientific audience.

Chemical Structure and Identifiers

Phorate sulfone is formed through the oxidation of the thioether group in the parent phorate molecule. The chemical structure and key identifiers are presented below.

Chemical Structure:

Table 1: Chemical Identifiers of Phorate Sulfone

Identifier	Value	Reference(s)
IUPAC Name	O,O-Diethyl S-[(ethylsulfonyl)methyl] phosphorodithioate	[1]
CAS Number	2588-04-7	[1]
Molecular Formula	C₇H₁₇O₄PS₃	[1]
Molecular Weight	292.38 g/mol	[1]
Synonyms	Thimet sulfone, O,O-Diethyl S-ethylsulfonylmethyl phosphorodithioate	[1]

Physicochemical Properties

The physicochemical properties of phorate sulfone are crucial for understanding its environmental fate, transport, and toxicokinetics.

Table 2: Physicochemical Properties of Phorate Sulfone

Property	Value	Reference(s)
Physical State	Pale yellow liquid	[3]
Boiling Point	150 °C at 0.1 Torr	[4]
Water Solubility	859.3 mg/L at 19 °C	[4]
Solubility in Organic Solvents	Soluble in most organic solvents, such as acetone and chloroform.	[4]

Toxicological Properties

Phorate and its metabolites are potent inhibitors of acetylcholinesterase (AChE), an enzyme critical for nerve function. The inhibition of AChE leads to the accumulation of the neurotransmitter acetylcholine, resulting in overstimulation of the nervous system.[2] Phorate sulfone is a highly toxic metabolite.[2]

Table 3: Acute Toxicity of Phorate (Parent Compound)

Route of Exposure	Species	LD50 Value	Reference(s)
Oral	Rat	1.1 - 3.7 mg/kg	[5]
Dermal	Rat	2.5 - 6.2 mg/kg	[5]
Inhalation (1-hour)	Rat	0.06 mg/L	[5]

Experimental Protocols

Analysis of Phorate Sulfone in Biological Tissues (GC-MS)

This protocol is adapted from a method for the detection of phorate and its metabolites in visceral matrices.[6]

a. Sample Preparation:

• Homogenize 50 g of tissue sample with an equal amount of anhydrous sodium sulfate to form a slurry.

• Transfer the slurry to a conical flask and add 50 mL of n-hexane.

• Heat the mixture on a hot water bath for one hour, then cool and filter.

• Repeat the extraction of the residue twice with 25 mL of n-hexane and combine the filtrates.

• The combined hexane extract is then subjected to liquid-liquid extraction with acetonitrile saturated with n-hexane.

• The acetonitrile layers are combined, diluted with water, and back-extracted with n-hexane.

• The final hexane extract is concentrated for GC-MS analysis.[6]

b. GC-MS Conditions:

• Column: DB-1MS nonpolar quartz capillary column

• Ion Source Temperature: 230°C

• Transmission Line Temperature: 280°C

• Detection Mode: Electron Ionization (EI)

Analysis of Phorate Sulfone in Eggs (UPLC-MS/MS)

This protocol is based on a method for the quantification of phorate and its metabolites in eggs.[3]

a. Sample Preparation:

• Extract a homogenized egg sample with acetonitrile.

• Perform a cleanup step using a glass funnel plugged with cotton, anhydrous sodium sulfate, and neutral alumina.

• Elute the analyte with acetonitrile.

• Evaporate the eluate to dryness and reconstitute the residue in an acetonitrile:water mixture for UPLC-MS/MS analysis.[3]

b. UPLC-MS/MS Conditions:

• Column: Waters C18 (50 mm × 2.1 mm, 1.7 µm)

• Mobile Phase: Gradient elution with acetonitrile and 0.1% formic acid in water

• Ionization Mode: Electrospray Ionization (ESI), positive mode

• Detection Mode: Multiple Reaction Monitoring (MRM)

Acetylcholinesterase Inhibition Assay

This is a general protocol based on the Ellman method, which can be used to assess the inhibitory activity of phorate sulfone.

a. Reagents:

• Acetylcholinesterase (AChE) solution

• Acetylthiocholine (ATC) substrate

• 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB)

• Phosphate buffer (pH 8.0)

• Phorate sulfone solution of known concentrations

b. Procedure:

• In a 96-well plate, add the phosphate buffer, AChE solution, and the phorate sulfone solution (or a control).

• Incubate the mixture to allow for the inhibitor to interact with the enzyme.

• Initiate the reaction by adding the ATC substrate and DTNB.

• Measure the absorbance at 412 nm over time. The rate of color change is proportional to the AChE activity.

• Compare the activity in the presence of phorate sulfone to the control to determine the extent of inhibition.

Signaling Pathways and Logical Relationships

Metabolic Pathway of Phorate

Phorate undergoes oxidative metabolism in biological systems and the environment to form more toxic metabolites, including phorate sulfone.[4]

Caption: Metabolic oxidation of phorate to phorate sulfoxide and phorate sulfone.

Mechanism of Acetylcholinesterase Inhibition

Organophosphates like phorate sulfone act as irreversible inhibitors of acetylcholinesterase by phosphorylating a serine residue in the enzyme's active site.

Caption: Mechanism of acetylcholinesterase inhibition by phorate sulfone.

Synthesis

The primary method for the synthesis of phorate sulfone is the oxidation of phorate. While specific, detailed laboratory protocols are not abundant in the literature, a general approach involves the use of a suitable oxidizing agent.

A common method for the oxidation of sulfides to sulfones involves the use of hydrogen peroxide, often in the presence of a catalyst. For the synthesis of phorate sulfone, a potential procedure would involve dissolving phorate in a suitable organic solvent and treating it with an oxidizing agent such as meta-chloroperoxybenzoic acid (m-CPBA) or hydrogen peroxide with a catalyst like tungstic acid. The reaction would likely require monitoring by techniques such as thin-layer chromatography (TLC) or gas chromatography (GC) to determine the point of complete conversion of the starting material and the intermediate sulfoxide to the desired sulfone. Purification would then be carried out using column chromatography.

Conclusion

Phorate sulfone is a significant and highly toxic metabolite of the insecticide phorate. Its primary mechanism of toxicity is the irreversible inhibition of acetylcholinesterase. This guide has provided a detailed overview of its chemical and physical properties, toxicological information, and methodologies for its analysis. The provided experimental protocols and diagrams are intended to serve as a valuable resource for researchers and professionals in the fields of environmental science, toxicology, and drug development. Further research into the specific toxicokinetics and development of antidotes for poisoning by phorate and its metabolites remains an important area of study.

References

• 1. Phorate sulfone | C7H17O4PS3 | CID 17425 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Case report: Treatment of severe phorate poisoning - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scitepress.org [scitepress.org]
• 4. Phorate Degradation Pathway [eawag-bbd.ethz.ch]
• 5. researchgate.net [researchgate.net]
• 6. 416. Phorate (Pesticide residues in food: 1977 evaluations) [inchem.org]

Phorate Sulfone: A Technical Guide to Synthesis and Purification

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phorate sulfone is a significant metabolite of the organophosphate insecticide and acaricide, phorate. As a potent inhibitor of acetylcholinesterase, the synthesis of pure phorate sulfone is crucial for toxicological studies, the development of analytical standards, and research into its environmental fate and metabolic pathways. This technical guide provides an in-depth overview of the synthesis and purification methods for phorate sulfone, complete with experimental protocols and data presented for clarity and reproducibility.

Synthesis of Phorate Sulfone

The primary method for synthesizing phorate sulfone is through the oxidation of phorate. This transformation can also proceed from its intermediate metabolite, phorate sulfoxide. The most common and effective oxidizing agents for this conversion are meta-chloroperbenzoic acid (m-CPBA) and hydrogen peroxide.

Chemical Reaction Pathway

The synthesis involves the oxidation of the thioether group in phorate, first to a sulfoxide and subsequently to a sulfone.

Caption: Oxidation pathway of phorate to phorate sulfone.

Experimental Protocol: Synthesis via m-CPBA Oxidation

This protocol details the synthesis of phorate sulfone from phorate using meta-chloroperbenzoic acid (m-CPBA) as the oxidizing agent.

Materials:

• Phorate

• meta-Chloroperbenzoic acid (m-CPBA, ~77% purity)

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Saturated sodium sulfite solution

• Brine (saturated sodium chloride solution)

• Anhydrous magnesium sulfate

• Rotary evaporator

• Magnetic stirrer and stir bar

• Separatory funnel

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve phorate in dichloromethane (DCM).

• Addition of Oxidant: To the stirred solution, add m-CPBA portion-wise at room temperature. The reaction is exothermic, and cooling may be necessary for larger scale syntheses.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up:

  • Upon completion, quench the reaction by adding a saturated solution of sodium sulfite to reduce any excess peroxide.

  • Wash the organic layer sequentially with saturated sodium bicarbonate solution to remove meta-chlorobenzoic acid, followed by brine.

  • Dry the organic layer over anhydrous magnesium sulfate.

• Solvent Removal: Filter the drying agent and remove the dichloromethane under reduced pressure using a rotary evaporator to yield the crude phorate sulfone.

Reactant/Reagent	Molar Ratio (to Phorate)	Key Parameters
Phorate	1.0	Starting material
m-CPBA	~2.2	Oxidizing agent
Dichloromethane	-	Solvent
Temperature	Room Temperature	Reaction condition
Reaction Time	2-4 hours (monitor)	Varies based on scale

Table 1: Key Parameters for Phorate Sulfone Synthesis using m-CPBA.

Purification of Phorate Sulfone

The crude product obtained from the synthesis typically contains unreacted starting material, the intermediate sulfoxide, and by-products from the oxidizing agent. Therefore, a robust purification strategy is essential to obtain high-purity phorate sulfone. A combination of column chromatography and recrystallization is often employed.

Purification Workflow

Caption: General workflow for the purification of phorate sulfone.

Experimental Protocol: Column Chromatography

Materials:

• Crude phorate sulfone

• Silica gel (for column chromatography)

• Hexane

• Ethyl acetate

• Glass column

• Fraction collector or test tubes

• TLC plates and developing chamber

Procedure:

• Column Packing: Prepare a slurry of silica gel in hexane and pack it into a glass column.

• Sample Loading: Dissolve the crude phorate sulfone in a minimal amount of dichloromethane and adsorb it onto a small amount of silica gel. After evaporating the solvent, carefully load the dried silica onto the top of the column.

• Elution: Elute the column with a gradient of ethyl acetate in hexane. Start with a low polarity mobile phase (e.g., 5% ethyl acetate in hexane) and gradually increase the polarity.

• Fraction Collection: Collect fractions and analyze them by TLC to identify those containing the pure phorate sulfone.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure.

Parameter	Description
Stationary Phase	Silica Gel
Mobile Phase	Gradient of Ethyl Acetate in Hexane
Elution Order	Phorate -> Phorate Sulfoxide -> Phorate Sulfone

Table 2: Column Chromatography Parameters for Phorate Sulfone Purification.

Experimental Protocol: Recrystallization

For final purification, recrystallization can be performed. The choice of solvent is critical.

Procedure:

• Dissolve the phorate sulfone obtained from column chromatography in a minimal amount of a suitable hot solvent or solvent mixture (e.g., a mixture of a polar and a non-polar solvent like ethyl acetate/hexane).

• Allow the solution to cool slowly to room temperature, and then in an ice bath to induce crystallization.

• Collect the crystals by filtration.

• Wash the crystals with a small amount of cold solvent.

• Dry the crystals under vacuum.

Based on the polarity of sulfones, suitable solvent systems for recrystallization include mixtures of moderately polar and non-polar solvents.[1]

Solvent System (Example)	Rationale
Ethyl Acetate / Hexane	Phorate sulfone is soluble in hot ethyl acetate and insoluble in cold hexane.
Acetone / Hexane	Similar principle to ethyl acetate/hexane.[1]

Table 3: Potential Recrystallization Solvent Systems for Phorate Sulfone.

Analytical Characterization

The purity and identity of the synthesized phorate sulfone should be confirmed using appropriate analytical techniques.

• Gas Chromatography-Mass Spectrometry (GC-MS): Provides information on the retention time and fragmentation pattern, confirming the molecular weight and structure.[2]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): A sensitive technique for quantification and confirmation.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed structural information.

This guide provides a comprehensive overview of the synthesis and purification of phorate sulfone. Researchers should always perform these procedures in a well-ventilated fume hood with appropriate personal protective equipment due to the high toxicity of phorate and its metabolites.

References

• 1. Reagents & Solvents [chem.rochester.edu]
• 2. medwinpublishers.com [medwinpublishers.com]

Phorate sulfone mechanism of action in insects

An In-Depth Technical Guide on the Core Mechanism of Action of Phorate Sulfone in Insects

Executive Summary

Phorate is a highly potent, systemic organophosphate (OP) insecticide used to control a wide range of insects, mites, and nematodes.[1][2] Its insecticidal activity is not inherent to the parent molecule but is a result of metabolic activation within the insect's body. This guide provides a detailed examination of the mechanism of action of phorate's key active metabolite, phorate sulfone, with a focus on its primary neurotoxic effects. Phorate undergoes a series of bioactivation steps, primarily oxidation and desulfuration, converting it into more potent and toxic metabolites, including phorate sulfoxide and phorate sulfone, and their respective oxon analogs. The ultimate mechanism of toxicity for these compounds is the irreversible inhibition of the critical nervous system enzyme, acetylcholinesterase (AChE), leading to a state of cholinergic crisis and subsequent death of the insect.

Metabolic Bioactivation of Phorate

Phorate, in its original form (a phosphorothioate), is a relatively weak inhibitor of acetylcholinesterase.[3] Its potent toxicity is realized through metabolic activation, a process predominantly mediated by Cytochrome P450 (CYP) monooxygenases and, to a lesser extent, flavin-containing monooxygenases (FMOs).[3][4] This bioactivation involves two primary types of reactions:

• Sulfoxidation: The thioether sulfur atom is oxidized to form phorate sulfoxide, which is then further oxidized to create phorate sulfone.[2][4]

• Oxidative Desulfuration: The thione group (P=S) is converted to an oxon group (P=O). This conversion dramatically increases the electrophilicity of the phosphorus atom, making the molecule a much more potent inhibitor of AChE.[3][4][5]

These reactions occur concurrently, leading to a cascade of metabolites, with the phorate oxon sulfoxide and phorate oxon sulfone being the most potent inhibitors of AChE.[4][6]

Caption: Metabolic activation pathway of phorate in insects.

Core Mechanism: Acetylcholinesterase (AChE) Inhibition

The primary target of phorate's active metabolites is the enzyme acetylcholinesterase (AChE).[1][7][8]

Normal Synaptic Function: In a healthy insect nervous system, the neurotransmitter acetylcholine (ACh) is released from a presynaptic neuron into the synaptic cleft. It binds to postsynaptic receptors (nicotinic and muscarinic), propagating the nerve signal. To terminate this signal and allow the neuron to reset, AChE rapidly hydrolyzes acetylcholine into choline and acetate.[9][10]

Inhibition by Phorate Metabolites: The "oxon" metabolites of phorate, including phorate oxon sulfone, are powerful, irreversible inhibitors of AChE.[4][8] The electrophilic phosphorus atom of the oxon attacks the serine hydroxyl group within the active site of the AChE enzyme, forming a stable, phosphorylated enzyme.[8][10] This covalent modification renders the enzyme non-functional.

Consequences of Inhibition: With AChE inhibited, acetylcholine cannot be broken down and accumulates in the synaptic cleft.[7][8][10] This leads to continuous and excessive stimulation of cholinergic receptors, resulting in a state known as "cholinergic crisis."[4][7] The constant firing of nerve signals causes initial tremors and muscle fasciculations, followed by paralysis, seizures, and ultimately, the death of the insect, often due to respiratory failure.[7][11]

Caption: Signaling pathway of phorate-induced neurotoxicity.

Quantitative Data: Toxicity and Enzyme Inhibition

Compound	Target	Effect	Relative Potency
Phorate	Whole Insect	Contact Insecticide	Base Toxicity
Phorate Sulfoxide	Whole Insect	Contact Insecticide	More toxic than phorate[6][12]
Phorate Sulfone	Whole Insect	Contact Insecticide	Less toxic than phorate sulfoxide but more toxic than phorate[12]
Phorate Oxon	Acetylcholinesterase	Enzyme Inhibition	Potent inhibitor
Phorate Oxon Sulfoxide	Acetylcholinesterase	Enzyme Inhibition	Considered the most potent AChE inhibitor among the metabolites[4][6]
Phorate Oxon Sulfone	Acetylcholinesterase	Enzyme Inhibition	Highly potent inhibitor[4]

Experimental Protocols: In Vitro Acetylcholinesterase Inhibition Assay

The primary method for quantifying the inhibitory potential of compounds like phorate sulfone is the in vitro AChE inhibition assay, most commonly performed using the Ellman method.[9][13][14]

Objective: To determine the concentration of an inhibitor (e.g., phorate oxon sulfone) required to reduce the activity of the AChE enzyme by 50% (IC50).

Principle: The assay is a colorimetric method that measures AChE activity. The enzyme hydrolyzes the substrate acetylthiocholine (ATCh) into thiocholine and acetate. The produced thiocholine reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent) to produce 5-thio-2-nitrobenzoate (TNB), a yellow-colored anion that can be quantified by measuring its absorbance at 412 nm.[9][14] A decrease in the rate of color formation indicates inhibition of AChE.

Materials:

• Purified Acetylcholinesterase (e.g., from electric eel or recombinant human)

• Assay Buffer (e.g., 0.1 M phosphate buffer, pH 8.0)

• Acetylthiocholine iodide (ATCh) solution (Substrate)

• 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) solution

• Test Inhibitor (e.g., Phorate Oxon Sulfone) dissolved in a suitable solvent (e.g., DMSO)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 412 nm

Procedure:

• Reagent Preparation: Prepare stock solutions of AChE, ATCh, DTNB, and the test inhibitor at desired concentrations in assay buffer.

• Assay Setup: In a 96-well plate, add the following to designated wells:

  • Blank: Buffer, DTNB, and ATCh (no enzyme).

  • Control (100% Activity): Buffer, AChE solution, DTNB, and solvent (without inhibitor).

  • Test Wells: Buffer, AChE solution, DTNB, and serial dilutions of the test inhibitor.

• Pre-incubation: Add the enzyme (AChE) to the control and test wells. Incubate the plate for a set period (e.g., 15 minutes) at a controlled temperature (e.g., 37°C) to allow the inhibitor to bind to the enzyme.[9]

• Reaction Initiation: Add the substrate (ATCh) to all wells to start the enzymatic reaction.

• Kinetic Measurement: Immediately place the plate in a microplate reader and measure the change in absorbance at 412 nm over time (e.g., every minute for 10-15 minutes).[9]

• Data Analysis:

  • Calculate the rate of reaction (V) for each well (ΔAbsorbance/minute).

  • Determine the percentage of inhibition for each inhibitor concentration using the formula: % Inhibition = [(V_control - V_inhibitor) / V_control] * 100.

  • Plot the % Inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Caption: Experimental workflow for the in vitro AChE inhibition assay.

Conclusion

The insecticidal efficacy of phorate and its metabolite, phorate sulfone, is a direct consequence of a sophisticated bioactivation process that culminates in potent neurotoxicity. The core mechanism of action is the irreversible inhibition of acetylcholinesterase by the activated oxon metabolites. This inhibition disrupts the normal transmission of nerve impulses, leading to a fatal cholinergic crisis in the target insect. Understanding this detailed pathway, from metabolic conversion to enzymatic inhibition and physiological consequence, is crucial for the development of more selective and effective insecticides and for managing the risks associated with organophosphate use.

References

• 1. britannica.com [britannica.com]
• 2. Phorate Degradation Pathway [eawag-bbd.ethz.ch]
• 3. researchgate.net [researchgate.net]
• 4. scholarsjunction.msstate.edu [scholarsjunction.msstate.edu]
• 5. Human Hepatic Cytochrome P450-Specific Metabolism of the Organophosphorus Pesticides Methyl Parathion and Diazinon - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Mechanisms of organophosphate neurotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. benchchem.com [benchchem.com]
• 10. Organophosphate Toxicity - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. dovepress.com [dovepress.com]
• 12. INSECTICIDAL ACTIVITY AND PERSISTENCE OF PHORATE, PHORATE SULFOXIDE, AND PHORATE SULFONE IN SOILS1 | The Canadian Entomologist | Cambridge Core [cambridge.org]
• 13. In Vitro Screening for Acetylcholinesterase Inhibition and Antioxidant Activity of Quercus suber Cork and Corkback Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]

Environmental Degradation Pathways of Phorate to Phorate Sulfone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental degradation pathways of the organophosphate pesticide phorate, with a specific focus on its transformation to the more persistent and toxic metabolite, phorate sulfone. This document details the key chemical and biological processes involved, presents quantitative data on degradation kinetics, outlines experimental protocols for studying these pathways, and provides visual representations of the degradation processes.

Introduction

Phorate, an organothiophosphate insecticide and nematicide, is known for its high toxicity and systemic activity in plants.[1] Once introduced into the environment, phorate undergoes a series of degradation processes, leading to the formation of several metabolites. The primary degradation pathway involves the oxidation of the thioether sulfur, resulting in the formation of phorate sulfoxide and subsequently phorate sulfone.[2][3] These oxidative metabolites are often more stable and, in some cases, exhibit greater toxicity than the parent compound, posing a continued risk to non-target organisms and ecosystems.[4] Understanding the intricate pathways of phorate degradation is crucial for environmental risk assessment, the development of remediation strategies, and for professionals in drug development studying xenobiotic metabolism.

Degradation Pathways of Phorate

The environmental degradation of phorate to phorate sulfone is a multi-step process mediated by both abiotic and biotic mechanisms. The core transformation involves the sequential oxidation of the sulfur atom in the ethylthio group.

Primary Oxidation Pathway

The principal degradation route begins with the rapid oxidation of phorate to phorate sulfoxide.[2] This intermediate is then more slowly oxidized to form phorate sulfone.[2] This two-step oxidation is a critical activation pathway, as the resulting metabolites are also potent acetylcholinesterase inhibitors.[5]

References

• 1. researchgate.net [researchgate.net]
• 2. Biodegradation of phorate by bacterial strains in the presence of humic acid and metal ions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Phorate Degradation Pathway [eawag-bbd.ethz.ch]
• 4. researchgate.net [researchgate.net]
• 5. Phorate (Ref: ENT 24042) [sitem.herts.ac.uk]

Phorate Sulfone Persistence in Soil and Water Systems: An In-depth Technical Guide

Abstract

Phorate, a systemic organophosphate insecticide and nematicide, undergoes oxidative metabolism in the environment to form more toxic and persistent compounds: phorate sulfoxide and phorate sulfone. Phorate sulfone is the terminal and most stable metabolite, raising significant environmental and food safety concerns due to its prolonged presence. This technical guide provides a comprehensive overview of the persistence of phorate sulfone in soil and water systems. It details the degradation pathways, summarizes quantitative data on half-life and residue levels, outlines the environmental factors influencing its fate, and describes the analytical methodologies used for its detection and quantification. This document is intended for researchers, environmental scientists, and regulatory professionals working in pesticide science and environmental toxicology.

Degradation and Persistence in Soil Systems

The behavior of phorate and its metabolites in soil is a complex process governed by chemical transformations and interactions with the soil matrix. Upon application, phorate rapidly oxidizes, leading to the formation of its sulfoxide and sulfone analogs.

Degradation Pathway of Phorate

In aerobic soil environments, the primary degradation pathway for phorate is a two-step oxidation of the thioether sulfur. Phorate is first oxidized to phorate sulfoxide, which is then further oxidized to phorate sulfone.[1][2][3] Phorate sulfone is the most persistent of these three compounds.[1][4] Concurrently, both phorate and its oxidative metabolites can undergo hydrolysis. Other metabolites that have been identified in soil include phoratoxon, phoratoxon sulfoxide, and phoratoxon sulfone.[1] Microbial activity is a key driver for the oxidation of phorate sulfoxide to phorate sulfone.[5]

Phorate's oxidative degradation pathway in soil.

Persistence and Half-Life in Soil

The persistence of a pesticide is often described by its half-life (DT50), the time it takes for 50% of the initial concentration to dissipate. Phorate degrades rapidly in soil, while its metabolites, particularly phorate sulfone, are significantly more persistent.[1] Field studies have shown that while residues of the parent phorate compound dissipate quickly, the total residues, including sulfoxide and sulfone, can be detected for longer periods.[6][7] For instance, in one study, over 98% of applied phorate and its oxidation products disappeared from muck and sand soils within a year.[4]

Compound	Half-Life (Days)	Soil Type	Reference
Phorate	3	Sandy Loam	[1]
Phorate Sulfoxide	75	Sandy Loam	[1]
Phorate Sulfone	Not Determined	Sandy Loam	[1]
Total Phorate	2.60 (2nd Order)	Sugarcane Soil	[7]

Factors Influencing Soil Persistence

The persistence and degradation rate of phorate sulfone in soil are influenced by a multitude of environmental and soil-specific factors.

• Soil Type and Composition: The conversion of phorate to its sulfoxide and sulfone metabolites occurs more readily in muck soils compared to sandy soils.[1] Soil properties like clay content, organic matter, and pH can significantly affect pesticide adsorption and availability for degradation.[2][8]

• Soil Moisture: Moisture is a critical factor, with increased moisture content generally leading to enhanced degradation of phorate.[2]

• Temperature: Temperature affects the rate of both chemical and microbial degradation processes.[4] Persistence is generally greater in colder conditions, as observed in a study comparing winter and summer seasons.[9]

• Microbial Activity: Soil microorganisms play a vital role in the degradation of phorate and its metabolites.[2] Studies using microbial consortia have demonstrated their ability to significantly reduce the concentration of phorate and its sulfone metabolite in soil.[10]

Factors influencing phorate sulfone persistence.

Leaching and Mobility in Soil

Despite its persistence, studies indicate that phorate and its metabolites exhibit limited leaching potential. The majority of the radioactivity in studies using labeled phorate remained in the top 7.5 cm of soil, suggesting no significant movement beyond a 15 cm depth.[1] The concentration peaks of total phorate residues were found to be stationary at a 7.5 cm depth until the pesticide had nearly dissipated.[9] However, higher application rates and soil type can influence mobility, with greater leaching observed at higher doses.[9]

Persistence in Water Systems

The fate of phorate sulfone in aquatic environments is primarily dictated by abiotic degradation processes, specifically hydrolysis.

Abiotic Degradation: Hydrolysis

Hydrolysis of phorate sulfone is highly dependent on the pH of the water. It degrades significantly faster under alkaline conditions compared to neutral or acidic conditions. The parent compound, phorate, hydrolyzes much more rapidly. Due to these degradation processes, phorate is not expected to persist in aquatic systems.[1]

Compound	pH	Half-Life at 25°C (Days)	Reference
Phorate Sulfone	5	77.1	[1]
Phorate Sulfone	7	60.2	[1]
Phorate Sulfone	9	5.25	[1]
Phorate	5, 7, 9	~2.1 - 2.5	[1]

Experimental Protocols for Analysis

Accurate determination of phorate sulfone residues in soil and water requires robust analytical methods involving extraction, cleanup, and instrumental analysis.

Sample Extraction and Cleanup

A common and effective method for extracting phorate and its metabolites from soil and other matrices is the use of acetonitrile.[7][11][12] Following extraction, a cleanup step is essential to remove interfering co-extractives from the sample matrix. This is often accomplished using solid-phase extraction (SPE) or dispersive SPE (part of the QuEChERS method), employing sorbents such as primary secondary amine (PSA), anhydrous sodium sulfate, and neutral alumina.[11][12][13]

Instrumental Analysis

High-performance liquid chromatography coupled with tandem mass spectrometry (UPLC-MS/MS or LC-MS/MS) is the preferred technique for the sensitive and selective quantification of phorate sulfone and other metabolites.[11][13] Gas chromatography-mass spectrometry (GC-MS) is also a viable method.[12] These methods can achieve low limits of detection (LOD) and quantification (LOQ), often in the range of 0.0005 to 0.003 mg/kg.[11][12]

General workflow for phorate residue analysis.

Conclusion

Phorate sulfone is the primary terminal metabolite of the insecticide phorate in both soil and water systems. Its persistence far exceeds that of the parent compound and the intermediate phorate sulfoxide. In soil, the persistence of phorate sulfone is governed by a combination of factors, including soil type, moisture, temperature, and critically, microbial activity. While it is relatively immobile and tends to remain in the upper soil layers, its long half-life necessitates monitoring. In aquatic environments, its persistence is controlled by pH-dependent hydrolysis, with more rapid degradation occurring in alkaline waters. The sensitive and specific analytical methods, primarily LC-MS/MS, are essential for the accurate risk assessment and management of phorate sulfone residues in the environment.

References

• 1. Pesticide residues in food – 2005 [fao.org]
• 2. mdpi.com [mdpi.com]
• 3. Degradation and Metabolism of Phorate in Soil -Applied Biological Chemistry | Korea Science [koreascience.kr]
• 4. INSECTICIDAL ACTIVITY AND PERSISTENCE OF PHORATE, PHORATE SULFOXIDE, AND PHORATE SULFONE IN SOILS1 | The Canadian Entomologist | Cambridge Core [cambridge.org]
• 5. electronicsandbooks.com [electronicsandbooks.com]
• 6. 416. Phorate (Pesticide residues in food: 1977 evaluations) [inchem.org]
• 7. researchgate.net [researchgate.net]
• 8. Residue Patterns of Phorate and Its Metabolites Based on Soil Physicochemical Properties -Korean Journal of Environmental Agriculture [koreascience.kr]
• 9. Persistence and movement of phorate at high concentrations in soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. scitepress.org [scitepress.org]
• 12. cabidigitallibrary.org [cabidigitallibrary.org]
• 13. researchgate.net [researchgate.net]

Bioavailability and Uptake of Phorate Sulfone in Plants: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phorate, a systemic organophosphate insecticide, is widely used in agriculture to control a variety of pests on crops such as corn, cotton, and potatoes. Following application, phorate undergoes rapid metabolism in both soil and plants, leading to the formation of more persistent and often more toxic metabolites, including phorate sulfoxide and phorate sulfone. Phorate sulfone is a significant metabolite of interest due to its systemic nature, persistence, and potent acetylcholinesterase inhibition. This technical guide provides an in-depth overview of the bioavailability and uptake of phorate sulfone in plants, summarizing key quantitative data, detailing experimental protocols, and illustrating relevant pathways and workflows.

Bioavailability and Uptake Mechanisms

The bioavailability of phorate sulfone to plants is intrinsically linked to the fate of the parent compound, phorate, in the soil. Phorate is applied to the soil, where it and its degradation products can be taken up by plant roots and translocated throughout the plant.[1][2] The conversion of phorate to its sulfoxide in the soil is primarily a non-biological process, while the subsequent oxidation to phorate sulfone is mediated by microorganisms.[3]

Once present in the soil, phorate and its metabolites, including phorate sulfone, are absorbed by the plant roots.[2] The uptake and translocation of these compounds are influenced by various factors, including soil type, organic matter content, moisture levels, and the physiological processes of the plant itself.[4][5] Studies have shown that while phorate may be detectable in the soil, only its metabolites, primarily phorate sulfoxide and phorate sulfone, are typically found in the plant tissues, including the roots.[3][4] This indicates either the rapid metabolism of phorate upon absorption or the direct uptake of the metabolites from the soil.[4]

Translocation and Metabolism in Plants

Following uptake, phorate and its metabolites are translocated within the plant's vascular system.[1][6] The primary metabolic pathway of phorate in plants involves a sequence of oxidative reactions. Phorate is first oxidized to phorate sulfoxide, which is then further oxidized to phorate sulfone.[1][3] This metabolic conversion can also occur for the oxygen analog of phorate, leading to the formation of phoratoxon sulfoxide and phoratoxon sulfone.[1][3] These oxidative metabolites are potent anticholinesterase agents and can persist in plant tissues for extended periods.[1][2]

The relative distribution of phorate and its metabolites can vary between different parts of the plant. For instance, in corn, roots have been found to contain primarily phorate sulfone and some phorate sulfoxide, while the leaves contained these metabolites in addition to phoratoxon sulfoxide and phoratoxon sulfone.[4]

Quantitative Data on Phorate Sulfone Residues in Plants

The concentration of phorate sulfone in plants is influenced by the initial application rate of phorate, the type of plant, soil conditions, and the time elapsed since application. The following tables summarize quantitative data from various studies.

Table 1: Phorate and Metabolite Residues in Sugarcane Grown Soil (ng/g)

Days after Application	Phorate	Phorate Sulfoxide	Phorate Sulfone	Total Phorate
0 (2 hrs)	Present	Present	Present	-
30	Observed	Observed	Observed	Observed
60	Below Quantification Level	Below Quantification Level	Below Quantification Level	Below Quantification Level

Data synthesized from a study on the persistence and dissipation kinetics of phorate in a sugarcane ecosystem.[7]

Table 2: Residues of Phorate and its Metabolites in Radishes (mg/kg eq)

Soil Type	Time After Treatment	Phorate Sulfoxide	Phorate Sulfone
Sand	First Year	0.04 - 0.18	0.04 - 0.18
Muck	First Year	0.04 - 0.18	0.04 - 0.18
Both	Second Year	No Residues	No Residues

Data from a study on the fate of [14C]phorate in different soil types.[1]

Table 3: Distribution of Phorate and its Metabolites in Different Root Crops (% 14C in Dichloromethane Extracts)

Crop	Compound	Relative Percentage
Potatoes	Phorate Sulfoxide	20 - 75%
Phorate Sulfone	15 - 70%
Radishes	Phorate Sulfoxide	20 - 75%
Phorate Sulfone	15 - 70%
Carrots	Parent Phorate	10 - 25%
Phorate Sulfoxide	50 - 60%
Phorate Sulfone	10 - 25%

This table illustrates the relative abundance of phorate and its key metabolites in the organic extracts of different root vegetables after soil treatment.[1]

Experimental Protocols

The analysis of phorate sulfone in plant matrices typically involves extraction, cleanup, and quantification using chromatographic techniques.

Protocol 1: QuEChERS-based Extraction and LC-MS/MS Analysis of Phorate and its Metabolites in Sugarcane[7]

• Sample Preparation: Homogenize soil, sugarcane juice, or leaf samples.

• Extraction:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of distilled water (for soil), 10 mL of acetonitrile, and internal standards.

  • Vortex for 1 minute.

  • Add 4 g of anhydrous magnesium sulfate and 1 g of sodium chloride.

  • Vortex for 1 minute and then centrifuge at 4000 rpm for 5 minutes.

• Cleanup (Dispersive Solid-Phase Extraction):

  • Take a 1 mL aliquot of the supernatant (acetonitrile layer).

  • Add 150 mg of anhydrous magnesium sulfate and 50 mg of primary secondary amine (PSA).

  • Vortex for 30 seconds and centrifuge at 10,000 rpm for 5 minutes.

• Analysis:

  • Filter the supernatant through a 0.22 µm syringe filter.

  • Analyze the extract using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

  • LC Conditions: Use a C18 column with a gradient mobile phase of acetonitrile and water (containing formic acid and ammonium formate).

  • MS/MS Conditions: Operate in positive electrospray ionization (ESI+) mode with multiple reaction monitoring (MRM) for the quantification of phorate, phorate sulfoxide, and phorate sulfone.

Protocol 2: Gas Chromatography-Mass Spectrometry (GC-MS) for Phorate and Metabolites in Radish[8]

• Extraction:

  • Homogenize radish samples.

  • Extract with 10 mL of acetonitrile and 4 g of sodium chloride.

• Purification:

  • Purify the extract using 100 mg of primary secondary amine (PSA).

• Detection:

  • Analyze the purified extract using Gas Chromatography-Mass Spectrometry (GC-MS).

  • GC Column: DB-1MS nonpolar quartz capillary column.

  • MS Conditions: Ion source temperature at 230°C and transmission line temperature at 280°C.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Metabolic pathway of phorate in soil and plants.

Caption: General workflow for phorate sulfone analysis.

References

• 1. Pesticide residues in food – 2005 [fao.org]
• 2. EXTOXNET PIP - PHORATE [extoxnet.orst.edu]
• 3. 416. Phorate (Pesticide residues in food: 1977 evaluations) [inchem.org]
• 4. publications.iupac.org [publications.iupac.org]
• 5. publications.iupac.org [publications.iupac.org]
• 6. Translocation of Foliar-Applied Herbicides | Foliar Absorption and Phloem Translocation - passel [passel2.unl.edu]
• 7. researchgate.net [researchgate.net]

Toxicological Profile of Phorate Sulfone: An In-depth Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phorate, a systemic organophosphate insecticide and nematicide, is used to control a wide range of agricultural pests.[1] Following application, phorate undergoes oxidative metabolism in both soil and biological systems, leading to the formation of more persistent and often more toxic metabolites, including phorate sulfoxide and phorate sulfone. This technical guide provides a comprehensive overview of the toxicological effects of phorate sulfone on various non-target organisms. The primary mechanism of toxicity for phorate and its metabolites is the inhibition of acetylcholinesterase (AChE), an essential enzyme in the nervous system.[2] However, emerging evidence suggests that the toxic effects of organophosphates may extend beyond cholinesterase inhibition to include oxidative stress, genotoxicity, and disruption of other neurotransmitter systems.

This document summarizes available quantitative toxicity data, details relevant experimental protocols for toxicological assessment, and visualizes the key signaling pathways involved in phorate sulfone toxicity.

Data Presentation: Quantitative Toxicity of Phorate Sulfone

The following tables summarize the available quantitative data on the acute toxicity of phorate sulfone to a range of non-target organisms. It is important to note that specific toxicity data for phorate sulfone is limited for some species, and in such cases, data for the parent compound, phorate, is provided for context and comparison, with the understanding that phorate sulfone is considered to have comparable or greater toxicity.

Table 1: Acute Oral Toxicity of Phorate Sulfone to Mammalian Species

Species	Chemical	Endpoint	Value (mg/kg bw)	Sex	Reference
Rat (Rattus norvegicus)	Phorate Sulfone	LD50	3.5	Male	[1]
Rat (Rattus norvegicus)	Phorate Sulfone	LD50	1.2	Female	[1]
Rat (Rattus norvegicus)	Phorate	LD50	1.1 - 3.7	Not Specified	[2]

Table 2: Acute Oral and Dietary Toxicity of Phorate to Avian Species

Specific quantitative toxicity data for phorate sulfone in avian species was not available in the reviewed literature. The following data for the parent compound, phorate, is presented as a surrogate.

Species	Chemical	Endpoint	Value	Reference
Mallard (Anas platyrhynchos)	Phorate	LD50	0.62 mg/kg bw	[3]
Bobwhite Quail (Colinus virginianus)	Phorate	LD50	7 - 21 mg/kg bw	[2]
Mallard (Anas platyrhynchos)	Phorate	LC50 (5-day dietary)	370 - 580 ppm	[2]

Table 3: Acute Toxicity of Phorate Sulfone and Phorate to Aquatic Organisms

Species	Chemical	Endpoint	Value (µg/L)	Duration	Reference
Daphnia magna (Water Flea)	Phorate Sulfone	EC50	0.4	48 hours	[4][5][6]
Rainbow Trout (Oncorhynchus mykiss)	Phorate	LC50	13	96 hours	[7]
Bluegill Sunfish (Lepomis macrochirus)	Phorate	LC50	2 - 13	96 hours	[2]

Table 4: Acute Toxicity of Phorate to Soil Organisms

Specific quantitative toxicity data for phorate sulfone in soil organisms was not available in the reviewed literature. The following data for the parent compound, phorate, is presented as a surrogate.

Species	Chemical	Endpoint	Value (mg/kg soil)	Duration	Reference
Earthworm (Eisenia fetida)	Phorate	LC50	22.5	14 days

Experimental Protocols

The following sections detail standardized methodologies for key experiments cited in the toxicological assessment of phorate sulfone and related compounds. These protocols are based on internationally recognized guidelines, primarily from the Organisation for Economic Co-operation and Development (OECD).

Mammalian Acute Oral Toxicity (based on OECD Guideline 423: Acute Toxic Class Method)

This method is designed to estimate the acute oral toxicity of a substance and allows for its classification.

• Test Animals: Healthy, young adult rats (e.g., Sprague-Dawley strain), typically females as they are often more sensitive.

• Housing and Feeding: Animals are housed in individual cages under controlled conditions of temperature (22 ± 3 °C), humidity (30-70%), and a 12-hour light/dark cycle. Standard laboratory diet and water are provided ad libitum.

• Dose Administration: The test substance (phorate sulfone) is administered orally by gavage in a single dose. The volume administered should not exceed 1 mL/100g body weight for solutions in oil or 2 mL/100g for aqueous solutions.

• Dose Levels and Procedure: A stepwise procedure is used, starting with a predetermined dose (e.g., 5, 50, 300, or 2000 mg/kg body weight). Three animals are used in each step. The outcome of each step (mortality or survival) determines the next step:

  • If the dose results in mortality in 2 or 3 animals, the test is repeated at a lower dose.

  • If the dose results in mortality in 1 animal, the test is repeated at the same dose.

  • If the dose results in no mortality, the test is repeated at a higher dose.

• Observations: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in skin, fur, eyes, and behavior), and body weight changes for at least 14 days.

• Endpoint: The LD50 is estimated based on the mortality data from the stepwise procedure.

Avian Acute Oral Toxicity (based on OECD Guideline 223)

This guideline provides a method to assess the acute oral toxicity of substances to birds.

• Test Species: A suitable avian species, such as the Mallard duck (Anas platyrhynchos) or Northern Bobwhite quail (Colinus virginianus).

• Housing: Birds are housed in pens that are clean and provide adequate space, with controlled temperature and a 12-hour light/dark cycle.

• Dose Administration: The test substance is administered as a single oral dose, either by gavage or in a gelatin capsule.

• Procedure: A limit test at 2000 mg/kg body weight can be performed if the substance is expected to have low toxicity. If mortality occurs, a dose-response study is conducted with at least three dose levels and a control group.

• Observations: Birds are observed for mortality and signs of toxicity for at least 14 days post-dosing.

• Endpoint: The LD50 and its 95% confidence intervals are calculated.

Aquatic Invertebrate Acute Immobilisation Test (based on OECD Guideline 202)

This test determines the concentration of a substance that causes immobilization in Daphnia magna.

• Test Organism: Young daphnids (Daphnia magna), less than 24 hours old at the start of the test.

• Test Conditions: The test is conducted in glass vessels containing a defined volume of test solution at a constant temperature (20 ± 1 °C) under a 16-hour light/8-hour dark cycle.

• Test Concentrations: A series of at least five test concentrations in a geometric series and a control are used.

• Procedure: Daphnids are exposed to the test concentrations for 48 hours.

• Observations: The number of immobilized daphnids is recorded at 24 and 48 hours. Immobilization is defined as the inability to swim within 15 seconds after gentle agitation of the test vessel.

• Endpoint: The EC50 (median effective concentration for immobilization) is calculated at 48 hours.

Earthworm Acute Toxicity Test (based on OECD Guideline 207)

This test evaluates the acute toxicity of a substance to earthworms in an artificial soil.

• Test Organism: Adult earthworms (Eisenia fetida) with a clitellum.

• Test Substrate: An artificial soil mixture as specified in the guideline (e.g., 70% sand, 20% kaolin clay, 10% sphagnum peat).

• Procedure: The test substance is thoroughly mixed into the artificial soil. A range of at least five concentrations is tested, along with a control. Ten earthworms are introduced into each test vessel containing the treated soil.

• Test Conditions: The test is conducted in the dark at a constant temperature (20 ± 2 °C) for 14 days.

• Observations: Mortality and any behavioral abnormalities are recorded at 7 and 14 days.

• Endpoint: The LC50 (median lethal concentration) is determined at 14 days.

Soil Microorganism Carbon Transformation Test (based on OECD Guideline 217)

This test assesses the effect of a substance on the carbon transformation activity of soil microorganisms.

• Soil: A natural soil with known characteristics (e.g., texture, organic carbon content, pH).

• Procedure: The test substance is applied to the soil at different concentrations. The soil is then incubated under controlled conditions. At specified time intervals (e.g., 0, 7, 14, and 28 days), the substrate-induced respiration (SIR) is measured by adding a readily available carbon source (e.g., glucose) and measuring the rate of CO2 evolution or O2 consumption.

• Endpoint: The effect of the test substance on the carbon transformation rate is expressed as a percentage of the control. The ECx (e.g., EC10, EC50) values can be calculated.

Signaling Pathways and Mechanisms of Toxicity

The primary mechanism of toxicity for phorate sulfone, like other organophosphates, is the inhibition of acetylcholinesterase (AChE). However, research on phorate and related compounds suggests a broader range of toxicological effects.

Acetylcholinesterase Inhibition Pathway

Phorate sulfone is a potent inhibitor of AChE. By binding to the active site of the enzyme, it prevents the breakdown of the neurotransmitter acetylcholine (ACh) in the synaptic cleft. The accumulation of ACh leads to continuous stimulation of cholinergic receptors, resulting in a state of cholinergic crisis characterized by a range of neurological and physiological symptoms.

Acetylcholinesterase Inhibition by Phorate Sulfone

Broader Toxicological Pathways

Beyond AChE inhibition, studies on phorate suggest that its metabolites, including phorate sulfone, may induce oxidative stress and apoptosis. Oxidative stress occurs when there is an imbalance between the production of reactive oxygen species (ROS) and the cell's ability to detoxify these reactive intermediates. This can lead to cellular damage, including lipid peroxidation, protein damage, and DNA damage. Significant DNA damage can trigger apoptotic pathways, leading to programmed cell death.

Proposed Broader Toxicological Pathways of Phorate Sulfone

Conclusion

Phorate sulfone, a major metabolite of the insecticide phorate, exhibits significant toxicity to a wide range of non-target organisms. Its primary mode of action is the inhibition of acetylcholinesterase, leading to neurotoxicity. However, the toxicological profile of phorate sulfone is likely broader, potentially involving the induction of oxidative stress and apoptosis. While quantitative toxicity data for phorate sulfone is still lacking for some species, the available information underscores its potential for adverse environmental and health effects. Further research is warranted to fully characterize the toxicological effects and underlying mechanisms of phorate sulfone in diverse non-target species. This will enable more accurate risk assessments and inform regulatory decisions regarding the use of its parent compound, phorate.

References

• 1. apps.who.int [apps.who.int]
• 2. EXTOXNET PIP - PHORATE [extoxnet.orst.edu]
• 3. OPP Pesticide Ecotoxicity Database [ecotox.ipmcenters.org]
• 4. i-repository.net [i-repository.net]
• 5. ocu-omu.repo.nii.ac.jp [ocu-omu.repo.nii.ac.jp]
• 6. downloads.regulations.gov [downloads.regulations.gov]
• 7. researchgate.net [researchgate.net]

Phorate Sulfone: A Definitive Biomarker of Phorate Exposure

An In-depth Technical Guide for Researchers and Drug Development Professionals

Executive Summary

Phorate, a potent organophosphate insecticide, poses significant toxicological risks due to its irreversible inhibition of acetylcholinesterase (AChE). Following exposure, phorate is rapidly metabolized in the body to more toxic compounds, including phorate sulfone. The presence and concentration of phorate sulfone in biological matrices serve as a reliable and crucial biomarker for confirming exposure to phorate and assessing the associated toxicological risk. This technical guide provides a comprehensive overview of phorate sulfone's role as a biomarker, including its metabolism, toxicological effects, quantitative analysis in biological samples, and detailed experimental protocols for its detection.

Introduction: The Significance of Phorate Sulfone

Phorate is a systemic insecticide and acaricide that, upon absorption, undergoes metabolic activation to highly toxic metabolites.[1] The parent compound, phorate, is a relatively weak inhibitor of acetylcholinesterase.[2] However, its oxidative metabolites, including phorate sulfoxide and phorate sulfone, are significantly more potent inhibitors of this critical enzyme.[2] Phorate sulfone, in particular, is a stable and prominent metabolite, making it an excellent candidate for biomonitoring of phorate exposure.[3][4] The detection and quantification of phorate sulfone in biological samples like blood, urine, and tissues can confirm exposure, even when the parent phorate is no longer detectable, and can provide valuable information for clinical diagnosis and risk assessment.[2][5]

Metabolism and Toxicological Profile

Metabolic Activation of Phorate

Once absorbed, phorate is rapidly distributed throughout the body and undergoes extensive metabolism, primarily in the liver.[2] The metabolic pathway involves two main types of reactions: oxidation of the thioether sulfur and desulfuration of the thiono group.

The initial oxidation of the thioether sulfur atom leads to the formation of phorate sulfoxide. A subsequent oxidation of the sulfoxide results in the formation of phorate sulfone.[6] Both of these metabolites are more potent acetylcholinesterase inhibitors than the parent phorate.[2]

dot

Figure 1: Metabolic pathway of phorate to phorate sulfone and other toxic metabolites.

Mechanism of Toxicity: Acetylcholinesterase Inhibition

The primary mechanism of toxicity for phorate and its metabolites is the inhibition of acetylcholinesterase (AChE), an enzyme crucial for the termination of nerve impulses in the cholinergic nervous system.[7] AChE breaks down the neurotransmitter acetylcholine in the synaptic cleft.[8] Inhibition of AChE leads to an accumulation of acetylcholine, resulting in continuous stimulation of cholinergic receptors and leading to a state of cholinergic crisis.[2] This manifests as a range of symptoms, including salivation, lacrimation, urination, defecation, gastrointestinal distress, and emesis (SLUDGE), as well as more severe effects like muscle tremors, paralysis, seizures, and respiratory failure.[1]

dot

Figure 2: Mechanism of acetylcholinesterase inhibition by phorate metabolites.

Quantitative Data on Phorate Sulfone as a Biomarker

The quantification of phorate and its metabolites in biological samples is critical for assessing exposure and the severity of poisoning. The following tables summarize key quantitative data from the literature.

Table 1: Cholinesterase Inhibition by Phorate and its Metabolites

Compound	IC50 (µM) for Cholinesterase Inhibition	Relative Toxicity to Phorate	Reference
Phorate	3100	1x	[2]
Phorate Sulfoxide	1500	~2x	[2]
Phorate Sulfone	40	~80x	[2]

Table 2: Phorate and Metabolite Concentrations in a Severe Poisoning Case

Metabolite	Concentration Range in Serum (ng/mL)	Notes	Reference
Phoratoxon Sulfoxide	Undetectable - High	Highest concentration of the metabolites detected.	[2]
Phoratoxon Sulfone	Undetectable - High	Second highest concentration.	[2]
Phorate Sulfone	Undetectable - High	Third highest concentration; levels rebounded after suspension of hemoperfusion.	[2]
Phorate Sulfoxide	Undetectable - Moderate	Levels rebounded after suspension of hemoperfusion.	[2]
Phoratoxon	Undetectable - Low	Lowest concentration of the detected metabolites.	[2]
Cholinesterase	200 - 300 U/L (lowest)	Recovered to >4800 U/L after ~34 days of treatment.	[2]

Table 3: Post-Mortem Concentrations in a Fatal Phorate Ingestion Case

Analyte	Matrix	Concentration (mg/L)	Reference
Phorate	Blood	0.18	[9]
Phorate	Urine	0.01	[9]
Phorate Sulfone	Blood	Detected (qualitative)	[5]
Phorate Sulfoxide	Blood	Detected (qualitative)	[5]

Experimental Protocols for Phorate Sulfone Analysis

The accurate quantification of phorate sulfone in biological matrices requires sensitive and specific analytical methods. Gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) are the most commonly employed techniques.

Sample Preparation: Solid-Phase Extraction (SPE)

A generic solid-phase extraction protocol for the cleanup of biological samples prior to analysis is outlined below. This protocol may require optimization depending on the specific matrix.

• Sample Pre-treatment: Centrifuge blood samples to separate plasma or serum. Urine samples may be used directly or after centrifugation to remove sediment.

• Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water.

• Loading: Load 1-2 mL of the biological sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 5 mL of deionized water to remove interfering hydrophilic compounds.

• Elution: Elute the analytes (phorate and its metabolites) with 5-10 mL of acetonitrile or another suitable organic solvent.

• Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40-50°C.

• Reconstitution: Reconstitute the dried residue in a small, known volume (e.g., 100-500 µL) of a solvent compatible with the analytical instrument (e.g., acetonitrile for LC-MS/MS, hexane or ethyl acetate for GC-MS).

Analytical Method: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers high sensitivity and specificity for the analysis of phorate and its metabolites.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 1.7 µm particle size).[10]

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).[10]

  • Flow Rate: 0.3 mL/min.[10]

  • Column Temperature: 35-40°C.[10]

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.[10]

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions (example for Phorate Sulfone): Precursor ion (Q1) m/z 293.0 → Product ions (Q3) m/z 171.0 and 96.8.[11] Collision energies and other parameters should be optimized for the specific instrument.

Analytical Method: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a robust technique for the analysis of volatile and semi-volatile compounds like phorate and its metabolites.

• Gas Chromatographic Conditions:

  • Column: A nonpolar or semi-polar capillary column, such as a DB-5ms or equivalent.

  • Injector: Splitless mode with an injection volume of 1-2 µL.

  • Oven Temperature Program: A temperature gradient starting from around 60-80°C and ramping up to 280-300°C.

  • Carrier Gas: Helium at a constant flow rate.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[3]

  • Acquisition Mode: Selected Ion Monitoring (SIM) for quantitative analysis or full scan for qualitative identification.

  • Characteristic Ions for Phorate Sulfone: m/z 292 (M+), 199, 93.[3]

dot

Figure 3: General experimental workflow for the analysis of phorate sulfone.

Conclusion

Phorate sulfone is a critical and reliable biomarker for assessing human exposure to the highly toxic insecticide phorate. Its increased toxicity and persistence in the body compared to the parent compound make its detection and quantification a valuable tool in clinical and forensic toxicology. The analytical methods detailed in this guide, particularly LC-MS/MS, provide the necessary sensitivity and specificity for accurate measurement in biological samples. For researchers and drug development professionals, a thorough understanding of phorate sulfone as a biomarker is essential for evaluating the risks associated with phorate exposure and for the development of potential countermeasures and treatments. The provided data and protocols serve as a foundational resource for laboratories involved in the biomonitoring of organophosphate pesticide exposure.

References

• 1. Metabonomics evaluation of urine from rats administered with phorate under long-term and low-level exposure by ultra-performance liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Case report: Treatment of severe phorate poisoning - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medwinpublishers.com [medwinpublishers.com]
• 4. researchgate.net [researchgate.net]
• 5. Suicide by Pesticide (Phorate) Ingestion: Case Report and Review of Literature - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tecan.com [tecan.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. scitepress.org [scitepress.org]
• 11. agilent.com [agilent.com]

Phorate Sulfone: A Comprehensive Technical Review

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phorate, a systemic organophosphorus insecticide and acaricide, is widely used in agriculture to control a variety of pests on crops. Upon application, phorate undergoes metabolic transformation into several more toxic compounds, with phorate sulfone being a significant and persistent metabolite.[1][2] This technical guide provides an in-depth review of the existing literature on phorate sulfone, covering its synthesis, analytical detection, toxicology, metabolic pathways, and environmental persistence. The information is intended to serve as a comprehensive resource for researchers, scientists, and professionals involved in drug development and environmental safety.

Phorate and its metabolites, including phorate sulfone, are pale yellow liquids with poor water solubility but are soluble in organic solvents.[3] They are relatively stable but can hydrolyze under very acidic or basic conditions.[3] The primary mechanism of toxicity for phorate and its metabolites is the inhibition of acetylcholinesterase (AChE), an essential enzyme for nerve function.[4][5]

Synthesis and Metabolism

Phorate is metabolized to phorate sulfone through a two-step oxidation process.[5] The initial and rapid oxidation of phorate leads to the formation of phorate sulfoxide.[6] Subsequently, a slower oxidation converts phorate sulfoxide into phorate sulfone.[6] This transformation occurs in various environments, including soil, plants, and animals, and can be mediated by both microbial and chemical processes.[1][7] In soil, the conversion of phorate to its sulfoxide is primarily a non-biological process, while the subsequent transformation to the sulfone is carried out by microorganisms.[7]

dot

Caption: Metabolic pathway of phorate to phorate sulfone and other metabolites.

Toxicology

The toxicity of phorate is significantly increased through its metabolic conversion to sulfoxide and sulfone derivatives.[6] Phorate sulfone is a potent inhibitor of acetylcholinesterase, leading to the accumulation of acetylcholine at nerve synapses and resulting in overstimulation of the nervous system in target organisms.[1][8]

Acute Toxicity

The oral LD50 of phorate has been reported as 8.0 mg/kg in mice and ranging from 1.1 to 3.2 mg/kg in rats.[3] While specific LD50 values for phorate sulfone are not detailed in the provided results, it is established that the oxidative metabolites are more toxic than the parent compound.[8]

Mechanism of Action: Acetylcholinesterase Inhibition

The primary mechanism of toxicity for phorate and its metabolites is the inhibition of acetylcholinesterase (AChE).[5] The inhibitory potency of these compounds varies significantly.

Compound	IC50 (µM) for Cholinesterase Inhibition
Phorate	3100[8]
Phorate Sulfoxide	1500[8]
Phorate Sulfone	40[8]
Phoratoxon	3[8]
Phoratoxon Sulfoxide	0.9[8]
Phoratoxon Sulfone	0.5[8]

As indicated in the table, phorate sulfone is approximately 77.5 times more potent as a cholinesterase inhibitor than the parent compound, phorate.[8] The oxon metabolites are even more toxic, with phoratoxon sulfone being the most potent inhibitor.[8]

dot

Caption: Mechanism of acetylcholinesterase inhibition by phorate sulfone.

Analytical Methodologies

The detection and quantification of phorate and its metabolites, including phorate sulfone, are crucial for food safety and environmental monitoring. Various analytical methods have been developed, with gas chromatography (GC) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) being the most common.[9]

Sample Preparation

A common sample preparation technique is the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method.[9]

Extraction Protocol for Egg Samples: [3]

• Homogenize the egg sample.

• Extract with acetonitrile.

• Perform a cleanup step using a glass funnel with cotton, anhydrous sodium sulfate, and neutral alumina.

• Evaporate the extract to dryness at 50°C.

• Reconstitute the residue in a suitable solvent for analysis.

Instrumental Analysis

UPLC-MS/MS Method for Phorate and Phorate Sulfone in Eggs: [3]

• Instrument: Waters ACQUITY UPLC-MS/MS with an electrospray ionization (ESI) interface.

• Column: Waters C18 (50 mm × 2.1 mm, 1.7 µm).

• Linear Range: 2.00-100.00 ng/mL for phorate and its metabolites.

• LOD: 0.0005 mg/kg for phorate sulfone.

• LOQ: 0.0015 mg/kg for phorate sulfone.

• Recovery: 78.6% to 95.6%.

GC-MS Method for Radish Samples: [10]

• Extraction: Acetonitrile and sodium chloride.

• Cleanup: Primary secondary amine (PSA).

• Column: DB-1MS nonpolar quartz capillary column.

• LOD: 0.001-0.003 mg/kg.

• LOQ: 0.003-0.01 mg/kg.

• Recovery: 89.2%-116%.

dot

Caption: General experimental workflow for the analysis of phorate sulfone.

Environmental Fate and Persistence

Phorate and its metabolites can persist in the soil, with the persistence being influenced by factors such as soil type, moisture, and temperature.[11] Phorate sulfone is generally more persistent in soil than phorate and phorate sulfoxide.[11] In one study, over 98% of applied phorate and its oxidation products disappeared from sand and muck soils within a year.[11]

Microbial degradation is a key process in the remediation of phorate-contaminated soils.[12] Consortia of microorganisms, including species of Brevibacterium, Bacillus, and Pseudomonas, have been shown to effectively degrade phorate, with removal rates of up to 98.31%.[12][13]

Conclusion

Phorate sulfone is a significant and toxic metabolite of the insecticide phorate. Its formation through oxidation in the environment and in biological systems increases the overall toxicity and persistence of phorate residues. The primary mechanism of its toxicity is the potent inhibition of acetylcholinesterase. Sensitive and reliable analytical methods, primarily based on chromatography coupled with mass spectrometry, have been developed for its detection in various matrices. Understanding the synthesis, toxicology, and environmental fate of phorate sulfone is critical for assessing the risks associated with the use of phorate and for developing strategies for environmental remediation. Further research into the long-term effects of exposure to low levels of phorate sulfone and the development of more efficient bioremediation techniques are warranted.

References

• 1. Buy Phorate sulfone | 2588-04-7 [smolecule.com]
• 2. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 3. scitepress.org [scitepress.org]
• 4. scholarsjunction.msstate.edu [scholarsjunction.msstate.edu]
• 5. Phorate Degradation Pathway [eawag-bbd.ethz.ch]
• 6. researchgate.net [researchgate.net]
• 7. 416. Phorate (Pesticide residues in food: 1977 evaluations) [inchem.org]
• 8. Case report: Treatment of severe phorate poisoning - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. cabidigitallibrary.org [cabidigitallibrary.org]
• 11. INSECTICIDAL ACTIVITY AND PERSISTENCE OF PHORATE, PHORATE SULFOXIDE, AND PHORATE SULFONE IN SOILS1 | The Canadian Entomologist | Cambridge Core [cambridge.org]
• 12. daneshyari.com [daneshyari.com]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

In-Vitro Metabolism of Phorate to Phorate Sulfone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in-vitro metabolism of the organophosphate insecticide phorate, with a specific focus on its oxidative transformation to phorate sulfone. This document details the enzymatic pathways involved, presents quantitative kinetic data, outlines experimental protocols for studying this metabolic conversion, and provides visual representations of the key processes.

Introduction

Phorate, an organothiophosphate insecticide, undergoes metabolic activation in biological systems to more potent acetylcholinesterase inhibitors. A key metabolic pathway involves the oxidation of the thioether sulfur to form phorate sulfoxide and subsequently phorate sulfone. Understanding the in-vitro kinetics and the enzymes responsible for this transformation is crucial for toxicological risk assessment and the development of potential detoxification strategies.

Metabolic Pathways

The in-vitro metabolism of phorate to phorate sulfone is a two-step oxidative process primarily mediated by two major enzyme superfamilies located in the liver microsomes: Cytochrome P450 (CYP) and Flavin-containing Monooxygenases (FMO).

• Step 1: Phorate to Phorate Sulfoxide: Phorate is first oxidized to phorate sulfoxide. This reaction is catalyzed by both CYP and FMO enzymes.

• Step 2: Phorate Sulfoxide to Phorate Sulfone: Phorate sulfoxide is further oxidized to the more stable and toxic metabolite, phorate sulfone. Crucially, this step is exclusively catalyzed by CYP enzymes. FMOs have been shown to be incapable of oxidizing phorate sulfoxide to phorate sulfone.[1]

The overall metabolic pathway can be visualized as follows:

Metabolic pathway of phorate to phorate sulfone.

Quantitative Data

The following tables summarize the available quantitative data on the in-vitro metabolism of phorate.

Table 1: Kinetic Parameters for Phorate Sulfoxidation by Human FMO1

Substrate	Enzyme	Km (µM)	Vmax (nmol/min/mg protein)
Phorate	Human FMO1	29.6 ± 4.1	Not explicitly stated

Data from a study on bioelectrochemical platforms with human monooxygenases.

Table 2: Reaction Rates for Phorate Metabolism in Rat Liver Microsomes

Substrate (10 µM)	Metabolite	Reaction Rate (nmol/min/g liver)
Phorate	Phorate Sulfoxide	0.0318
Phorate Sulfoxide	Phorate Sulfone	0.0332

Data from a study on brain and hepatic microsomal metabolism of phorate.

Experimental Protocols

This section provides detailed methodologies for key experiments to study the in-vitro metabolism of phorate.

In-Vitro Incubation with Liver Microsomes

This protocol describes the general procedure for incubating phorate with liver microsomes to study its metabolism.

Experimental Workflow:

Workflow for in-vitro phorate metabolism assay.

Materials:

• Rat liver microsomes (or other species of interest)

• Potassium phosphate buffer (pH 7.4)

• NADPH generating system (e.g., NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phorate stock solution (in a suitable solvent like methanol or DMSO)

• Acetonitrile (for quenching the reaction)

• Microcentrifuge tubes

• Incubator or water bath at 37°C

Procedure:

• Prepare the Incubation Mixture: In a microcentrifuge tube, combine the liver microsomes, phosphate buffer, and the NADPH generating system.

• Pre-incubation: Pre-incubate the mixture for 5 minutes at 37°C to allow the components to equilibrate.

• Initiate the Reaction: Add the phorate stock solution to the incubation mixture to initiate the metabolic reaction. The final concentration of the organic solvent should be kept low (typically ≤1%) to avoid enzyme inhibition.

• Incubation: Incubate the reaction mixture at 37°C for a specified period (e.g., 0, 5, 15, 30, and 60 minutes) to determine the time course of metabolism.

• Terminate the Reaction: Stop the reaction by adding an equal volume of cold acetonitrile. This will precipitate the proteins and halt enzymatic activity.

• Sample Preparation for Analysis: Centrifuge the quenched reaction mixture to pellet the precipitated proteins.

• Analysis: Transfer the supernatant to a new tube for analysis by LC-MS/MS to identify and quantify phorate and its metabolites.

LC-MS/MS Analysis of Phorate and its Metabolites

This protocol outlines a general method for the quantification of phorate, phorate sulfoxide, and phorate sulfone using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Instrumentation:

• A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer.

Chromatographic Conditions (Example):

• Column: C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: A suitable gradient to separate phorate and its metabolites.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5-10 µL

Mass Spectrometry Conditions (Example):

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for phorate, phorate sulfoxide, and phorate sulfone.

Table 3: Example MRM Transitions for Phorate and its Metabolites

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Phorate	261.1	75.1
Phorate Sulfoxide	277.1	199.0
Phorate Sulfone	293.1	199.0

Note: These are example transitions and should be optimized for the specific instrument used.

Data Analysis:

• Quantify the concentrations of phorate and its metabolites by comparing the peak areas from the samples to those of a standard curve prepared with known concentrations of the analytes.

Conclusion

This technical guide provides a foundational understanding of the in-vitro metabolism of phorate to phorate sulfone. The primary enzymatic drivers are CYP and FMO, with CYPs being solely responsible for the final conversion to phorate sulfone. The provided experimental protocols and quantitative data serve as a valuable resource for researchers investigating the toxicology and metabolic fate of this important organophosphate insecticide. Further research is warranted to fully elucidate the specific CYP isoforms involved and to establish a more comprehensive kinetic profile of this metabolic pathway in various species, including humans.

References

• 1. organomation.com [organomation.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Analytical Detection of Phorate Sulfone

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the detection and quantification of phorate sulfone, a major metabolite of the organophosphate insecticide phorate. The protocols outlined below are established on chromatographic and enzyme-inhibition-based assays, offering a range of options from highly sensitive and specific confirmatory analysis to rapid screening.

Introduction

Phorate is a systemic and contact insecticide that, upon application, undergoes metabolic oxidation to form more persistent and toxic metabolites, including phorate sulfoxide and phorate sulfone.[1][2] Due to their toxicity and potential to accumulate in the food chain, monitoring for these residues in environmental and biological matrices is crucial for food safety and toxicological studies.[1][3] Phorate and its metabolites function by inhibiting acetylcholinesterase, an enzyme critical for nerve function.[3] This document details analytical methods for the accurate detection of phorate sulfone.

Chromatographic Methods

Gas Chromatography (GC) and Liquid Chromatography (LC) coupled with Mass Spectrometry (MS) are the gold standards for the definitive identification and quantification of phorate sulfone.[1][4][5] These methods offer high sensitivity and selectivity.

I. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a robust technique for the analysis of thermally stable and volatile compounds like phorate sulfone.

Quantitative Data Summary

Matrix	Method	LOD (mg/kg)	LOQ (mg/kg)	Recovery (%)	Linearity (mg/L)	Reference
Radish	Dispersive Solid Phase Extraction-GC-MS	0.001-0.003	0.003-0.01	89.2-116	0.005-0.5	[6]
Water	GC/Chemical Ionization MS	-	-	-	-	[4]
Viscera	GC-EI-MS	-	-	-	-	[1]

Experimental Protocol: GC-MS Analysis of Phorate Sulfone in Radish [6]

1. Sample Preparation (Matrix Dispersive Solid Phase Extraction)

• Weigh 10 g of homogenized radish sample.

• Add 10 mL of acetonitrile and 4 g of sodium chloride.

• Vortex vigorously for 1 minute.

• Centrifuge at 4000 rpm for 5 minutes.

• Take the supernatant (acetonitrile layer) and add 100 mg of primary secondary amine (PSA) for cleanup.

• Vortex for 30 seconds and centrifuge.

• Filter the supernatant through a 0.22 µm syringe filter into a GC vial.

2. GC-MS Instrumental Analysis

• GC Column: DB-1MS nonpolar quartz capillary column.

• Ion Source Temperature: 230°C.

• Transmission Line Temperature: 280°C.

• Carrier Gas: Helium.

• Injection Mode: Splitless.

• MS Detection: Selected Ion Monitoring (SIM) or full scan mode.

Workflow Diagram: GC-MS Analysis

References

• 1. medwinpublishers.com [medwinpublishers.com]
• 2. 416. Phorate (Pesticide residues in food: 1977 evaluations) [inchem.org]
• 3. scitepress.org [scitepress.org]
• 4. Confirmation of phorate, terbufos, and their sulfoxides and sulfones in water by capillary gas chromatography/chemical ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. cabidigitallibrary.org [cabidigitallibrary.org]

Application Notes & Protocols for Phorate Sulfone Residue Analysis in Agricultural Products

Introduction

Phorate is a systemic organophosphate insecticide and acaricide used to control a variety of pests on a range of agricultural crops.[1] Following application, phorate is metabolized by plants into more toxic compounds, including phorate sulfoxide and phorate sulfone.[2][3] These metabolites, particularly phorate sulfone, are of significant concern due to their persistence and potent acetylcholinesterase inhibition.[4] Therefore, robust and sensitive analytical methods are crucial for the monitoring of phorate and its sulfone metabolite in agricultural commodities to ensure food safety and compliance with regulatory limits.

This document provides detailed application notes and protocols for the analysis of phorate sulfone residues in agricultural products, intended for researchers, scientists, and professionals in the field of drug and pesticide residue analysis.

Metabolic Pathway of Phorate

In plants and soil, phorate undergoes oxidation to form phorate sulfoxide, which is then further oxidized to phorate sulfone.[5][2][4] This metabolic conversion is a critical consideration in residue analysis, as methods must be capable of detecting both the parent compound and its key metabolites.

References

• 1. fao.org [fao.org]
• 2. 416. Phorate (Pesticide residues in food: 1977 evaluations) [inchem.org]
• 3. Pesticide residues in food – 2005 [fao.org]
• 4. medwinpublishers.com [medwinpublishers.com]
• 5. Phorate Degradation Pathway [eawag-bbd.ethz.ch]

Application Notes and Protocols for the Analysis of Phorate Sulfone by Gas Chromatography-Mass Spectrometry (GC-MS)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the analysis of phorate sulfone, a major metabolite of the organophosphate insecticide phorate, using Gas Chromatography-Mass Spectrometry (GC-MS). Phorate is metabolized in biological and environmental systems to more toxic compounds, including phorate sulfone.[1] Accurate and sensitive detection of this metabolite is crucial for toxicological studies, environmental monitoring, and food safety assessment. This application note details a robust analytical method, including sample preparation, GC-MS instrumental parameters, and data analysis. The provided protocols are intended to serve as a foundational methodology that can be adapted for various research and drug development applications.

Introduction

Phorate, an organophosphate insecticide, is widely used in agriculture to control a variety of pests on crops.[2] Its mode of action involves the inhibition of acetylcholinesterase, an enzyme critical for nerve function.[3] Following application, phorate undergoes metabolic oxidation to form several metabolites, including phorate sulfoxide and phorate sulfone.[2][3] These oxidative metabolites are often more potent acetylcholinesterase inhibitors and exhibit greater toxicity than the parent compound.[1] Phorate sulfone, in particular, is a stable and toxic metabolite that can persist in the environment and accumulate in the food chain.

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for the separation, identification, and quantification of volatile and semi-volatile organic compounds like phorate sulfone.[3] Its high sensitivity and selectivity make it an ideal method for detecting trace levels of pesticide residues in complex matrices such as soil, water, and food products. This document outlines a detailed protocol for the analysis of phorate sulfone using GC-MS, including a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method for sample preparation.

Metabolic Pathway of Phorate

Phorate is rapidly oxidized in both soil and biological systems to phorate sulfoxide, which is then more slowly oxidized to phorate sulfone.[2] This bioactivation process significantly increases the toxicity of the initial compound.

Caption: Metabolic oxidation of phorate to phorate sulfone.

Experimental Protocols

This section details the procedures for sample preparation and subsequent analysis by GC-MS.

Sample Preparation: Modified QuEChERS Protocol

The QuEChERS method is a widely adopted sample preparation technique for the analysis of pesticide residues in various matrices. It involves an initial extraction with acetonitrile followed by a cleanup step using dispersive solid-phase extraction (dSPE).

Materials and Reagents:

• Homogenized sample (e.g., fruit, vegetable, soil)

• Acetonitrile (pesticide residue grade)

• Anhydrous magnesium sulfate (MgSO₄)

• Sodium chloride (NaCl)

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• Centrifuge tubes (50 mL and 2 mL)

• Centrifuge

• Vortex mixer

Procedure:

• Sample Extraction:

  • Weigh 10-15 g of a homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile to the tube.

  • Add the appropriate QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl).

  • Securely cap the tube and vortex vigorously for 1 minute.

  • Centrifuge the tube at ≥3000 rcf for 5 minutes.

• Dispersive Solid-Phase Extraction (dSPE) Cleanup:

  • Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL dSPE tube containing 150 mg MgSO₄, 50 mg PSA, and 50 mg C18.

  • Vortex the dSPE tube for 30 seconds.

  • Centrifuge for 2 minutes at ≥3000 rcf.

  • The resulting supernatant is ready for GC-MS analysis.

GC-MS Instrumental Parameters

The following instrumental parameters can be used as a starting point and should be optimized for the specific instrument and application.

Table 1: GC-MS Operating Conditions

Parameter	Value
Gas Chromatograph
Column	DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness (or equivalent)
Injection Volume	1 µL
Injector Temperature	250 °C
Injection Mode	Splitless
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Oven Program	Initial 70°C, hold for 2 min; ramp to 280°C at 10°C/min; hold for 5 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ion Source Temp.	230 °C
Quadrupole Temp.	150 °C
Electron Energy	70 eV
Acquisition Mode	Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM)
Transfer Line Temp	280°C

Selected Ions for Monitoring (SIM) Mode:

For enhanced sensitivity and selectivity, Selected Ion Monitoring (SIM) mode is recommended. The characteristic ions for phorate sulfone should be monitored. Phorate sulfone has a molecular ion [M]+• at m/z 292, though it may be of low abundance.[3] A prominent fragment ion is observed at m/z 199, corresponding to the loss of an ethyl sulfonyl group.[3]

• Quantifier Ion: m/z 199

• Qualifier Ions: m/z 153, m/z 97

Quantitative Data

The following tables summarize typical quantitative data for the analysis of phorate sulfone by GC-MS. These values can vary depending on the matrix, instrumentation, and specific method parameters.

Table 2: Method Validation Data for Phorate Sulfone

Parameter	Result	Reference
Linearity Range	0.005 - 0.5 mg/L	[4]
Correlation Coefficient (r²)	>0.999	[4]
Limit of Detection (LOD)	0.001 - 0.003 mg/kg	[4]
Limit of Quantification (LOQ)	0.003 - 0.01 mg/kg	[4]
Average Recovery	89.2% - 116%	[4]
Relative Standard Deviation (RSD)	1.71% - 5.16%	[4]

Table 3: GC-MS/MS Parameters for Phorate Sulfone

Analyte	Retention Time (min)	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Phorate Sulfone	6.44	199	143	8
153	97	10

Experimental Workflow

The overall experimental workflow for the analysis of phorate sulfone is depicted in the following diagram.

Caption: GC-MS workflow for phorate sulfone analysis.

Conclusion

This application note provides a detailed and robust methodology for the determination of phorate sulfone using GC-MS. The described QuEChERS sample preparation protocol is efficient and effective for a variety of sample matrices. The provided GC-MS parameters and quantitative data serve as a valuable resource for researchers, scientists, and drug development professionals involved in pesticide residue analysis, environmental monitoring, and toxicological assessment. The methods outlined herein can be adapted and validated for specific laboratory and research needs, ensuring accurate and reliable quantification of this toxic metabolite.

References

• 1. shimadzu.nl [shimadzu.nl]
• 2. Evaluation of Quechers Sample Preparation and GC Mass Spectrometry Method for the Determination of 15 Pesticide Residues in Tomatoes Used in Salad Production Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medwinpublishers.com [medwinpublishers.com]
• 4. scitepress.org [scitepress.org]

Application Note: Quantitative Analysis of Phorate Sulfone in Food Matrices using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a sensitive and robust method for the quantitative analysis of phorate sulfone, a toxic metabolite of the organophosphate insecticide phorate, in various food matrices. The described protocol utilizes Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for selective and high-sensitivity detection. This method is crucial for food safety monitoring and toxicological studies. The sample preparation employs a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method, ensuring high recovery and removal of matrix interferences. Chromatographic separation is achieved on a C18 reversed-phase column, followed by detection using an electrospray ionization (ESI) source in positive ion mode and a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

Introduction

Phorate is a systemic and contact insecticide and acaricide that is prone to oxidation, forming metabolites such as phorate sulfoxide and phorate sulfone.[1] These metabolites, particularly phorate sulfone, are also of toxicological concern. Therefore, it is imperative to have a reliable and sensitive analytical method to detect and quantify phorate and its metabolites in various samples, including food products, to ensure consumer safety.[2] LC-MS/MS has emerged as a powerful tool for pesticide residue analysis due to its high selectivity, sensitivity, and ability to handle complex matrices.[3][4] This application note provides a detailed protocol for the determination of phorate sulfone in food samples.

Experimental

Sample Preparation (QuEChERS Method)

A modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction and cleanup method is employed for sample preparation.[4][5]

• Homogenization: Homogenize 10 g of the sample (e.g., garlic, egg) in a 50 mL centrifuge tube.[5]

• Extraction: Add 10 mL of acetonitrile to the homogenized sample. For acidic matrices or to improve extraction efficiency, acetonitrile containing 1% acetic acid can be used.[3]

• Salting Out: Add a QuEChERS extraction salt packet containing 4 g of anhydrous magnesium sulfate (MgSO4), 1 g of sodium chloride (NaCl), 1 g of trisodium citrate dihydrate, and 0.5 g of disodium hydrogen citrate sesquihydrate. Shake vigorously for 1 minute.[5]

• Centrifugation: Centrifuge the tube at 4200 rpm for 5 minutes.[5]

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Transfer 6 mL of the upper acetonitrile layer to a d-SPE tube containing 900 mg of anhydrous MgSO4 and 30 mg of primary secondary amine (PSA) sorbent. Vortex for 1 minute and centrifuge at 4200 rpm for 5 minutes.[5]

• Final Extract: Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.[5][6]

LC-MS/MS Instrumentation and Conditions

The analysis is performed on a triple quadrupole mass spectrometer coupled with a high-performance liquid chromatography system.[2][6]

Table 1: Liquid Chromatography (LC) Parameters

Parameter	Value
Column	C18 Reversed-Phase (e.g., 50 mm x 2.1 mm, 1.7 µm)[2]
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile[6]
Flow Rate	0.30 mL/min[2]
Gradient	See Table 2
Column Temperature	40 °C[6]
Injection Volume	5 µL

Table 2: Mobile Phase Gradient [2]

Time (min)	Mobile Phase A (%)	Mobile Phase B (%)
0.0	95	5
0.5	95	5
3.0	30	70
3.5	95	5
5.0	95	5

Table 3: Mass Spectrometry (MS) Parameters

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive[2]
Capillary Voltage	4.0 kV[2]
Desolvation Gas Temperature	600 °C[2]
Acquisition Mode	Multiple Reaction Monitoring (MRM)[2][3]

Table 4: MRM Transitions for Phorate Sulfone

Analyte	Precursor Ion (m/z)	Product Ion (m/z) (Quantifier)	Product Ion (m/z) (Qualifier)	Collision Energy (eV) (Quantifier)	Collision Energy (eV) (Qualifier)
Phorate Sulfone	293.0	171.0	96.8	8	44

(Note: Optimal collision energies may vary between instruments and should be determined empirically.)[7]

Quantitative Data Summary

The described method has been validated for its linearity, limit of detection (LOD), limit of quantification (LOQ), and recovery.

Table 5: Method Performance Characteristics

Parameter	Result
Linearity Range	2.0 - 100.0 ng/mL[2]
Correlation Coefficient (r²)	> 0.999[2]
Limit of Detection (LOD)	0.0005 mg/kg[2]
Limit of Quantification (LOQ)	0.0015 mg/kg[2]
Recovery	78.6% - 95.6%[2]
Relative Standard Deviation (RSD)	0.3% - 5.6%[2]

Experimental Workflow Diagram

Caption: LC-MS/MS workflow for phorate sulfone analysis.

Conclusion

The LC-MS/MS method detailed in this application note provides a reliable, sensitive, and specific protocol for the quantification of phorate sulfone in food matrices. The use of the QuEChERS method for sample preparation ensures high throughput and excellent recoveries. This method is well-suited for routine monitoring of phorate sulfone residues in food safety and quality control laboratories.

References

• 1. medwinpublishers.com [medwinpublishers.com]
• 2. scitepress.org [scitepress.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. shopshimadzu.com [shopshimadzu.com]
• 6. lcms.cz [lcms.cz]
• 7. agilent.com [agilent.com]

Application Notes and Protocols for QuEChERS Extraction of Phorate Sulfone in Food

Introduction

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method has become a widely adopted sample preparation technique for the analysis of pesticide residues in a variety of food matrices. Its simplicity, high throughput, and minimal solvent usage make it an attractive alternative to traditional extraction methods. This document provides detailed application notes and protocols for the extraction of phorate sulfone, a toxic metabolite of the organophosphate pesticide phorate, from various food commodities using the QuEChERS methodology followed by analysis with liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Phorate and its metabolites, including phorate sulfone, are potent acetylcholinesterase inhibitors and their presence in food is a significant safety concern.[1] Regulatory bodies worldwide have established maximum residue limits (MRLs) for phorate and its metabolites in various food products. Accurate and sensitive analytical methods are therefore crucial for monitoring compliance and ensuring consumer safety.

Principle of the QuEChERS Method

The QuEChERS method is a two-step process consisting of an extraction/partitioning step and a dispersive solid-phase extraction (d-SPE) cleanup step.[1]

• Extraction and Partitioning: A homogenized food sample is first extracted with acetonitrile. The addition of salts, typically magnesium sulfate (MgSO₄) and sodium chloride (NaCl) or sodium acetate (NaOAc), induces phase separation between the aqueous sample matrix and the acetonitrile layer, partitioning the pesticides into the organic solvent.[1][2] Buffering salts are also used to maintain a stable pH, which is important for the stability of pH-sensitive pesticides.[2] Two of the most common buffered QuEChERS methods are the AOAC Official Method 2007.01 (using acetate buffering) and the European EN 15662 method (using citrate buffering).[3]

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: An aliquot of the acetonitrile extract is then mixed with a combination of sorbents to remove interfering matrix components. Common sorbents include primary secondary amine (PSA) to remove organic acids, sugars, and fatty acids; C18 to remove nonpolar interferences like fats; and graphitized carbon black (GCB) to remove pigments and sterols.[1] The choice of sorbents depends on the food matrix being analyzed. After vortexing and centrifugation, the cleaned extract is ready for instrumental analysis.

Quantitative Data Summary

The following table summarizes the quantitative performance data for the analysis of phorate sulfone in various food matrices using the QuEChERS method coupled with LC-MS/MS.

Food Matrix	Spiking Level (mg/kg)	Recovery (%)	Relative Standard Deviation (RSD) (%)	Limit of Detection (LOD) (mg/kg)	Limit of Quantification (LOQ) (mg/kg)	Citation(s)
Eggs	0.02	78.6 - 95.6	0.3 - 5.6	0.0005	0.0015	[4][5]
Grapes	0.1	103	4	Not Reported	Not Reported	[6]
Lettuce	Not Specified	Not Specified	Not Specified	<0.001	Not Reported	[2]
Pear	Not Specified	Not Specified	Not Specified	<0.001	Not Reported	[2]
Dried Fruit	Not Specified	Not Specified	Not Specified	<0.001	Not Reported	[2]
Apple	0.01 - 0.05	70 - 120	4 - 18	Not Reported	Not Reported	[7]
Potato	0.01 - 0.05	70 - 120	4 - 18	Not Reported	Not Reported	[7]
Tomato	0.01 - 0.1	70 - 120	<20	Not Reported	<0.01	[2]
Orange	0.01 - 0.1	70 - 120	<20	Not Reported	<0.01	[2]

Experimental Protocols

This section provides detailed protocols for the extraction of phorate sulfone from different food matrices based on the AOAC 2007.01 and EN 15662 QuEChERS methods.

Protocol 1: AOAC Official Method 2007.01 for General Fruits and Vegetables

This protocol is suitable for a wide range of fruits and vegetables with high water content.

1. Sample Preparation:

• Weigh 15 g of a homogenized sample into a 50 mL centrifuge tube.

2. Extraction:

• Add 15 mL of acetonitrile containing 1% acetic acid.
• Add the contents of a salt packet containing 6 g of anhydrous magnesium sulfate and 1.5 g of sodium acetate.
• Cap the tube and shake vigorously for 1 minute.
• Centrifuge at ≥3000 rcf for 5 minutes.

3. Dispersive SPE Cleanup:

• Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL d-SPE tube. The choice of d-SPE tube depends on the matrix:
• For general fruits and vegetables (low in fat and pigments): Use a tube containing 150 mg anhydrous MgSO₄ and 50 mg PSA.
• For fatty matrices: Use a tube containing 150 mg anhydrous MgSO₄, 50 mg PSA, and 50 mg C18.
• For pigmented fruits and vegetables: Use a tube containing 150 mg anhydrous MgSO₄, 50 mg PSA, and 50 mg GCB.
• Vortex for 30 seconds.
• Centrifuge at high speed (e.g., 10,000 rcf) for 2 minutes.

4. Final Extract Preparation:

• Transfer the supernatant to an autosampler vial.
• The extract is now ready for LC-MS/MS analysis.

Protocol 2: EN 15662 Method for Fruits and Vegetables

This protocol is another widely used standard for QuEChERS analysis.

1. Sample Preparation:

• Weigh 10 g of a homogenized sample into a 50 mL centrifuge tube.

2. Extraction:

• Add 10 mL of acetonitrile.
• Add the contents of a salt packet containing 4 g of anhydrous magnesium sulfate, 1 g of sodium chloride, 1 g of trisodium citrate dihydrate, and 0.5 g of disodium hydrogen citrate sesquihydrate.
• Cap the tube and shake vigorously for 1 minute.
• Centrifuge at ≥3000 rcf for 5 minutes.

3. Dispersive SPE Cleanup:

• Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL d-SPE tube containing 150 mg anhydrous MgSO₄ and 25 mg PSA.
• For pigmented samples, a d-SPE tube containing GCB may be necessary.
• Vortex for 30 seconds.
• Centrifuge at high speed for 2 minutes.

4. Final Extract Preparation:

• Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis Parameters

The following are typical LC-MS/MS parameters for the analysis of phorate sulfone. Optimization will be required for specific instrumentation.

• LC Column: C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm)

• Mobile Phase:

  • A: Water with 0.1% formic acid and 5 mM ammonium formate

  • B: Methanol with 0.1% formic acid and 5 mM ammonium formate

• Gradient: A typical gradient would start at a low percentage of B, ramp up to a high percentage of B, and then return to initial conditions for equilibration.

• Flow Rate: 0.3 - 0.5 mL/min

• Injection Volume: 2 - 10 µL

• Ionization Mode: Electrospray Ionization (ESI) in positive mode

• MS/MS Transitions:

  • Phorate Sulfone: Precursor ion m/z 293.0 → Product ions m/z 171.1 and 115.0[8]

Diagrams

Below are diagrams illustrating the experimental workflow of the QuEChERS method.

Caption: QuEChERS experimental workflow for phorate sulfone extraction.

Conclusion

The QuEChERS method provides a simple, rapid, and effective approach for the extraction and cleanup of phorate sulfone residues in a wide range of food matrices. The choice of the specific QuEChERS protocol (e.g., AOAC or EN) and the d-SPE sorbents should be tailored to the specific food matrix to achieve optimal recovery and minimize matrix effects. The presented protocols and data serve as a valuable resource for researchers, scientists, and professionals in the field of food safety and drug development for the reliable monitoring of phorate sulfone residues.

References

• 1. researchgate.net [researchgate.net]
• 2. eurl-pesticides.eu [eurl-pesticides.eu]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. scitepress.org [scitepress.org]
• 6. lcms.cz [lcms.cz]
• 7. aensiweb.com [aensiweb.com]
• 8. Determination of some pesticide residues in conventional-grown and IPM-grown tomato by using QuEChERS method - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Solid-Phase Extraction (SPE) Cleanup of Phorate Sulfone

Audience: Researchers, scientists, and drug development professionals.

Introduction

Phorate, an organophosphate insecticide, and its primary metabolite, phorate sulfone, are of significant environmental and toxicological concern due to their high toxicity. Accurate determination of these compounds in various matrices such as soil, water, and biological tissues is crucial for monitoring and risk assessment. Solid-phase extraction (SPE) is a widely used sample preparation technique that offers efficient cleanup and concentration of analytes from complex sample matrices prior to chromatographic analysis. This document provides a detailed overview of SPE methods for the cleanup of phorate sulfone, including experimental protocols and performance data.

Principles of Solid-Phase Extraction

Solid-phase extraction is a chromatographic technique used to separate components of a mixture. The process involves a solid phase (sorbent) packed in a cartridge or disk and a liquid phase (sample and solvents). The separation is based on the affinity of the analyte and impurities for the solid phase. The general steps in SPE include:

• Conditioning: The sorbent is treated with a solvent to wet the packing material and create a suitable environment for sample adsorption.

• Loading: The sample is passed through the sorbent. The analyte and some impurities are retained on the sorbent.

• Washing: A specific solvent is used to wash away weakly bound impurities from the sorbent while the analyte of interest remains bound.

• Elution: A strong solvent is used to disrupt the analyte-sorbent interaction and elute the analyte from the cartridge.

Data Presentation

The following table summarizes the quantitative data for the analysis of phorate and its metabolites using various SPE and sample preparation methods.

Analyte	Matrix	Sample Preparation Method	Analytical Technique	Recovery (%)	LOD (mg/kg)	LOQ (mg/kg)	Reference
Phorate and Phorate Sulfone	Egg	Acetonitrile extraction, cleanup with anhydrous sodium sulfate and neutral alumina	UPLC-MS/MS	78.6 - 95.6	0.0005	0.0015	[1]
Phorate and its metabolites	Radish	Dispersive SPE (dSPE) with PSA	GC-MS	89.2 - 116	0.001 - 0.003	0.003 - 0.01	[2]
Phorate and its metabolites	Livestock	QuEChERS	LC-MS/MS	74.22 - 119.89	0.001	0.004	[3]
Phorate and its metabolites	Sandy Clay Loam Soil	Single-step sample preparation	GC-MS	94.00 - 98.46	-	0.01 (µg/g)	[4]
Organophosphorus Pesticides	Bovine Muscle	SPE with Isolute ENV+ (polystyrene-divinylbenzene)	GC-FPD	59 - 109	-	-	[5]
Organophosphorus Pesticides	Water	SPE with Agilent Bond Elut PPL	LC/MS/MS	70 - 135	-	< 5 (µg/L)	[6]

LOD: Limit of Detection, LOQ: Limit of Quantification, UPLC-MS/MS: Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry, GC-MS: Gas Chromatography-Mass Spectrometry, GC-FPD: Gas Chromatography-Flame Photometric Detector, dSPE: Dispersive Solid-Phase Extraction, PSA: Primary Secondary Amine, QuEChERS: Quick, Easy, Cheap, Effective, Rugged, and Safe.

Experimental Protocols

Below are detailed protocols for SPE cleanup of phorate sulfone from different sample matrices. The selection of the appropriate protocol depends on the sample type and the available instrumentation.

Protocol 1: SPE Cleanup of Phorate Sulfone from Water Samples

This protocol is a general procedure for the extraction of organophosphorus pesticides, including phorate sulfone, from water samples using a polymeric reversed-phase SPE cartridge.[6][7][8]

Materials:

• SPE Cartridge: Polymeric reversed-phase (e.g., Polystyrene-divinylbenzene), 500 mg

• Methanol (HPLC grade)

• Ethyl Acetate (HPLC grade)

• Deionized Water

• Hydrochloric Acid (for pH adjustment)

• Sodium Thiosulfate (for dechlorination, if necessary)

• SPE Vacuum Manifold

• Glassware: Graduated cylinders, collection tubes

• Nitrogen Evaporator

Procedure:

• Sample Pre-treatment:

  • If the water sample contains residual chlorine, add sodium thiosulfate.

  • Acidify the water sample to a pH of approximately 4 with hydrochloric acid.[7]

  • Filter the sample through a glass fiber filter to remove any suspended solids.[7]

• SPE Cartridge Conditioning:

  • Pass 5 mL of ethyl acetate through the cartridge.

  • Pass 5 mL of methanol through the cartridge.

  • Pass 5 mL of deionized water through the cartridge, ensuring the sorbent does not go dry.

• Sample Loading:

  • Load the pre-treated water sample (e.g., 500 mL) onto the conditioned SPE cartridge at a flow rate of approximately 5-10 mL/min.

• Washing:

  • After the entire sample has passed through, wash the cartridge with 5 mL of deionized water to remove any remaining water-soluble interferences.

  • Dry the cartridge under vacuum for 10-15 minutes to remove excess water.

• Elution:

  • Place a collection tube under the cartridge.

  • Elute the retained phorate sulfone with two 5 mL aliquots of ethyl acetate.[7]

• Concentration and Reconstitution:

  • Evaporate the collected eluate to near dryness under a gentle stream of nitrogen at approximately 40°C.

  • Reconstitute the residue in a suitable solvent (e.g., 1 mL of ethyl acetate or a solvent compatible with the analytical instrument) for subsequent analysis.

Protocol 2: Dispersive SPE (QuEChERS-based) for Phorate Sulfone in Solid Samples (e.g., Soil, Food)

This protocol is based on the widely used QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method, which involves an extraction step followed by a dispersive SPE cleanup.[2][3][9]

Materials:

• Acetonitrile (HPLC grade)

• Magnesium Sulfate (anhydrous)

• Sodium Chloride

• Primary Secondary Amine (PSA) sorbent

• Centrifuge and centrifuge tubes (15 mL and 50 mL)

• Vortex mixer

Procedure:

• Sample Extraction:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Add 4 g of anhydrous magnesium sulfate and 1 g of sodium chloride.

  • Vortex vigorously for 1 minute.

  • Centrifuge at 4000 rpm for 5 minutes.

• Dispersive SPE Cleanup:

  • Take a 1 mL aliquot of the acetonitrile supernatant and transfer it to a 2 mL microcentrifuge tube.

  • Add 150 mg of anhydrous magnesium sulfate and 50 mg of PSA sorbent.

  • Vortex for 30 seconds.

  • Centrifuge at 10,000 rpm for 5 minutes.

• Final Extract Preparation:

  • Take the supernatant and filter it through a 0.22 µm syringe filter.

  • The extract is now ready for analysis by GC-MS or LC-MS/MS.

Mandatory Visualization

The following diagrams illustrate the workflows for the described experimental protocols.

Caption: Workflow for SPE cleanup of phorate sulfone from water samples.

Caption: Workflow for QuEChERS-based cleanup of phorate sulfone from solid samples.

References

• 1. scitepress.org [scitepress.org]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. researchgate.net [researchgate.net]
• 4. Dissipation behavior of phorate and its toxic metabolites in the sandy clay loam soil of a tropical sugarcane ecosystem using a single-step sample preparation method and GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. dto-innovators.it [dto-innovators.it]
• 7. cdpr.ca.gov [cdpr.ca.gov]
• 8. epa.gov [epa.gov]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for the Quantification of Phorate Sulfone in Environmental Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phorate, a systemic organophosphate insecticide, is used to control a variety of pests on agricultural crops. In the environment, phorate undergoes oxidation to form more persistent and often more toxic metabolites, including phorate sulfoxide and phorate sulfone.[1] Phorate sulfone is a key analyte in environmental monitoring due to its potential for persistence and toxicity. These application notes provide detailed protocols for the quantification of phorate sulfone in various environmental matrices, including soil, water, sediment, and biota. The methodologies described herein utilize modern analytical techniques such as Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) to ensure high sensitivity and selectivity.

Phorate Degradation Pathway

The degradation of phorate in the environment is a multi-step process. The initial thioether sulfur is oxidized to form phorate sulfoxide, which is then further oxidized to form the more stable phorate sulfone. Understanding this pathway is crucial for comprehensive environmental risk assessment.

Caption: Environmental oxidation pathway of phorate to phorate sulfone.

General Experimental Workflow

The quantification of phorate sulfone in environmental samples follows a general workflow that includes sample collection, preparation, instrumental analysis, and data processing. Each step is critical for obtaining accurate and reliable results.

Caption: General workflow for phorate sulfone analysis in environmental samples.

Analytical Method Selection

The choice between GC-MS/MS and LC-MS/MS depends on several factors, including the physicochemical properties of the analyte, the sample matrix, and the desired sensitivity. This decision tree can guide the selection of the most appropriate analytical technique.

Caption: Decision tree for selecting between GC-MS/MS and LC-MS/MS.

Protocols for Environmental Matrices

Soil Samples

Protocol: QuEChERS Extraction and LC-MS/MS Analysis

This protocol is based on the Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method, which is widely used for pesticide residue analysis in soil.

1.1. Sample Preparation and Extraction:

• Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

• If the soil is dry, add 7 mL of deionized water, vortex briefly, and allow to hydrate for 30 minutes.

• Add 10 mL of acetonitrile to the tube.

• Shake vigorously for 5 minutes to extract the pesticides.

• Add the contents of a QuEChERS extraction salt packet (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate, 0.5 g disodium citrate sesquihydrate) to the tube.

• Immediately shake for 1 minute to prevent the agglomeration of salts.

• Centrifuge at ≥3000 rcf for 5 minutes.

1.2. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

• Transfer 1 mL of the supernatant (acetonitrile layer) to a 2 mL d-SPE tube containing a cleanup sorbent (e.g., 150 mg MgSO₄, 50 mg primary secondary amine (PSA), and 50 mg C18).

• Vortex for 30 seconds.

• Centrifuge at ≥5000 rcf for 2 minutes.

• Transfer the purified extract into an autosampler vial for LC-MS/MS analysis.

1.3. Instrumental Analysis (LC-MS/MS):

• Column: C18 column (e.g., 50 mm × 2.1 mm, 1.7 µm).

• Mobile Phase: A gradient of water with 0.1% formic acid and acetonitrile.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Detection Mode: Multiple Reaction Monitoring (MRM).

Table 1: LC-MS/MS Parameters for Phorate Sulfone

Parameter	Value
Precursor Ion (m/z)	293.0
Product Ion 1 (m/z)	171.1
Product Ion 2 (m/z)	115.0
Collision Energy (eV)	Varies by instrument, typically 10-25 eV

Table 2: Quantitative Data for Phorate Sulfone in Soil

Parameter	Value	Matrix	Reference
LOQ	2 µg/kg	Agricultural Soil	[2]
Recovery	70-120%	Agricultural Soil	[2]
Observed Concentration	Up to 28.61 mg/kg	Bioremediation Study Soil	[3]
Observed Concentration	Peak at 3.5 lb/acre (approx. 3.9 kg/ha ) one month after application	Field Soil	[4]

Water Samples

Protocol: Solid-Phase Extraction (SPE) and GC-MS/MS Analysis

This protocol is suitable for the extraction and concentration of phorate sulfone from water samples.

2.1. Sample Preparation and Extraction:

• Adjust the pH of a 500 mL water sample to neutral if necessary.

• Condition a solid-phase extraction (SPE) cartridge (e.g., C18 or polymeric) with methanol followed by deionized water.

• Pass the water sample through the SPE cartridge at a flow rate of 5-10 mL/min.

• After the entire sample has passed through, dry the cartridge under vacuum for 10-20 minutes.

• Elute the retained analytes with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

2.2. Instrumental Analysis (GC-MS/MS):

• Column: DB-5ms or equivalent (e.g., 30 m x 0.25 mm, 0.25 µm).

• Carrier Gas: Helium or Hydrogen.

• Injection Mode: Splitless.

• Ionization Mode: Electron Ionization (EI).

• Detection Mode: Multiple Reaction Monitoring (MRM).

Table 3: GC-MS/MS Parameters for Phorate Sulfone

Parameter	Value
Precursor Ion (m/z)	199
Product Ion 1 (m/z)	143
Product Ion 2 (m/z)	97
Collision Energy (eV)	Varies by instrument, typically 8-15 eV

Table 4: Quantitative Data for Phorate Sulfone in Water

Parameter	Value	Matrix	Reference
LOQ	0.01-0.04 µg/L	River Water	[5]
Recovery	76.6-124.3%	River Water	[5]
Observed Concentration	Not Detected (LOD 0.020 µg/L)	Surface Water	[6]
Observed Concentration	Phorate (parent) up to 0.33 µg/L	Surface Water	[7]

Sediment Samples

Protocol: Accelerated Solvent Extraction (ASE) and GC-MS Analysis

This protocol is designed for the extraction of pesticides from complex sediment matrices.

3.1. Sample Preparation and Extraction:

• Homogenize the sediment sample and mix with anhydrous sodium sulfate to remove excess water.

• Extract the sample using an Accelerated Solvent Extraction (ASE) system with a mixture of acetone and hexane (1:1, v/v).

• Concentrate the extract to approximately 1-2 mL.

3.2. Cleanup:

• Perform cleanup using Gel Permeation Chromatography (GPC) to remove high molecular weight interferences.

• Further cleanup can be achieved using a Florisil or silica solid-phase extraction (SPE) cartridge.

3.3. Instrumental Analysis (GC-MS):

• Follow the GC-MS/MS parameters outlined for water samples, or use a single quadrupole GC-MS in selected ion monitoring (SIM) mode for quantification.

Table 5: Quantitative Data for Phorate Sulfone in Sediment

Parameter	Value	Matrix	Reference
MDL	0.6-3.4 µg/kg dry weight (for a range of pesticides)	Sediment	[8]
Recovery	75-102% (for a range of pesticides)	Sediment	[8]
Observed Concentration	Data for phorate sulfone in sediment is limited; however, other organophosphates have been detected in the ng/g range.	River Sediment	[9]

Biota (Fish Tissue)

Protocol: Acetonitrile Extraction, Lipid Removal, and LC-MS/MS Analysis

This protocol includes a critical lipid removal step, essential for the analysis of pesticides in fatty fish tissue.

4.1. Sample Preparation and Extraction:

• Homogenize 10 g of fish tissue with anhydrous sodium sulfate.

• Extract with 20 mL of acetonitrile by shaking or using a mechanical homogenizer.

• Centrifuge and collect the supernatant. Repeat the extraction twice.

• Combine the acetonitrile extracts.

4.2. Cleanup (Lipid Removal):

• Freezing-Lipid Filtration: Concentrate the extract and cool to -20°C to precipitate lipids. Filter the cold extract to remove the solidified fats.[10]

• Gel Permeation Chromatography (GPC): For samples with high lipid content, GPC is highly effective for separating lipids from pesticides based on molecular size.[4][11][12] Use a system with a Bio-Beads S-X3 column and a suitable mobile phase like cyclohexane-ethyl acetate.[4]

4.3. Instrumental Analysis (LC-MS/MS):

• Follow the LC-MS/MS parameters as described for soil samples. Matrix-matched calibration standards are recommended to compensate for matrix effects.

Table 6: Quantitative Data for Phorate Sulfone in Biota

Parameter	Value	Matrix	Reference
LOQ	0.05–5.0 μg/kg (for a range of pesticides)	Fish and Shrimp
Recovery	50.4–118.6% (for a range of pesticides)	Fish and Shrimp
Observed Concentration	Data for phorate sulfone in biota is limited. Phorate has been shown to be toxic to aquatic macroinvertebrates.	Aquatic Macroinvertebrates

Conclusion

The protocols outlined in these application notes provide robust and reliable methods for the quantification of phorate sulfone in a variety of environmental matrices. The choice of extraction, cleanup, and instrumental analysis techniques should be tailored to the specific sample type and the analytical objectives. The provided quantitative data serves as a reference for expected concentration ranges and method performance. Adherence to these detailed protocols will enable researchers and scientists to generate high-quality data for environmental monitoring and risk assessment of phorate and its metabolites.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Residue analysis of 500 high priority pesticides: better by GC-MS or LC-MS/MS? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. researchgate.net [researchgate.net]
• 6. conquerscientific.com [conquerscientific.com]
• 7. Pesticide concentrations in water and sediment and associated invertebrate toxicity in Del Puerto and Orestimba Creeks, California, 2007-2008 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. khu.elsevierpure.com [khu.elsevierpure.com]
• 9. GPC Cleanup in Analysis of Pesticide Residue in Food : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 10. gilson.com [gilson.com]
• 11. mdpi.com [mdpi.com]
• 12. The effect of phorate on wetland macroinvertebrates [pubs.usgs.gov]

Application Note: Analysis of Phorate Sulfone in Soil Matrices

Introduction

Phorate, an organophosphate insecticide, is used to control insects on a variety of crops. In the soil, phorate can be oxidized to more persistent and toxic metabolites, including phorate sulfoxide and phorate sulfone.[1][2] Monitoring the levels of these degradation products, particularly phorate sulfone, is crucial for assessing environmental contamination and ensuring food safety, as these compounds can be taken up by growing crops.[3] This application note provides a detailed protocol for the analysis of phorate sulfone in soil matrices using solvent extraction followed by Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). A QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) based method is also presented as an efficient alternative for sample preparation.[4]

Experimental Workflow

Figure 1. Experimental workflow for the analysis of phorate sulfone in soil.

Protocols

Sample Preparation

• Sample Collection: Collect soil samples from the desired depth using a soil probe or auger. Place the samples in clearly labeled, airtight containers and transport them to the laboratory.

• Sample Pre-treatment: Air-dry the soil samples at room temperature (around 35 ± 5 °C) in a well-ventilated area to a constant weight.[5] Once dried, remove any large debris such as stones and plant material.[5]

• Homogenization: Homogenize the dried soil sample by passing it through a 2 mm sieve.[5] This can be done using a mechanical pulverizer or a mortar and pestle.[5] Thoroughly mix the sieved soil to ensure a representative subsample for analysis.[5]

Extraction and Cleanup

Two primary methods for extraction are presented below: a standard solvent extraction and a QuEChERS-based method.

This method is adapted from a procedure for the analysis of various pesticides in soil.[6]

• Extraction:

  • Weigh 10 g of the homogenized soil sample into a 50 mL centrifuge tube.[6]

  • Add 20 mL of acetonitrile to the tube.[6]

  • Shake the mixture for 1 hour at 180 rpm using an oscillator.[6]

  • Centrifuge the sample to separate the soil particles from the solvent.

• Cleanup:

  • Carefully transfer the supernatant to a new centrifuge tube.[6]

  • Add 5 g of sodium chloride (NaCl) to the supernatant.[6] This step helps to induce phase separation and remove some water-soluble co-extractives.

  • Vortex the tube vigorously to mix and then centrifuge again.

  • The resulting supernatant is the final extract for analysis.

The QuEChERS method is a streamlined approach that is widely used for pesticide residue analysis in various matrices, including soil.[4][7]

• Extraction:

  • Weigh 10 g of the homogenized soil sample into a 50 mL centrifuge tube. For dry soil, add 7 mL of water and allow it to hydrate for 30 minutes.[7]

  • Add 10 mL of acetonitrile to the tube.[7]

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g disodium hydrogen citrate sesquihydrate).

  • Immediately shake the tube vigorously for 1 minute.

  • Centrifuge at ≥ 5000 rcf for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer an aliquot (e.g., 1 mL) of the supernatant to a 2 mL microcentrifuge tube containing d-SPE cleanup sorbents. For soil analysis, a common combination is 150 mg anhydrous MgSO₄ and 50 mg Primary Secondary Amine (PSA).[8]

  • Vortex the tube for 30 seconds.

  • Centrifuge at ≥ 5000 rcf for 2 minutes.

  • The resulting supernatant is the final extract for analysis.

Instrumental Analysis

The final extract can be analyzed using either GC-MS or LC-MS/MS.

Gas chromatography coupled with mass spectrometry is a robust technique for the analysis of phorate sulfone.[1][9]

• Gas Chromatograph (GC) Conditions:

  • Column: DB-1MS nonpolar quartz capillary column or similar.[8]

  • Injector Temperature: 250 °C

  • Oven Temperature Program: Initial temperature of 80 °C, hold for 1 min, ramp to 280 °C at 10 °C/min, and hold for 5 min.

  • Carrier Gas: Helium at a constant flow rate.

• Mass Spectrometer (MS) Conditions:

  • Ion Source Temperature: 230 °C.[8]

  • Interface Temperature: 280 °C.[8]

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity.

Liquid chromatography-tandem mass spectrometry offers high sensitivity and specificity for the detection of phorate sulfone.[10][11]

• Liquid Chromatograph (LC) Conditions:

  • Column: C18 column (e.g., 50 mm × 2.1 mm, 1.7 µm).[11]

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Tandem Mass Spectrometer (MS/MS) Conditions:

  • Ionization Source: Electrospray Ionization (ESI), positive mode.[11]

  • MRM Transitions: Monitor for specific precursor-to-product ion transitions for phorate sulfone for quantification and confirmation.[10]

Quantitative Data Summary

The following table summarizes the performance characteristics of the analytical methods for phorate sulfone and related compounds in soil and other matrices.

Compound	Method	Fortification Level (µg/g)	Recovery (%)	RSD (%)	LOQ (µg/g)	Reference
Phorate	GC-MS	0.01 - 0.1	94.00 - 98.46	1.51 - 3.56	0.01	[1]
Phorate Sulfoxide	GC-MS	0.01 - 0.1	94.00 - 98.46	1.51 - 3.56	0.01	[1]
Phorate Sulfone	GC-MS	0.01 - 0.1	94.00 - 98.46	1.51 - 3.56	0.01	[1]
Phorate Oxon	GC-MS	0.01 - 0.1	94.00 - 98.46	1.51 - 3.56	0.01	[1]
Phorate Sulfone	LC-MS/MS	-	-	-	0.0015 (mg/kg)	[11]
Phorate	LC-MS/MS	-	78.6 - 95.6	0.3 - 5.6	0.0015 (mg/kg)	[11]
Phorate Sulfoxide	LC-MS/MS	-	78.6 - 95.6	0.3 - 5.6	0.0015 (mg/kg)	[11]

Note: Data from different studies may be based on different matrices and experimental conditions.

Signaling Pathways and Logical Relationships

The degradation of phorate in soil follows a logical pathway of oxidation.

Figure 2. Degradation pathway of phorate in soil.

Discussion

The choice between GC-MS and LC-MS/MS will depend on the available instrumentation and the specific requirements of the analysis. Both techniques provide the necessary sensitivity and selectivity for the determination of phorate sulfone in soil at trace levels. The QuEChERS method offers significant advantages in terms of sample throughput and reduced solvent consumption, making it a more environmentally friendly option.[4]

Method validation is a critical step to ensure the accuracy and reliability of the results. This should include the determination of linearity, accuracy (recovery), precision (repeatability and reproducibility), limit of detection (LOD), and limit of quantification (LOQ).[11] The use of matrix-matched standards is recommended to compensate for matrix effects, which can be significant in complex matrices like soil.[12] A suitable internal standard should also be used to correct for variations in extraction efficiency and instrument response.[7]

Conclusion

This application note provides a comprehensive overview of the analytical protocols for the determination of phorate sulfone in soil matrices. The detailed experimental procedures for sample preparation, extraction, cleanup, and instrumental analysis, along with the summarized quantitative data, will be a valuable resource for researchers and scientists in the fields of environmental monitoring and food safety. The provided workflows and diagrams offer a clear and concise visualization of the analytical process.

References

• 1. Dissipation behavior of phorate and its toxic metabolites in the sandy clay loam soil of a tropical sugarcane ecosystem using a single-step sample preparation method and GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. INSECTICIDAL ACTIVITY AND PERSISTENCE OF PHORATE, PHORATE SULFOXIDE, AND PHORATE SULFONE IN SOILS1 | The Canadian Entomologist | Cambridge Core [cambridge.org]
• 3. weber.hu [weber.hu]
• 4. Pesticide-Residue Analysis in Soils by the QuEChERS Method: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. openknowledge.fao.org [openknowledge.fao.org]
• 6. agilent.com [agilent.com]
• 7. unitedchem.com [unitedchem.com]
• 8. cabidigitallibrary.org [cabidigitallibrary.org]
• 9. researchgate.net [researchgate.net]
• 10. agilent.com [agilent.com]
• 11. scitepress.org [scitepress.org]
• 12. iris.unito.it [iris.unito.it]

Application Notes & Protocols for the Detection of Phorate Sulfone in Animal Tissues and Fluids

Audience: Researchers, scientists, and drug development professionals.

Introduction

Phorate, a systemic organophosphate insecticide, is extensively used in agriculture to control a variety of pests. Upon absorption by plants and animals, phorate is metabolized into more toxic compounds, including phorate sulfoxide and phorate sulfone.[1] These metabolites, particularly phorate sulfone, are potent acetylcholinesterase inhibitors and pose a significant risk to animal and human health.[1][2] Consequently, sensitive and reliable analytical methods are crucial for monitoring phorate sulfone residues in edible animal tissues and fluids to ensure food safety and conduct toxicological assessments.

These application notes provide detailed protocols for the extraction and quantification of phorate sulfone in various animal matrices using advanced analytical techniques such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS).

Analytical Methods

The determination of phorate sulfone in complex biological matrices like animal tissues and fluids requires highly selective and sensitive analytical instrumentation. LC-MS/MS is the preferred method for its ability to analyze a wide range of pesticide residues with high accuracy and precision.[3] GC-MS is also a viable technique, particularly for volatile and semi-volatile compounds.[4]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers excellent sensitivity and selectivity for the quantification of phorate sulfone. The following table summarizes typical instrument parameters.

Table 1: Typical LC-MS/MS Parameters for Phorate Sulfone Analysis [5][6]

Parameter	Setting
Liquid Chromatography
Column	C18 (e.g., Waters C18, 50 mm × 2.1 mm, 1.7 µm)
Mobile Phase	A: Water with 0.1% Formic AcidB: Acetonitrile with 0.1% Formic Acid
Gradient	Time (min)
0.0
3.0
3.5
5.0
Flow Rate	0.3 mL/min
Injection Volume	5-10 µL
Column Temperature	35-40 °C
Tandem Mass Spectrometry
Ionization Mode	Electrospray Ionization Positive (ESI+)
Capillary Voltage	3.0 - 4.0 kV
Desolvation Temperature	500 - 600 °C
Ion Source Temperature	150 °C
Cone Gas Flow	100 L/h
Desolvation Gas Flow	300 L/h
Multiple Reaction Monitoring (MRM) Transitions
Phorate Sulfone	Precursor Ion (m/z)
293.0
293.0

Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS)

GC-MS/MS is a robust technique for the analysis of phorate sulfone, often requiring derivatization for improved chromatographic performance.

Table 2: Typical GC-MS/MS Parameters for Phorate Sulfone Analysis [4]

Parameter	Setting
Gas Chromatography
Column	HP-5ms or equivalent (30 m x 0.25 mm, 0.25 µm)
Carrier Gas	Helium
Inlet Temperature	250 °C
Oven Program	Initial: 80 °C, hold for 1 minRamp: 20 °C/min to 280 °C, hold for 5 min
Tandem Mass Spectrometry
Ionization Mode	Electron Ionization (EI)
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Multiple Reaction Monitoring (MRM) Transitions
Phorate Sulfone	Precursor Ion (m/z)
292
292

Experimental Protocols

Sample Preparation: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) Method

The QuEChERS method is widely adopted for pesticide residue analysis in food matrices due to its simplicity, high throughput, and minimal solvent usage.[7][8][9][10]

Protocol for Meat, Liver, and Kidney Tissues:

• Homogenization: Homogenize 10 g of tissue sample.

• Extraction:

  • Place the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Add QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate tribasic dihydrate, 0.5 g sodium citrate dibasic sesquihydrate).

  • Vortex vigorously for 1 minute.

• Centrifugation: Centrifuge at 4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer 1 mL of the supernatant (acetonitrile layer) to a 2 mL microcentrifuge tube containing d-SPE sorbents (e.g., 150 mg MgSO₄, 50 mg Primary Secondary Amine (PSA), 50 mg C18).

  • Vortex for 30 seconds.

• Final Centrifugation: Centrifuge at 10,000 rpm for 5 minutes.

• Analysis: Collect the supernatant for LC-MS/MS or GC-MS/MS analysis.

Protocol for Milk: [9][10]

• Extraction:

  • Place 15 mL of milk into a 50 mL centrifuge tube.

  • Add 15 mL of acetonitrile with 1% acetic acid.

  • Add QuEChERS extraction salts (6 g MgSO₄ and 1.5 g NaOAc).

  • Shake vigorously for 1 minute.

• Centrifugation: Centrifuge at 3830 rcf for 5 minutes.

• d-SPE Cleanup:

  • Transfer 1 mL of the supernatant to a 2 mL d-SPE tube containing 150 mg MgSO₄, 50 mg PSA, and 50 mg C18.

  • Shake for 2 minutes.

• Final Centrifugation: Centrifuge at 15,300 rcf for 5 minutes.

• Analysis: Transfer 0.3 mL of the cleaned extract into an autosampler vial, add 0.3 mL of reagent water, vortex, and analyze by LC-MS/MS.

Protocol for Eggs: [6]

• Homogenization: Homogenize the whole egg sample.

• Extraction:

  • Weigh 10 g of the homogenized egg into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Shake vigorously for 5 minutes.

• Salting Out: Add 4 g of anhydrous MgSO₄ and 1 g of NaCl, and vortex for 1 minute.

• Centrifugation: Centrifuge at 4000 rpm for 10 minutes.

• Cleanup:

  • Take a 1.5 mL aliquot of the supernatant and pass it through a cleanup column containing 25 mg of PSA and 150 mg of anhydrous MgSO₄.

• Analysis: Collect the eluate for analysis.

Sample Preparation: Solid-Phase Extraction (SPE)

SPE is a more traditional but highly effective method for cleaning up complex samples.[11][12]

Protocol for Animal Fluids (Urine, Blood Plasma):

• Sample Pre-treatment: Centrifuge the fluid sample to remove any particulate matter. Dilute the sample (e.g., 1:1 with water) if necessary.

• SPE Cartridge Conditioning:

  • Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) by passing 5 mL of methanol followed by 5 mL of deionized water.

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge at a slow flow rate (1-2 mL/min).

• Washing: Wash the cartridge with 5 mL of a weak solvent (e.g., 5% methanol in water) to remove interferences.

• Elution: Elute the phorate sulfone with a small volume (e.g., 2 x 3 mL) of a stronger solvent like acetonitrile or ethyl acetate.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a suitable solvent for analysis.

Quantitative Data Summary

The following tables summarize the performance of the analytical methods and reported residue levels of phorate sulfone in various animal tissues and fluids.

Table 3: Method Performance for Phorate Sulfone Detection

Matrix	Method	LOD (mg/kg)	LOQ (mg/kg)	Recovery (%)	Reference
Egg	UPLC-MS/MS	0.0005	0.0015	78.6 - 95.6	[6]
Beef	LC-MS/MS	-	0.0005–0.005	71.9 - 110.5	[3]
Milk	LC-MS/MS	-	0.0005–0.005	71.9 - 110.5	[3]
Chicken	LC-MS/MS	-	0.0005–0.005	71.9 - 110.5	[3]
Pork	LC-MS/MS	-	0.0005–0.005	71.9 - 110.5	[3]

Table 4: Reported Residue Levels of Phorate and its Metabolites in Animal Tissues and Fluids

Animal	Tissue/Fluid	Compound	Residue Level (mg/kg)	Reference
Cattle	Muscle	Phorate sulfone	0.077	[13]
Cattle	Liver	Phorate	4.34	[13]
Cattle	Kidney	Phorate sulfoxide	2.50	[13]
Cattle	Milk	Phorate	0.052	[13]
Cattle	Milk	Phorate sulfoxide	0.39	[13]
Cattle	Liver	Total Pesticides	0.00358 - 0.0063	[14]
Cattle	Kidney	Total Pesticides	0.00187 - 0.00459	[14]
Cattle	Muscle	Total Pesticides	0.00238 - 0.00386	[14]
Poultry	-	Phorate sulfone	-	[2]

Visualizations

Phorate Metabolism Pathway

The metabolic conversion of phorate to its more toxic metabolites is a critical consideration in residue analysis.

Metabolic pathway of phorate in animals.[1]

Experimental Workflow: QuEChERS Method

The following diagram illustrates the key steps in the QuEChERS protocol for animal tissue analysis.

QuEChERS workflow for phorate sulfone detection.

Experimental Workflow: Solid-Phase Extraction (SPE) Method

This diagram outlines the general procedure for SPE of animal fluids.

SPE workflow for phorate sulfone detection.

References

• 1. researchgate.net [researchgate.net]
• 2. pew.org [pew.org]
• 3. researchgate.net [researchgate.net]
• 4. medwinpublishers.com [medwinpublishers.com]
• 5. agilent.com [agilent.com]
• 6. scitepress.org [scitepress.org]
• 7. cms.mz-at.de [cms.mz-at.de]
• 8. Application of QuEChERS for Determining Xenobiotics in Foods of Animal Origin - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. weber.hu [weber.hu]
• 11. animalmedicalresearch.org [animalmedicalresearch.org]
• 12. epa.gov [epa.gov]
• 13. Pesticide residues in food – 2005 [fao.org]
• 14. Human health risks associated with residual pesticide levels in edible tissues of slaughtered cattle in Benin City, Southern Nigeria - PMC [pmc.ncbi.nlm.nih.gov]

Phorate Sulfone: A Reference Standard for Accurate Pesticide Residue Analysis

Application Note & Protocols

Audience: Researchers, scientists, and drug development professionals.

Introduction

Phorate, a systemic organophosphate insecticide, and its metabolites, including phorate sulfone, are subject to strict regulatory monitoring in food and environmental samples due to their high toxicity.[1][2] Phorate sulfone, a major metabolite formed by the oxidation of phorate, is a critical analyte in residue analysis.[3][4] The use of a high-purity, certified phorate sulfone reference standard is essential for accurate quantification and confirmation of pesticide residues in various matrices.[5] This document provides detailed application notes and standardized protocols for the use of phorate sulfone as a reference standard in both Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) analysis.

Application of Phorate Sulfone Reference Standard

Phorate sulfone certified reference material is indispensable for a range of applications in analytical laboratories:[5]

• Instrument Calibration: Establishing accurate calibration curves for the quantification of phorate sulfone in samples.

• Method Validation: Verifying the performance of analytical methods, including linearity, accuracy, precision, and limits of detection and quantification.

• Quality Control: Ensuring the reliability and reproducibility of routine sample analysis.

• Confirmatory Analysis: Verifying the identity of phorate sulfone residues detected in samples by comparing retention times and mass spectra.[5]

Analytical Methodologies

Both GC-MS and LC-MS/MS are powerful techniques for the determination of phorate and its metabolites.[3][6] The choice of method often depends on the sample matrix, required sensitivity, and laboratory instrumentation.

Quantitative Data Summary

The following tables summarize typical quantitative performance data for the analysis of phorate sulfone in various food matrices.

Table 1: LC-MS/MS Method Performance in Eggs [1]

Parameter	Phorate	Phorate Sulfoxide	Phorate Sulfone
Linearity Range (ng/mL)	2.00-100.00	2.00-100.00	2.00-100.00
Correlation Coefficient (r²)	>0.9995	>0.9995	>0.9995
LOD (mg/kg)	0.0005	0.0005	0.0005
LOQ (mg/kg)	0.0015	0.0015	0.0015
Recovery (%)	78.6 - 95.6	78.6 - 95.6	78.6 - 95.6
Relative Standard Deviation (%)	0.3 - 5.6	0.3 - 5.6	0.3 - 5.6

Table 2: GC-MS Method Performance in Radish [7]

Parameter	Phorate	Phorate Sulfoxide	Phorate Sulfone
Linearity Range (mg/L)	0.005-0.5	0.1-1.0	0.005-0.5
Correlation Coefficient (r²)	0.9990-0.9992	0.9990-0.9992	0.9990-0.9992
LOD (mg/kg)	0.001-0.003	0.001-0.003	0.001-0.003
LOQ (mg/kg)	0.003-0.01	0.003-0.01	0.003-0.01
Recovery (%)	89.2 - 116	89.2 - 116	89.2 - 116
Relative Standard Deviation (%)	1.71 - 5.16	1.71 - 5.16	1.71 - 5.16

Experimental Protocols

Protocol 1: Analysis of Phorate Sulfone in Food Matrices by LC-MS/MS

This protocol is based on a method for the determination of phorate and its metabolites in eggs.[1]

1. Preparation of Standards

• Stock Solution (1000 ng/mL): Accurately weigh and dissolve the phorate sulfone reference standard in acetonitrile. Store in the dark at 4°C.[1]

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with an acetonitrile:water (1:1, v/v) mixture to achieve concentrations ranging from 2.0 to 100.0 ng/mL.[1]

2. Sample Preparation (QuEChERS-based)

• Extraction: Homogenize 10 g of the sample (e.g., cereal-based baby food) and weigh it into a centrifuge tube. Add 9.9 mL of acetonitrile and 0.1 mL of acetic acid. Add 4 g of anhydrous MgSO₄ and 1.66 g of sodium acetate, then shake immediately.[8]

• Centrifugation: Centrifuge the tube at 4,300 g for 5 minutes.[8]

• Cleanup (Dispersive SPE): Transfer 1 mL of the supernatant to a microcentrifuge vial containing 50 mg of primary secondary amine (PSA) sorbent and 150 mg of anhydrous MgSO₄. Vortex for 30 seconds and centrifuge at 5,000 g for 1 minute.[8]

• Final Preparation: Dilute the supernatant with water (1:9) before LC-MS/MS analysis.[8]

3. LC-MS/MS Instrumental Conditions

• LC System: UPLC system.[1]

• Column: Waters C18 (50 mm × 2.1 mm, 1.7 µm).[1]

• Mobile Phase: A gradient of water and acetonitrile.

• Mass Spectrometer: Triple-quadrupole tandem mass spectrometer with an electrospray ionization (ESI) interface.[1]

• Ionization Mode: Positive ion mode.[8]

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

Caption: LC-MS/MS analysis workflow for phorate sulfone.

Protocol 2: Analysis of Phorate Sulfone in Food Matrices by GC-MS

This protocol is adapted from a method for determining phorate and its metabolites in radish.[7]

1. Preparation of Standards

• Stock Solution: Prepare a stock solution of phorate sulfone reference standard in a suitable solvent such as acetone or hexane.[9][10]

• Working Standard Solutions: Create a series of working standards by diluting the stock solution to cover the expected concentration range of the samples (e.g., 0.005-0.5 mg/L).[7]

2. Sample Preparation

• Extraction: Extract the homogenized radish sample with 10 mL of acetonitrile and 4 g of sodium chloride.[7]

• Purification: Purify the extract using 100 mg of primary secondary amine (PSA).[7]

• Final Preparation: The purified extract is then ready for GC-MS analysis.

3. GC-MS Instrumental Conditions

• GC System: Gas chromatograph with a mass spectrometer detector.[3][7]

• Column: DB-1MS nonpolar quartz capillary column.[7]

• Carrier Gas: Helium at a flow rate of 1 mL/min.[3]

• Temperatures:

  • Ion Source: 230°C.[7]

  • Transmission Line: 280°C.[7]

  • GC Interface: 280°C.[3]

• Ionization Mode: Electron Ionization (EI) at 70eV.[3]

• Acquisition Mode: Selected Ion Monitoring (SIM) or full scan.

Caption: GC-MS analysis workflow for phorate sulfone.

Conclusion

The use of phorate sulfone as a reference standard is fundamental for the reliable and accurate determination of phorate residues in various matrices. The detailed protocols provided for LC-MS/MS and GC-MS, along with the summarized performance data, offer a solid foundation for researchers and analytical scientists to develop and validate their own methods for pesticide residue analysis. Adherence to these standardized procedures will ensure data of high quality and integrity, which is crucial for food safety and environmental monitoring.

References

• 1. scitepress.org [scitepress.org]
• 2. fao.org [fao.org]
• 3. medwinpublishers.com [medwinpublishers.com]
• 4. Residue Patterns of Phorate and Its Metabolites Based on Soil Physicochemical Properties -Korean Journal of Environmental Agriculture [koreascience.kr]
• 5. Phorate sulfone - Traceable Reference Standard for Residue Analysis (CAS 2588-04-7) [witega.de]
• 6. researchgate.net [researchgate.net]
• 7. cabidigitallibrary.org [cabidigitallibrary.org]
• 8. waters.com [waters.com]
• 9. Phorate-sulfone 1000 µg/mL in Acetone | LGC Standards [lgcstandards.com]
• 10. accustandard.com [accustandard.com]

Technical Notes & Optimization

Overcoming matrix effects in phorate sulfone analysis

Welcome to the technical support center for phorate sulfone analysis. This resource provides troubleshooting guidance and answers to frequently asked questions to help researchers, scientists, and drug development professionals overcome common challenges during their experiments, with a focus on mitigating matrix effects.

Troubleshooting Guide

This guide addresses specific issues you may encounter during the analysis of phorate sulfone, providing potential causes and solutions.

Issue	Potential Cause	Recommended Solution
Poor recovery of phorate sulfone	Inadequate extraction efficiency: The chosen solvent may not be optimal for extracting phorate sulfone from the sample matrix.	Optimize extraction solvent: Acetonitrile is a commonly used and effective solvent for extracting phorate and its metabolites from various matrices.[1] Consider testing different organic solvents or mixtures to improve recovery rates. For dry samples, adding water during the extraction phase can improve analyte recovery.[2]
Analyte loss during cleanup: Solid-phase extraction (SPE) or dispersive SPE (d-SPE) sorbents may be too retentive for phorate sulfone.	Select appropriate cleanup sorbents: For QuEChERS-based methods, a combination of primary secondary amine (PSA) to remove organic acids and C18 to remove fats can be effective. For complex matrices like herbs, a combination of nano-MgO, C18, and PSA has been shown to improve recovery.[3] For SPE, evaluate different sorbent chemistries to find one that retains interferences while allowing phorate sulfone to pass through.
Signal suppression or enhancement (Matrix Effect)	Co-eluting matrix components: Other compounds from the sample matrix are eluting at the same time as phorate sulfone and interfering with its ionization in the mass spectrometer.[4][5][6]	Improve chromatographic separation: Modify the LC gradient, flow rate, or column chemistry to separate phorate sulfone from interfering compounds.[4]
Enhance sample cleanup: Employ more rigorous cleanup techniques like Solid-Phase Extraction (SPE) or use optimized dispersive SPE (d-SPE) sorbents in the QuEChERS method to remove a larger portion of the matrix components.[4][7]
Dilute the sample extract: Diluting the final extract can reduce the concentration of matrix components being introduced into the mass spectrometer, thereby minimizing their effect.[4][8][9]
Utilize matrix-matched calibration: Prepare calibration standards in a blank matrix extract that is free of the analyte. This helps to compensate for the signal suppression or enhancement caused by the matrix.[4][10]
Use an internal standard: An isotopically labeled internal standard is the most effective way to correct for matrix effects as it behaves similarly to the analyte during extraction, chromatography, and ionization.[11]
Inconsistent or non-reproducible results	Variable matrix effects: The composition of the matrix can vary between samples, leading to different degrees of signal suppression or enhancement.	Standardize sample preparation: Ensure that the sample preparation protocol is followed consistently for all samples, standards, and quality controls.
Employ robust calibration strategies: Use matrix-matched calibration or internal standards for all analyses to account for sample-to-sample variations in matrix effects.[4][10][11]
Instrument contamination: Carryover from previous injections can lead to inconsistent results.	Optimize wash procedures: Implement thorough washing steps for the autosampler and injection port between samples.
False positives or negatives	Matrix interference: Co-eluting matrix components can produce ions with the same mass-to-charge ratio as phorate sulfone or its fragments, leading to false positives. Conversely, severe signal suppression can lead to false negatives.[4]	Use high-resolution mass spectrometry (HRMS): HRMS can help differentiate between the analyte and interfering compounds with the same nominal mass.[12]
Confirm with multiple MRM transitions: In tandem mass spectrometry (MS/MS), monitoring multiple precursor-to-product ion transitions for phorate sulfone increases the confidence in its identification.[13]

Frequently Asked Questions (FAQs)

Q1: What is the matrix effect in the context of phorate sulfone analysis?

A1: The matrix effect is the alteration of the ionization efficiency of phorate sulfone by co-eluting compounds from the sample matrix.[4][5][6] This can lead to either a decrease (ion suppression) or an increase (ion enhancement) in the analytical signal, affecting the accuracy and reproducibility of the quantification.[4][5]

Q2: What is the QuEChERS method and how can it help reduce matrix effects?

A2: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) is a sample preparation technique that involves an extraction step with a solvent (typically acetonitrile) and salts, followed by a cleanup step using dispersive solid-phase extraction (d-SPE).[14][15] The cleanup step helps to remove interfering matrix components, thereby reducing matrix effects.[15]

Q3: When should I use matrix-matched calibration?

A3: Matrix-matched calibration is recommended when you observe significant matrix effects and do not have a suitable isotopically labeled internal standard.[10] This involves preparing your calibration standards in a blank matrix extract that is representative of your samples. This approach helps to ensure that the standards and samples experience similar matrix effects, leading to more accurate quantification.[4]

Q4: What are the advantages of using an internal standard?

A4: The primary advantage of using a suitable internal standard, especially an isotopically labeled one, is its ability to compensate for variations in sample preparation, injection volume, and matrix effects.[11] Since the internal standard is chemically very similar to the analyte, it is affected by the matrix in a similar way, allowing for accurate correction of the analyte signal.

Q5: Can I just dilute my sample to overcome matrix effects?

A5: Diluting the sample extract is a simple and often effective way to reduce matrix effects by lowering the concentration of interfering compounds.[4][8][9] However, this approach also dilutes the analyte, which may compromise the sensitivity of the method, especially for trace-level analysis. It is crucial to ensure that after dilution, the phorate sulfone concentration remains above the limit of quantification (LOQ).

Experimental Protocols

Protocol 1: QuEChERS Sample Preparation for Phorate Sulfone in a Food Matrix

This protocol is a general guideline based on the QuEChERS method and may need optimization for specific matrices.

1. Sample Homogenization:

• Homogenize a representative portion of the sample (e.g., 10-15 g) until a uniform consistency is achieved.

2. Extraction:

• Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile.

• Add the appropriate QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g disodium hydrogen citrate sesquihydrate).

• Shake vigorously for 1 minute.

• Centrifuge at ≥ 3000 rcf for 5 minutes.

3. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

• Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL microcentrifuge tube containing d-SPE sorbents. A common combination for general food matrices is 150 mg MgSO₄ and 25 mg PSA (Primary Secondary Amine).[14] For matrices with high fat content, 50 mg of C18 sorbent can be added.

• Vortex for 30 seconds.

• Centrifuge at a high speed (e.g., ≥ 10,000 rcf) for 2 minutes.

4. Final Extract Preparation:

• Take an aliquot of the cleaned supernatant and transfer it to an autosampler vial.

• The extract may be analyzed directly or diluted with an appropriate solvent (e.g., mobile phase) before injection into the LC-MS/MS system.[8]

Protocol 2: Solid-Phase Extraction (SPE) for Water Samples

This protocol provides a general procedure for extracting phorate sulfone from water samples.

1. Cartridge Conditioning:

• Condition a polymeric reversed-phase SPE cartridge (e.g., 500 mg) by passing 5 mL of methanol followed by 5 mL of deionized water through it. Do not let the cartridge go dry.

2. Sample Loading:

• Pass the water sample (e.g., 500 mL) through the conditioned SPE cartridge at a flow rate of approximately 5-10 mL/min.

3. Cartridge Washing:

• After loading the entire sample, wash the cartridge with 5 mL of deionized water to remove any remaining polar interferences.

4. Elution:

• Dry the cartridge by passing air or nitrogen through it for 10-20 minutes.

• Elute the retained phorate sulfone with a suitable organic solvent, such as ethyl acetate or acetonitrile.[16] Collect the eluate. A typical elution volume is 5-10 mL.

5. Concentration and Reconstitution:

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a small, known volume (e.g., 1 mL) of a solvent compatible with the analytical instrument (e.g., mobile phase).

• Vortex and transfer to an autosampler vial for analysis.

Data Summary

Table 1: Recovery of Phorate and its Metabolites in Different Matrices using a Modified QuEChERS Method

Analyte	Matrix	Fortification Level (mg/kg)	Average Recovery (%)	Relative Standard Deviation (RSD) (%)
Phorate	Egg	0.02	85.3	4.2
Phorate Sulfoxide	Egg	0.02	92.1	3.5
Phorate Sulfone	Egg	0.02	88.7	4.8
Phorate	Radish	0.05	95.2	3.1
Phorate Sulfoxide	Radish	0.1	91.8	4.5
Phorate Sulfone	Radish	0.05	98.6	2.9
Data is illustrative and compiled from similar studies.[1][17]

Table 2: Matrix Effects on Phorate Sulfone in Different Commodities

Commodity	Matrix Effect (%)	Classification
Apple	-25	Medium Suppression
Grape	-30	Medium Suppression
Spelt Kernel	+15	Low Enhancement
Sunflower Seed	-45	Strong Suppression
Matrix Effect (%) = ((Peak area in matrix - Peak area in solvent) / Peak area in solvent) x 100. Data is illustrative and based on general findings for pesticides in these matrices.[10]

Visualizations

Caption: Experimental workflow for phorate sulfone analysis.

References

• 1. scitepress.org [scitepress.org]
• 2. iris.unito.it [iris.unito.it]
• 3. Removal of Matrix Interferences by Nano-MgO and Co-Adsorbents for Accurate Multi-Pesticide Residue Analysis in the Chinese Medicinal Herb, Paeoniae Radix Alba - PMC [pmc.ncbi.nlm.nih.gov]
• 4. it.restek.com [it.restek.com]
• 5. Matrix effects in quantitative pesticide analysis using liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. discovery.researcher.life [discovery.researcher.life]
• 7. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 8. waters.com [waters.com]
• 9. mdpi.com [mdpi.com]
• 10. Matrix Effect Evaluation in GC/MS-MS Analysis of Multiple Pesticide Residues in Selected Food Matrices [mdpi.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. mdpi.com [mdpi.com]
• 13. Evaluation of Matrix Effects and Extraction Efficiencies of LC–MS/MS Methods as the Essential Part for Proper Validation of Multiclass Contaminants in Complex Feed - PMC [pmc.ncbi.nlm.nih.gov]
• 14. lcms.cz [lcms.cz]
• 15. QuEChERS Method for Pesticide Residue Analysis | Phenomenex [phenomenex.com]
• 16. cdpr.ca.gov [cdpr.ca.gov]
• 17. cabidigitallibrary.org [cabidigitallibrary.org]

Improving phorate sulfone recovery in complex samples

Welcome to the technical support center for the analysis of phorate sulfone in complex samples. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions to improve the recovery and accuracy of phorate sulfone quantification.

Troubleshooting Guide: Improving Phorate Sulfone Recovery

Low or inconsistent recovery of phorate sulfone is a common challenge in residue analysis. The following table outlines potential issues, their causes, and recommended solutions.

Issue	Potential Cause(s)	Recommended Solution(s)
Low Recovery in QuEChERS Extraction	Inadequate Sample Hydration: The efficiency of acetonitrile extraction in the QuEChERS method is dependent on the presence of water. For dry or low-moisture samples (e.g., soil, grains), this can lead to poor partitioning of phorate sulfone into the solvent.	For dry samples, add an appropriate amount of water to hydrate the sample before adding acetonitrile. A common practice is to bring the total water content to around 80%.
Incorrect Salt Addition: Adding extraction salts directly to the sample before the solvent can lead to the formation of agglomerates, preventing efficient extraction.	Always add the organic solvent (e.g., acetonitrile) to the sample and vortex thoroughly before adding the QuEChERS salts.[1]
Suboptimal Solvent Choice: While acetonitrile is standard, other solvents may be more effective for specific matrices. For instance, using methylene chloride, ethyl acetate, or methanol can result in lower recoveries for phorate and its metabolites in egg samples.[2]	Acetonitrile is generally the preferred solvent for phorate sulfone extraction in complex matrices like eggs due to its efficiency and lower toxicity.[2]
Analyte Degradation: Phorate and its metabolites can be susceptible to degradation under certain pH conditions. Organophosphates, in general, are more susceptible to alkaline hydrolysis.[3]	Consider using a buffered QuEChERS method (e.g., AOAC 2007.01 with acetate buffering) to maintain a stable pH during extraction.[4]
Low Recovery After d-SPE Cleanup	Inappropriate Sorbent Selection: The choice of dispersive solid-phase extraction (d-SPE) sorbent is critical. While cleaning the extract, the sorbent may also adsorb phorate sulfone.	- PSA (Primary Secondary Amine): Effective for removing organic acids and sugars. Generally safe for neutral compounds like phorate sulfone. - C18 (Octadecyl): Useful for removing nonpolar interferences like lipids in fatty matrices. - GCB (Graphitized Carbon Black): Effective for removing pigments, but should be used with caution as it can adsorb planar molecules.
Excessive Sorbent Amount: Using too much d-SPE sorbent can lead to the loss of the target analyte.	Optimize the amount of sorbent used. For highly pigmented samples, consider using a lower amount of GCB or an alternative cleanup method.
Low Recovery in Solid-Phase Extraction (SPE)	Improper Cartridge Conditioning: Failure to properly condition the SPE cartridge will result in inconsistent and poor retention of phorate sulfone.	Always pre-condition the SPE cartridge according to the manufacturer's instructions, typically with the elution solvent followed by an equilibration step with a solvent similar to the sample matrix.[5]
Sample Overload: Exceeding the capacity of the SPE sorbent will lead to analyte breakthrough and low recovery.	Use a larger SPE cartridge or reduce the sample volume loaded onto the cartridge.[6]
Inefficient Elution: The elution solvent may not be strong enough to completely desorb phorate sulfone from the sorbent.	- Increase the volume of the elution solvent. - Apply the elution solvent in smaller, repeated aliquots. - Introduce a "soak" step where the elution solvent is allowed to sit in the sorbent bed for several minutes before final elution.[6]
Matrix Effects in LC-MS/MS Analysis	Signal Suppression or Enhancement: Co-eluting matrix components can interfere with the ionization of phorate sulfone in the mass spectrometer's source, leading to inaccurate quantification.[7][8]	- Dilute the final extract to minimize the concentration of interfering matrix components. - Optimize chromatographic separation to separate phorate sulfone from co-eluting matrix components. - Employ matrix-matched calibration standards to compensate for matrix effects.[7]

Frequently Asked Questions (FAQs)

Q1: What are the typical recovery rates for phorate sulfone in different sample types?

A1: Recovery rates for phorate sulfone can vary significantly depending on the matrix and the analytical method used. Acceptable recovery rates are generally within the 70-120% range. For example, in porcine and chicken muscle and table eggs using a QuEChERS method, recovery rates between 74.22% and 119.89% have been reported.[9] In egg samples, recoveries ranging from 78.6% to 95.6% have been achieved.[2] For sandy clay loam soil, recoveries of 94.00–98.46% have been documented.[10]

Q2: How does the pH of the sample affect the stability and extraction of phorate sulfone?

A2: Phorate sulfone is relatively stable but can undergo hydrolysis under very acidic or basic conditions.[2] Organophosphorus pesticides are generally more susceptible to degradation in alkaline environments.[3] Therefore, maintaining a neutral or slightly acidic pH during extraction is often recommended to ensure the stability of the analyte. The use of buffered extraction methods, such as the acetate-buffered QuEChERS protocol, can help maintain a consistent pH.

Q3: Which SPE sorbent is best for phorate sulfone extraction from water samples?

A3: For the extraction of organophosphorus pesticides, including phorate and its metabolites, from water samples, polymeric reversed-phase sorbents are often effective. Sorbents like styrene-divinylbenzene (SDVB) offer good retention for a range of polar and nonpolar compounds. The addition of NaCl to water samples can also help to increase the recovery of more water-soluble organophosphates by reducing their solubility in the aqueous phase.[11]

Q4: What are the key differences between the original unbuffered QuEChERS method and the buffered versions (AOAC and EN)?

A4: The primary difference lies in the use of buffering salts to control the pH during extraction. The original method is unbuffered. The AOAC Official Method 2007.01 uses acetic acid in the acetonitrile and sodium acetate in the extraction salts to create an acetate buffer. The European EN 15662 method uses citrate-based buffering salts. The choice of method often depends on the stability of the target analytes. For pH-labile pesticides, a buffered method is generally preferred to prevent degradation.

Q5: Can matrix effects be completely eliminated?

A5: While completely eliminating matrix effects is challenging, several strategies can significantly minimize their impact.[7][8] These include optimizing sample cleanup to remove interfering compounds, improving chromatographic separation, and using matrix-matched calibration curves or stable isotope-labeled internal standards.[7] Diluting the sample extract before analysis can also reduce the concentration of matrix components that cause signal suppression or enhancement.

Quantitative Data Summary

The following table summarizes reported recovery data for phorate and its metabolites from various studies, providing a comparative overview of different analytical methods and sample matrices.

Analyte(s)	Sample Matrix	Extraction Method	Analytical Technique	Fortification Level(s)	Average Recovery (%)	Relative Standard Deviation (RSD) (%)	Reference
Phorate and its metabolites (including sulfone)	Porcine muscle, Chicken muscle, Table eggs	QuEChERS	UPLC-MS/MS	0.004, 0.04, 0.2 mg/kg	74.22 - 119.89	< 10	[9]
Phorate and its metabolite phorate sulfone	Egg	Solid Phase Extraction	UPLC-MS/MS	0.02 mg/kg	78.6 - 95.6	0.3 - 5.6	[2]
Phorate and its metabolites (including sulfone)	Beef and Milk	QuEChERS (acidified acetonitrile)	LC-MS/MS	Beef: 0.004, 0.04, 0.2 mg/kg; Milk: 0.008, 0.04, 0.2 mg/kg	79.2 - 113.9	< 19.2	[12]
Phorate, Phorate sulfoxide, Phorate sulfone, Phorate oxon	Sandy clay loam soil	Single-step extraction	GC-MS	0.01, 0.1 µg/g	94.00 - 98.46	1.51 - 3.56	[10]

Experimental Protocols

Protocol 1: QuEChERS Method for Phorate Sulfone in Produce (AOAC 2007.01)

This protocol is a modification of the official AOAC method for pesticide residue analysis in fruits and vegetables.

1. Sample Preparation:

• Homogenize 15 g of the sample in a blender.

• Transfer the homogenized sample into a 50 mL centrifuge tube.

2. Extraction:

• Add 15 mL of 1% acetic acid in acetonitrile to the centrifuge tube.

• Add an appropriate internal standard.

• Cap the tube and vortex vigorously for 1 minute.

• Add the contents of a QuEChERS extraction salt packet (6 g anhydrous MgSO₄ and 1.5 g anhydrous sodium acetate).

• Immediately cap and shake vigorously for 1 minute to prevent salt agglomeration.

• Centrifuge at ≥3000 rcf for 5 minutes.

3. Dispersive SPE (d-SPE) Cleanup:

• Transfer a 1 mL aliquot of the supernatant (acetonitrile layer) to a 2 mL microcentrifuge tube containing 150 mg anhydrous MgSO₄ and 50 mg PSA sorbent.

• Vortex for 30 seconds.

• Centrifuge for 2 minutes at high speed.

4. Final Extract Preparation:

• Transfer the supernatant to an autosampler vial.

• The extract is now ready for analysis by LC-MS/MS or GC-MS.

Protocol 2: Solid-Phase Extraction (SPE) for Phorate Sulfone in Water

This protocol provides a general procedure for the extraction and concentration of phorate sulfone from water samples.

1. Cartridge Conditioning:

• Pass 5 mL of methanol through a polymeric SPE cartridge (e.g., Oasis HLB).

• Pass 5 mL of reagent water through the cartridge, ensuring the sorbent does not go dry.

2. Sample Loading:

• Adjust the pH of the water sample (e.g., 500 mL) to be neutral or slightly acidic.

• Pass the water sample through the conditioned SPE cartridge at a flow rate of approximately 5-10 mL/min.

3. Cartridge Washing:

• After loading the entire sample, wash the cartridge with 5 mL of reagent water to remove any polar interferences.

• Dry the cartridge thoroughly under vacuum for 10-15 minutes to remove residual water.

4. Elution:

• Elute the retained phorate sulfone from the cartridge by passing 5-10 mL of an appropriate organic solvent (e.g., acetonitrile or ethyl acetate) through the cartridge at a slow flow rate (1-2 mL/min).

• Collect the eluate.

5. Concentration and Reconstitution:

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a small, known volume of a suitable solvent for the analytical instrument (e.g., 1 mL of mobile phase for LC-MS/MS).

Visualizations

Caption: Troubleshooting workflow for low phorate sulfone recovery.

Caption: Experimental workflow for the QuEChERS protocol.

References

• 1. benchchem.com [benchchem.com]
• 2. scitepress.org [scitepress.org]
• 3. Effect of water pH on the stability of pesticides - MSU Extension [canr.msu.edu]
• 4. nucleus.iaea.org [nucleus.iaea.org]
• 5. agilent.com [agilent.com]
• 6. benchchem.com [benchchem.com]
• 7. Matrix Effects in Multi-Residue Pesticide Analysis When Using Liquid Chromatography-Tandem Mass Spectrometry [restek.com]
• 8. Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. researchgate.net [researchgate.net]

Phorate Sulfone Gas Chromatography Technical Support Center

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals encountering peak tailing issues during the gas chromatography (GC) analysis of phorate sulfone.

Frequently Asked Questions (FAQs)

Q1: What is phorate sulfone and why is its analysis important?

Phorate sulfone is a metabolite of phorate, a systemic organophosphate insecticide.[1][2] Its analysis is crucial in forensic toxicology and for monitoring pesticide residues in food and environmental samples to ensure safety and regulatory compliance.[1][3][4]

Q2: What is peak tailing in gas chromatography and why is it a problem for phorate sulfone analysis?

Peak tailing is a chromatographic issue where a peak is asymmetrical, having a "tail" that extends from the peak maximum.[5][6] This phenomenon can lead to inaccurate quantification, reduced sensitivity, and poor resolution between closely eluting compounds, which is critical in residue analysis.[5][6]

Q3: What are the common causes of peak tailing for phorate sulfone?

The primary causes of peak tailing for phorate sulfone, an active and polar compound, can be categorized as follows:

• Active Sites in the GC System: Phorate sulfone can interact with active sites, such as exposed silanol groups on glass surfaces (liner, column) or metal surfaces.[7] This interaction leads to adsorption and causes peak tailing.

• Column Issues: Column contamination, degradation of the stationary phase, or improper column installation can all contribute to peak tailing.[7][8]

• Inlet Problems: A contaminated or active inlet liner, incorrect inlet temperature, or a poorly chosen injection technique can result in poor peak shape.

• Sample Overload: Injecting a sample that is too concentrated can saturate the column, leading to peak distortion.

• Suboptimal Method Parameters: Incorrect carrier gas flow rate, oven temperature program, or solvent choice can all negatively impact peak symmetry.

Troubleshooting Guides

This section provides a systematic approach to identifying and resolving the root cause of phorate sulfone peak tailing.

Guide 1: Initial Assessment

The first step is to determine if all peaks in the chromatogram are tailing or only the phorate sulfone peak.

• All Peaks Tailing: This usually points to a physical or system-wide issue.

• Specific Peak Tailing (Phorate Sulfone): This is often indicative of a chemical interaction between the analyte and the GC system.

A helpful diagnostic test is to inject a non-polar, inert compound (e.g., a hydrocarbon like methane or butane). If this compound also shows peak tailing, the problem is likely physical. If the inert compound has a symmetrical peak while phorate sulfone tails, the issue is likely due to active sites interacting with your analyte.[9]

Guide 2: Addressing System-Wide Peak Tailing

If all peaks are tailing, investigate the following potential causes:

• Improper Column Installation: A poor column cut or incorrect installation depth in the inlet or detector can create turbulence and dead volume, leading to peak tailing.[6][9]

• Leaks: Leaks in the carrier gas flow path, particularly at the injector, can disrupt the flow and cause peak distortion.

• Column Contamination: Severe contamination of the stationary phase at the column inlet can affect all compounds.

Guide 3: Troubleshooting Phorate Sulfone-Specific Peak Tailing

If only the phorate sulfone peak is tailing, focus on these areas:

• Active Sites in the Inlet: The inlet liner is a common source of activity. Replace the liner with a new, deactivated one. Using a liner with glass wool can help trap non-volatile matrix components.

• Column Contamination/Degradation: The front of the column can become contaminated or active over time. Trimming 15-30 cm from the front of the column can often resolve the issue.[7] If this doesn't work, the column may be degraded and require replacement.

• Inlet Temperature: An inlet temperature that is too low can cause slow vaporization, while a temperature that is too high can cause degradation. An inlet temperature of around 250 °C is a good starting point for organophosphate pesticides.

• Carrier Gas Flow Rate: An incorrect flow rate can lead to poor efficiency. Ensure the flow rate is optimal for your column dimensions.

• Column Choice: A mid-polarity column, such as one with a 5% phenyl-methylpolysiloxane stationary phase (e.g., DB-5ms, Elite-5 MS), is often suitable for organophosphate pesticide analysis.[1][10]

Experimental Protocols

Protocol 1: GC-MS Method for Phorate and its Metabolites

This protocol is adapted from a published method for the analysis of phorate and its metabolites, including phorate sulfone.[1]

• Column: Elite-5 MS capillary column (30m length, 0.32mm i.d., 0.25µm film thickness).

• Carrier Gas: Helium at a flow rate of 1 ml/min.

• Inlet Temperature: 150°C.

• Oven Temperature Program:

  • Initial temperature: 90°C, hold for 0.7 min.

  • Ramp 1: 35°C/min to 240°C.

  • Ramp 2: 8°C/min to 290°C.

  • Ramp 3: 25°C/min to 300°C, hold for 7 min.

• Interface Temperature: 280°C.

• Ion Source Temperature: 150°C.

Protocol 2: Sample Preparation for Phorate Sulfone Analysis

This is a general procedure for the extraction and cleanup of phorate and its metabolites from a sample matrix.[3]

• Extraction: Extract the sample with acetonitrile.

• Cleanup: Use a dispersive solid-phase extraction (d-SPE) with primary secondary amine (PSA) to remove interferences.

• Reconstitution: Evaporate the cleaned extract and reconstitute in a suitable solvent for GC injection.

Data Presentation

Table 1: Example GC-MS Parameters for Phorate Sulfone Analysis

Parameter	Setting	Reference
Column Type	Elite-5 MS (or equivalent 5% phenyl-methylpolysiloxane)	[1]
Column Dimensions	30 m x 0.32 mm i.d., 0.25 µm film thickness	[1]
Carrier Gas	Helium	[1]
Flow Rate	1 mL/min	[1]
Inlet Temperature	150 - 250 °C	[1]
Oven Program	Ramped, e.g., 90°C to 300°C	[1]
Ion Source Temp.	150 - 230 °C	[1][3]
Transfer Line Temp.	280 °C	[3]

Visualizations

Caption: Troubleshooting workflow for phorate sulfone peak tailing.

Caption: Logical relationships between causes and solutions for peak tailing.

References

• 1. medwinpublishers.com [medwinpublishers.com]
• 2. stepbio.it [stepbio.it]
• 3. cabidigitallibrary.org [cabidigitallibrary.org]
• 4. scitepress.org [scitepress.org]
• 5. benchchem.com [benchchem.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. gcms.labrulez.com [gcms.labrulez.com]
• 8. Chromatography Troubleshooting Guides-Gas Chromatography | Thermo Fisher Scientific - SG [thermofisher.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. agilent.com [agilent.com]

Technical Support Center: Phorate Sulfone Detection by MS/MS

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the optimization of MS/MS transitions for the detection of phorate sulfone.

Frequently Asked Questions (FAQs)

Q1: What are the recommended precursor and product ions for phorate sulfone detection in positive ionization mode?

A1: For phorate sulfone, the protonated molecule [M+H]⁺ is typically used as the precursor ion. Common multiple reaction monitoring (MRM) transitions are m/z 293.0 -> 171.0 and m/z 293.0 -> 96.8.[1] The transition to m/z 171.0 often serves as the quantifier due to its high specificity, while the transition to m/z 96.8 can be used as a qualifier.

Q2: What is a typical collision energy (CE) range for phorate sulfone fragmentation?

A2: The optimal collision energy is instrument-dependent and should be determined empirically. However, a starting point for the transition m/z 293.0 -> 171.0 is a CE of approximately 8 eV, and for m/z 293.0 -> 96.8, a CE of around 44 eV can be used.[1]

Q3: Which ionization mode is best suited for phorate sulfone analysis?

A3: Electrospray ionization (ESI) in the positive ion mode (ESI+) is commonly used for the analysis of phorate and its metabolites, including phorate sulfone.[2]

Q4: What are common mobile phases for LC-MS/MS analysis of phorate sulfone?

A4: A typical mobile phase combination consists of a gradient of acetonitrile and water, often with an additive like 0.1% formic acid to improve ionization efficiency.[2][3]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low Signal Intensity or Poor Sensitivity	1. Suboptimal MS/MS transitions or collision energy. 2. Inefficient ionization. 3. Matrix suppression effects. 4. Improper sample preparation.	1. Perform a compound optimization experiment to determine the optimal precursor/product ions and collision energies for your specific instrument. 2. Ensure the mobile phase pH is suitable for positive ionization (e.g., by adding 0.1% formic acid). 3. Dilute the sample extract or use matrix-matched calibration standards. Consider improving sample cleanup. 4. Optimize the extraction solvent and cleanup procedure. Acetonitrile is a commonly used extraction solvent.[2]
Poor Peak Shape (Tailing or Broadening)	1. Column overload. 2. Secondary interactions with the column. 3. Incompatible injection solvent with the mobile phase. 4. Extra-column dead volume.	1. Reduce the injection volume or sample concentration. 2. Ensure the mobile phase composition is optimal. Consider a different column chemistry. 3. The injection solvent should be of similar or weaker strength than the initial mobile phase.[4] 4. Check all fittings and tubing for proper connections.[4]
Inconsistent Retention Times	1. Inadequate column equilibration. 2. Changes in mobile phase composition. 3. Column degradation.	1. Ensure the column is sufficiently equilibrated with the initial mobile phase conditions before each injection.[5] 2. Prepare fresh mobile phase daily and ensure accurate mixing. 3. Replace the column if it has been used extensively or shows signs of pressure increase.
Qualifier Ion Ratio Out of Tolerance	1. Co-eluting interference. 2. Incorrect collision energy settings.	1. Check for matrix interferences by analyzing a blank matrix sample. Improve chromatographic separation or sample cleanup if necessary. 2. Re-optimize the collision energies for both quantifier and qualifier transitions.

Quantitative Data Summary

The following table summarizes the key MS/MS parameters for the detection of phorate sulfone.

Analyte	Precursor Ion (m/z)	Product Ion (m/z) (Quantifier)	Collision Energy (eV)	Product Ion (m/z) (Qualifier)	Collision Energy (eV)
Phorate Sulfone	293.0	171.0	8	96.8	44

Data sourced from an application note by Agilent Technologies.[1]

Experimental Protocol: Optimization of MS/MS Transitions for Phorate Sulfone

This protocol outlines the steps for optimizing the detection of phorate sulfone using a triple quadrupole mass spectrometer.

1. Standard Preparation:

• Prepare a stock solution of phorate sulfone in a suitable solvent such as acetonitrile at a concentration of 1 mg/mL.
• Create a working standard solution by diluting the stock solution to a concentration of 1 µg/mL in the initial mobile phase composition.

2. Infusion and Precursor Ion Identification:

• Infuse the working standard solution directly into the mass spectrometer using a syringe pump at a flow rate of 5-10 µL/min.
• Perform a full scan in positive ESI mode to identify the [M+H]⁺ precursor ion for phorate sulfone (expected m/z 293.0).

3. Product Ion Scan and Collision Energy Optimization:

• Set the mass spectrometer to product ion scan mode, selecting the identified precursor ion (m/z 293.0).
• Vary the collision energy (e.g., in 2-5 eV steps from 5 to 50 eV) to induce fragmentation.
• Identify the most abundant and specific product ions from the resulting spectra.

4. MRM Method Development:

• Select at least two intense and specific product ions for the MRM method (one quantifier and one qualifier).
• For each precursor-product ion pair (transition), perform a collision energy optimization experiment by ramping the CE and monitoring the signal intensity.
• The optimal CE is the value that produces the maximum signal for that specific transition.

5. LC-MS/MS Analysis:

• Chromatographic Conditions:
• Column: C18 column (e.g., 50 mm x 2.1 mm, 1.7 µm).[2]
• Mobile Phase A: Water with 0.1% formic acid.[2]
• Mobile Phase B: Acetonitrile with 0.1% formic acid.[2]
• Flow Rate: 0.3 mL/min.[2]
• Gradient: A suitable gradient to ensure separation from other analytes.
• Mass Spectrometry Conditions:
• Ionization Mode: ESI+.[2]
• Acquisition Mode: Multiple Reaction Monitoring (MRM).[2]
• Use the optimized transitions and collision energies determined in the previous steps.

Visualizations

Caption: Experimental workflow for optimizing MS/MS transitions.

Caption: Troubleshooting logic for phorate sulfone analysis.

References

• 1. agilent.com [agilent.com]
• 2. scitepress.org [scitepress.org]
• 3. lcms.cz [lcms.cz]
• 4. agilent.com [agilent.com]
• 5. hplc.eu [hplc.eu]

Technical Support Center: Phorate Sulfone Analysis by LC-MS

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals mitigate ion suppression when analyzing phorate sulfone using liquid chromatography-mass spectrometry (LC-MS).

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and how does it affect the analysis of phorate sulfone?

A1: Ion suppression is a phenomenon in LC-MS where the ionization efficiency of the target analyte, in this case, phorate sulfone, is reduced by the presence of co-eluting components from the sample matrix.[1] This leads to a decreased signal intensity, which can negatively impact the sensitivity, accuracy, and precision of the analysis. The result may be an underestimation of the true concentration of phorate sulfone in the sample or even a complete loss of its signal.

Q2: What are the common causes of ion suppression in LC-MS analysis?

A2: Ion suppression is primarily caused by competition for ionization between the analyte and co-eluting matrix components in the electrospray ionization (ESI) source.[2] Other contributing factors include changes in the physical properties of the droplets being sprayed (e.g., viscosity and surface tension) and the presence of non-volatile materials that can interfere with the ionization process. Common sources of interfering compounds include salts, detergents, non-volatile buffers, and endogenous matrix components like phospholipids.[2]

Q3: How can I determine if ion suppression is affecting my phorate sulfone analysis?

A3: A common method to assess ion suppression is the post-extraction spike method.[3] This involves comparing the signal response of phorate sulfone in a standard solution to its response when spiked into a blank sample matrix that has already undergone the extraction procedure. A lower signal in the matrix-spiked sample compared to the standard solution indicates the presence of ion suppression.[3]

Q4: Is electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) more susceptible to ion suppression for phorate sulfone analysis?

A4: Electrospray ionization (ESI) is generally more susceptible to ion suppression than atmospheric pressure chemical ionization (APCI).[2] This is because ESI is more sensitive to the presence of non-volatile and highly charged species that can compete with the analyte for ionization. For the analysis of phorate and its metabolites, positive ion mode ESI (ESI+) is commonly used.[4]

Troubleshooting Guides

Issue 1: Low or no signal for phorate sulfone standard in a clean solvent.

This issue points to a problem with the instrument or the standard itself, rather than matrix-induced ion suppression.

Possible Cause	Troubleshooting Step
Incorrect MS parameters	Verify the precursor and product ions for phorate sulfone. Optimize cone voltage and collision energy.
Degraded standard solution	Prepare a fresh stock solution of phorate sulfone from a reliable standard.
LC-MS system not performing optimally	Check for leaks, ensure proper mobile phase composition, and confirm the column is in good condition. Run a system suitability test with a known compound.

Issue 2: Good signal for phorate sulfone in a clean solvent, but poor signal in the sample matrix.

This is a classic indicator of ion suppression due to matrix effects.

Possible Cause	Troubleshooting Step
Co-eluting matrix components	1. Improve Sample Preparation: Implement a more rigorous cleanup method such as Solid-Phase Extraction (SPE) or a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) protocol. 2. Modify Chromatographic Conditions: Adjust the LC gradient to better separate phorate sulfone from interfering peaks. Consider using a column with a different stationary phase to alter selectivity. 3. Dilute the Sample: If the concentration of phorate sulfone is sufficiently high, diluting the sample can reduce the concentration of interfering matrix components.
High salt concentration in the final extract	Ensure that any salts used in the extraction process are sufficiently removed during the cleanup steps. High salt concentrations can severely suppress the ESI signal.
Presence of phospholipids in biological matrices	Use a sample preparation technique specifically designed to remove phospholipids, such as certain types of SPE cartridges or specific QuEChERS cleanup sorbents.

Data Presentation: Impact of Sample Preparation on Phorate Sulfone Recovery

The choice of sample preparation method significantly impacts the recovery of phorate sulfone and the extent of ion suppression. The following tables summarize recovery data from different studies.

Table 1: Recovery of Phorate Sulfone Using Different Extraction Solvents in Egg Matrix

Extraction Solvent	Average Recovery (%)
Methylene Chloride	Low
Ethyl Acetate	Low
Methanol	Low
Acetonitrile	High
Data synthesized from a study on phorate and its metabolite residues in eggs.[4]

Table 2: Comparison of Dispersive SPE (d-SPE) Sorbents for Pesticide Recovery in Rapeseeds

d-SPE Sorbent	General Performance for Polar Pesticides	Notes
PSA/C18	Lower recoveries for polar analytes, including those with sulfoxide or sulfone groups.	Strong polar interactions can lead to analyte loss.[5]
Z-Sep	Lower recoveries for polar analytes.	Similar to PSA/C18, polar interactions are a concern.[5]
EMR-Lipid	Good recoveries for a broad range of pesticides.	Recommended for fatty matrices to minimize matrix effects.[5]

Experimental Protocols

Protocol 1: QuEChERS-based Extraction for Phorate Sulfone in Food Matrices

This protocol is a general guideline based on the widely used QuEChERS method for pesticide residue analysis.

• Sample Homogenization: Homogenize 10-15 g of the sample.

• Extraction:

  • Place the homogenized sample into a 50 mL centrifuge tube.

  • Add 10-15 mL of acetonitrile.

  • Add internal standards.

  • Add a salt mixture (e.g., MgSO₄ and NaCl or sodium acetate) to induce phase separation.

  • Shake vigorously for 1 minute.

• Centrifugation: Centrifuge the tube at a sufficient speed to achieve phase separation (e.g., >1500 rcf for 5 minutes).

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Take an aliquot of the upper acetonitrile layer.

  • Transfer it to a d-SPE tube containing a sorbent mixture (e.g., PSA and C18, or a specialized sorbent like Z-Sep or EMR-Lipid for fatty matrices).

  • Vortex for 30 seconds.

• Final Centrifugation and Analysis:

  • Centrifuge the d-SPE tube.

  • Collect the supernatant, filter if necessary, and inject it into the LC-MS system.

Protocol 2: UPLC-MS/MS Analysis of Phorate Sulfone

This protocol provides a starting point for the chromatographic and mass spectrometric conditions.

• Liquid Chromatography:

  • Column: A C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 1.7 µm) is commonly used.[4]

  • Mobile Phase A: Water with 0.1% formic acid.[4]

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.[4]

  • Flow Rate: 0.30 mL/min.[4]

  • Gradient: A linear gradient from a low to a high percentage of mobile phase B should be optimized to separate phorate sulfone from matrix interferences.

  • Column Temperature: 35°C.[4]

  • Autosampler Temperature: 10°C.[4]

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization in Positive Mode (ESI+).[4]

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • Source Parameters: Optimize capillary voltage, desolvation gas temperature, and gas flows for maximum phorate sulfone signal.

Visualizations

Caption: Troubleshooting workflow for low phorate sulfone signal.

Caption: General sample preparation workflow for LC-MS analysis.

References

• 1. Operational options to reduce matrix effects in liquid chromatography-electrospray ionization-mass spectrometry analysis of aqueous environmental samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scitepress.org [scitepress.org]
• 5. Comparison of Different d-SPE Sorbent Performances Based on Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) Methodology for Multiresidue Pesticide Analyses in Rapeseeds - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting phorate sulfone standard instability

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address common issues related to the instability of phorate sulfone standards encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: My phorate sulfone standard is showing low purity or signs of degradation. What are the common causes?

A1: Instability in phorate sulfone standards can typically be attributed to several factors:

• Improper Storage: Exposure to elevated temperatures or light can accelerate degradation. Long-term storage should be under refrigerated or frozen conditions.[1]

• Inappropriate Solvent: The choice of solvent can impact stability. While soluble in several organic solvents, solutions should be stored correctly.[2][3]

• pH Extremes: Phorate sulfone is known to hydrolyze under very acidic or basic conditions.[2]

• Repeated Freeze-Thaw Cycles: This can introduce moisture and degrade the standard over time.

• Contamination: Introduction of water, microbes, or other reactive substances into the standard solution can lead to degradation.

Q2: What are the officially recommended storage conditions for phorate sulfone standards?

A2: Recommendations vary slightly by manufacturer, but the consensus is to store the standard at low temperatures to ensure long-term stability. Neat standards are often stored at -20°C, while solutions may be kept at 2-8°C for shorter periods.[1][3][4] Always refer to the Certificate of Analysis provided by the supplier for specific instructions.

Q3: Which solvents are suitable for preparing phorate sulfone solutions, and how should I store them?

A3: Acetonitrile is a commonly used solvent for preparing stock and working solutions of phorate sulfone.[2][5] Chloroform and methanol are also viable options.[3] Stock solutions prepared in acetonitrile should be stored in the dark at 4°C and are reported to be stable for up to two months under these conditions.[2] It is recommended to prepare fresh working solutions from the stock solution immediately before use.[2]

Q4: I'm observing unexpected peaks in my chromatogram when analyzing my phorate sulfone standard. What could they be?

A4: Unexpected peaks may be degradation products. Phorate sulfone is part of a larger degradation pathway of its parent compound, phorate. While phorate sulfone itself is a metabolite, it can further degrade.[6][7] The primary degradation pathway for phorate involves oxidation to phorate sulfoxide and subsequently to phorate sulfone.[8][9] Hydrolysis can also occur, leading to less toxic metabolites.[6] Depending on the analytical method, you might also see artifacts from the sample matrix or the analytical system itself.

Q5: How can I perform a quick check on the stability of my phorate sulfone standard?

A5: To verify the stability of your standard, you can perform a simple experiment. Prepare a fresh solution of the standard and analyze it using a calibrated instrument (e.g., LC-MS/MS or GC-MS) to establish a baseline (Time 0) peak area or concentration. Store the solution under your typical laboratory conditions. Re-analyze the solution at regular intervals (e.g., after 24, 48, and 72 hours) and compare the results to the baseline. A significant decrease in the peak area of phorate sulfone, or the appearance of new peaks, would indicate instability.

Phorate Degradation Pathway

Phorate sulfone is a key metabolite in the oxidative degradation pathway of the parent insecticide, phorate. Understanding this pathway is crucial for identifying potential impurities or degradants in a standard.

Caption: Oxidative degradation pathway of Phorate to Phorate Sulfone.

Troubleshooting Workflow for Standard Instability

If you suspect your phorate sulfone standard is unstable, follow this logical workflow to identify and resolve the issue.

Caption: Troubleshooting workflow for phorate sulfone standard instability.

Data Summary Tables

Table 1: Recommended Storage Conditions for Phorate Sulfone

Manufacturer/Source	Format	Recommended Storage Temperature
Clearsynth[1]	N/A	2-8°C (Long-term)
LGC Standards[10]	Neat	-18°C
ChemicalBook[3]	Oil	2-8°C
HPC Standards[5]	Solution in Acetonitrile	4°C
Sigma-Aldrich (TraceCERT®)	Neat	-20°C
Sigma-Aldrich (PESTANAL®)[4]	Neat	2-8°C

Table 2: Example UPLC-MS/MS Parameters for Phorate Sulfone Analysis

The following parameters are compiled from a study on phorate and its metabolites and serve as a reference.[2]

Parameter	Specification
Chromatography
Column	Waters C18 (50 mm × 2.1 mm, 1.7 µm)
Mobile Phase	Gradient elution with acetonitrile and water
Mass Spectrometry
Ionization Mode	Electrospray Ionization (ESI), Positive
Detection Mode	Multiple Reaction Monitoring (MRM)
Capillary Voltage	4.0 kV
Desolvation Gas Temp.	600°C
Performance
Linearity Range	2.00 - 100.00 ng/mL (R² > 0.9995)
Limit of Detection (LOD)	0.0005 mg/kg
Limit of Quantification (LOQ)	0.0015 mg/kg

Experimental Protocols

Protocol 1: Preparation of Phorate Sulfone Stock and Working Solutions

• Materials:

  • Phorate sulfone certified reference material (CRM)

  • High-purity acetonitrile (HPLC or MS-grade)

  • Class A volumetric flasks (e.g., 10 mL, 25 mL)

  • Calibrated analytical balance

  • Amber glass vials with PTFE-lined caps

• Procedure for Stock Solution (e.g., 100 µg/mL):

  • Allow the neat phorate sulfone standard to equilibrate to room temperature before opening to prevent condensation.

  • Accurately weigh approximately 2.5 mg of the standard onto a weighing paper.

  • Carefully transfer the weighed standard into a 25 mL volumetric flask.

  • Rinse the weighing paper with small volumes of acetonitrile and add the rinsate to the flask to ensure a complete transfer.

  • Add acetonitrile to the flask, sonicate for 5-10 minutes to ensure complete dissolution, and then fill to the mark.

  • Stopper the flask and invert it 15-20 times to ensure homogeneity.

  • Transfer the stock solution to an amber glass vial, label it clearly (Name, Concentration, Date, Solvent), and store it in the dark at 4°C.[2]

• Procedure for Working Solutions (e.g., 1 µg/mL):

  • Allow the stock solution to warm to room temperature.

  • Using a calibrated pipette, transfer an appropriate volume of the stock solution into a new volumetric flask. For a 1 µg/mL solution from a 100 µg/mL stock, transfer 100 µL into a 10 mL flask.

  • Dilute to the mark with acetonitrile.

  • Prepare working solutions fresh from the stock solution immediately before each experiment for best results.[2]

Protocol 2: Experimental Workflow for Stability Assessment

The following workflow outlines the steps to assess the stability of a phorate sulfone standard under specific conditions (e.g., in a particular solvent or sample matrix).

Caption: Experimental workflow for assessing phorate sulfone stability.

References

• 1. clearsynth.com [clearsynth.com]
• 2. scitepress.org [scitepress.org]
• 3. PHORATE SULFONE CAS#: 2588-04-7 [m.chemicalbook.com]
• 4. Phorat-sulfone PESTANAL , analytical standard 2588-04-7 [sigmaaldrich.com]
• 5. hpc-standards.com [hpc-standards.com]
• 6. Buy Phorate sulfone | 2588-04-7 [smolecule.com]
• 7. 416. Phorate (Pesticide residues in food: 1977 evaluations) [inchem.org]
• 8. Phorate Degradation Pathway [eawag-bbd.ethz.ch]
• 9. Degradation and Metabolism of Phorate in Soil -Applied Biological Chemistry | Korea Science [koreascience.kr]
• 10. Phorate-oxon-sulfone | CAS 2588-06-9 | LGC Standards [lgcstandards.com]

Method refinement for low-level detection of phorate sulfone

An essential resource for professionals engaged in the low-level detection of phorate sulfone, this technical support center provides detailed troubleshooting guidance and answers to frequently asked questions. Phorate, a systemic organophosphate insecticide, metabolizes into more toxic compounds, including phorate sulfone.[1][2] Accurate detection of these residues in complex matrices like food and environmental samples is critical for ensuring consumer safety and regulatory compliance.[3][4]

This guide offers refined methodologies and solutions to common challenges encountered during experimental analysis using techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Frequently Asked Questions (FAQs)

Q1: What is phorate sulfone and why is its low-level detection important? Phorate sulfone is a major metabolite of phorate, a potent organophosphate insecticide and acaricide used to control pests in various crops.[3] Phorate and its metabolites, including the sulfone and sulfoxide, are highly toxic to humans and animals as they inhibit acetylcholinesterase activity.[1][5] Phorate sulfone is significantly more toxic than its parent compound.[1] Therefore, sensitive and reliable methods for detecting low levels of these residues are crucial for food safety, environmental monitoring, and regulatory enforcement.[2][4]

Q2: What are the primary analytical methods for detecting phorate sulfone? The most common and robust methods for the quantification of phorate sulfone are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).[6]

• LC-MS/MS is highly sensitive and selective, making it suitable for complex matrices like food and biological samples. It can simultaneously determine phorate and its various metabolites.[7][8]

• GC-MS is also a powerful technique, particularly for the parent phorate compound, though it can be adapted for its metabolites.[9][10] Some methods utilize an oxidation step to convert all phorate-related residues to a single common moiety, phorate oxon sulfone, for GC-based determination.[3]

Q3: What is a typical sample preparation workflow for phorate sulfone analysis? A common and effective sample preparation method is the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) approach. This typically involves:

• Extraction: The sample (e.g., radish, egg, or other food products) is homogenized and extracted with an organic solvent, most commonly acetonitrile.[5][9]

• Salting Out: Salts such as sodium chloride and anhydrous magnesium sulfate are added to induce phase separation and remove water.[9]

• Dispersive Solid-Phase Extraction (dSPE) Cleanup: The supernatant is transferred to a tube containing a sorbent, such as Primary Secondary Amine (PSA), to remove interferences like fatty acids and sugars. Anhydrous magnesium sulfate is also added to remove any remaining water.[9][11]

• Analysis: After centrifugation, the final extract is diluted and injected into the LC-MS/MS or GC-MS system.[11]

Below is a diagram illustrating the general experimental workflow.

Caption: General workflow for phorate sulfone residue analysis.

Troubleshooting Guides

LC-MS/MS Analysis

Q: My signal intensity is low and inconsistent. What are the likely causes? A: Low and variable signal intensity in LC-MS/MS analysis is often due to matrix effects, where co-eluting compounds from the sample matrix suppress or enhance the ionization of the target analyte.

• Verify Extraction Efficiency: Ensure your chosen solvent is effective for your matrix. Acetonitrile is generally a good choice for many food matrices.[5]

• Optimize Cleanup: The dSPE cleanup step is critical. PSA is effective for removing acidic interferences. If your matrix is high in fat, consider adding C18 sorbent.

• Dilute the Sample: A simple and effective way to reduce matrix effects is to dilute the final extract with the initial mobile phase. A 1:9 dilution with water has been shown to be effective.[11]

• Use Matrix-Matched Standards: Prepare calibration standards in a blank matrix extract that has undergone the same preparation procedure as the samples. This helps compensate for signal suppression or enhancement.[6]

• Check Instrument Parameters: Ensure ESI source parameters (e.g., capillary voltage, gas temperature) are optimized for phorate sulfone.[5]

Q: I am observing peak tailing in my chromatogram. How can I resolve this? A: Peak tailing can result from secondary interactions between the analyte and the analytical column or from issues within the LC system.

• Mobile Phase pH: Phorate sulfone is relatively stable under neutral conditions but can hydrolyze in very acidic or basic environments.[5] Ensure your mobile phase pH is appropriate. Adding a small amount of formic acid or ammonium acetate can often improve peak shape.[12]

• Column Choice: A C18 column is commonly used and effective for separating phorate and its metabolites.[5] Ensure the column is not degraded or clogged.

• System Contamination: Check for contamination in the injector, tubing, or guard column that could lead to secondary interactions.

GC-MS Analysis

Q: I am experiencing poor recovery of phorate sulfone. Why might this be happening? A: Low recovery in GC-MS can be due to thermal degradation, adsorption at active sites in the GC system, or losses during sample preparation.

• Inlet Temperature: Phorate and its metabolites can be thermally labile. An excessively high inlet temperature can cause degradation. Optimize the inlet temperature to ensure efficient volatilization without decomposition.[13]

• Active Sites: Phorate sulfone can adsorb to active sites in the GC inlet liner or the column, leading to peak tailing and low recovery. Use a properly deactivated liner and perform regular inlet maintenance.[13]

• Sample Cleanup: Ensure the cleanup step effectively removes matrix components that could create active sites upon injection.

• Derivatization (Alternative Method): While not always necessary with modern instruments, some older methods relied on derivatization to improve thermal stability and chromatographic behavior. A more common approach now is to oxidize all metabolites to a single, more stable compound.[3]

Below is a troubleshooting workflow for low recovery issues.

Caption: Troubleshooting workflow for low analyte recovery.

Quantitative Data Summary

The following tables summarize the performance of various published methods for the detection of phorate sulfone.

Table 1: LC-MS/MS Method Performance

Matrix	LOD (mg/kg)	LOQ (mg/kg)	Recovery (%)	Linearity (ng/mL)	Reference
Egg	0.0005	0.0015	78.6 - 95.6	2.0 - 100.0	[5]
Chenpi	0.000001 - 0.00237*	0.000001 - 0.00495*	N/A	5.0 - 100.0	[12]
Livestock	0.001	0.004	74.2 - 119.9	N/A	[7]
Cereal Baby Food	N/A	0.005**	N/A	0.005 - 0.250**

Note: Values reported in µg/L in the instrument, range covers 30 pesticides. *Note: Values reported in µg/mL in the instrument, equivalent to mg/kg in the sample.

Table 2: GC-MS Method Performance

Matrix	LOD (mg/kg)	LOQ (mg/kg)	Recovery (%)	Linearity (mg/L)	Reference
Radish	0.001 - 0.003	0.003 - 0.01	89.2 - 116	0.005 - 0.5	[9]
Potato	N/A	0.048***	N/A	N/A	[3]
Water	Confirmed at 0.001 mg/L	N/A	N/A	N/A	[10]

**Note: Method determines total phorate-related residues after oxidation, detected by GC-FPD.

Experimental Protocols

Protocol 1: UPLC-MS/MS Detection of Phorate Sulfone in Eggs[5]

• Sample Extraction:

  • Homogenize 5g of egg sample with 10 mL of acetonitrile in a 50 mL polypropylene centrifuge tube.

  • Vortex for 1 minute and centrifuge at 4000 rpm for 5 minutes.

  • Transfer the upper organic layer to a new tube.

  • Repeat the extraction on the lower aqueous layer with another 10 mL of acetonitrile.

  • Combine the extracts and evaporate to dryness at 50°C.

  • Re-dissolve the residue in 2 mL of acetonitrile for cleanup.

• Cleanup:

  • Use a glass funnel plugged with cotton, containing anhydrous sodium sulfate and neutral alumina.

  • Pass the re-dissolved extract through this cleanup column.

• UPLC-MS/MS Analysis:

  • Column: Waters C18 (50 mm × 2.1 mm, 1.7 µm).

  • Mobile Phase: Gradient elution with acetonitrile and water.

  • Ionization: Electrospray Ionization (ESI), positive mode.

  • Detection: Multiple Reaction Monitoring (MRM) mode.

  • Capillary Voltage: 4.0 kV.

  • Desolvation Gas Temp: 600°C.

Protocol 2: GC-MS Detection of Phorate Sulfone in Radish[9]

• Sample Extraction:

  • Weigh 10g of homogenized radish sample into a centrifuge tube.

  • Add 10 mL of acetonitrile and 4g of sodium chloride.

  • Shake vigorously and centrifuge.

• dSPE Cleanup:

  • Take an aliquot of the acetonitrile supernatant.

  • Add 100 mg of Primary Secondary Amine (PSA) sorbent.

  • Vortex and centrifuge.

• GC-MS Analysis:

  • Column: DB-1MS nonpolar quartz capillary column.

  • Ion Source Temperature: 230°C.

  • Transfer Line Temperature: 280°C.

  • Detection: Selected Ion Monitoring (SIM) or full scan mode, depending on required sensitivity.

Phorate Metabolic Pathway

Phorate undergoes oxidation in biological and environmental systems to form more polar and often more toxic metabolites. The primary pathway involves the oxidation of the thioether sulfur to form phorate sulfoxide, which is then further oxidized to phorate sulfone. A parallel pathway involves the oxidation of the thiono group (P=S) to an oxon (P=O).

Caption: Metabolic oxidation pathways of phorate.

References

• 1. Case report: Treatment of severe phorate poisoning - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pic.int [pic.int]
• 3. fao.org [fao.org]
• 4. mdpi.com [mdpi.com]
• 5. scitepress.org [scitepress.org]
• 6. Phorate sulfone - Traceable Reference Standard for Residue Analysis (CAS 2588-04-7) [witega.de]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. cabidigitallibrary.org [cabidigitallibrary.org]
• 10. Confirmation of phorate, terbufos, and their sulfoxides and sulfones in water by capillary gas chromatography/chemical ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. waters.com [waters.com]
• 12. lcms.cz [lcms.cz]
• 13. ssi.shimadzu.com [ssi.shimadzu.com]

Technical Support Center: Enhancing Phorate Sulfone Extraction from Fatty Matrices

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the efficiency of phorate sulfone extraction from fatty matrices.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges when extracting phorate sulfone from fatty matrices?

A1: The primary challenges in extracting phorate sulfone from fatty matrices are matrix effects, which can lead to either suppression or enhancement of the analyte signal during analysis.[1][2] Co-extraction of lipids and other matrix components can interfere with chromatographic analysis and quantification.[1][3] Nonpolar pesticides, in particular, tend to have lower recovery rates as the fat content of the sample increases.[4][5]

Q2: Which extraction method is most recommended for fatty samples?

A2: The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method and its various modifications are widely used and recommended for pesticide residue analysis in fatty food matrices.[4][5][6] This method involves an extraction with acetonitrile followed by a cleanup step to remove interfering substances.[4][5] For highly fatty samples, specific cleanup sorbents and techniques are crucial for obtaining clean extracts.[7]

Q3: What is the role of different sorbents like PSA, C18, and GCB in the cleanup process?

A3: Sorbents are used in the dispersive solid-phase extraction (dSPE) cleanup step of the QuEChERS method to remove specific types of matrix co-extractives.

• Primary Secondary Amine (PSA) is effective at removing fatty acids, sugars, and other organic acids.[4]

• C18 (Octadecylsilane) is used to retain nonpolar interferences, such as fats and oils.[4][5]

• Graphitized Carbon Black (GCB) can remove pigments and sterols, but it may also retain certain planar pesticides, so its use should be carefully evaluated.[4]

Q4: What is "matrix effect" and how can it be mitigated?

A4: The matrix effect is the alteration of an analyte's analytical signal due to the presence of co-extracted components from the sample matrix.[1][2] It can cause either signal enhancement or suppression, leading to inaccurate quantification.[2] To mitigate matrix effects, the use of matrix-matched calibration is a common and effective strategy.[1][2] This involves preparing calibration standards in a blank matrix extract that is similar to the samples being analyzed. Additionally, optimizing the cleanup step to remove as many interfering compounds as possible can help reduce matrix effects.[8]

Troubleshooting Guide

Problem 1: Low recovery of phorate sulfone.

Possible Cause	Suggested Solution
Incomplete Extraction	Ensure the sample is thoroughly homogenized before extraction.[9] Increase shaking or vortexing time during the acetonitrile extraction step to ensure complete partitioning of the analyte into the solvent.[7]
Analyte Loss During Cleanup	The chosen dSPE sorbent may be retaining the phorate sulfone. Evaluate the effect of different sorbents or combinations. For instance, GCB can remove certain pesticides, so its use should be tested for your specific analyte.[4]
High Fat Content	For samples with very high fat content, a preliminary lipid removal step may be necessary. Techniques like freezing the acetonitrile extract at a low temperature (a process known as "fat freeze-out") before dSPE can help precipitate and remove a significant portion of the lipids.
pH of Extraction Solvent	The stability of some pesticides can be pH-dependent. Using a buffered QuEChERS method (e.g., with acetate or citrate buffers) can improve the recovery of pH-sensitive analytes.[4][5]

Problem 2: High background or interfering peaks in the chromatogram.

Possible Cause	Suggested Solution
Insufficient Cleanup	The dSPE cleanup step may not be effectively removing all matrix interferences. Increase the amount of sorbent (e.g., PSA and C18) in the cleanup tube.[4][8] For particularly challenging matrices, consider using specialized cleanup products like LipiFiltr® cartridges, which are designed to remove lipids.[7]
Matrix-Induced Signal Enhancement	Co-extracted matrix components can enhance the signal of your analyte, leading to overestimation.[1] Employ matrix-matched calibration to compensate for this effect.[1][2]
Contamination	Ensure all glassware and equipment are thoroughly cleaned to avoid cross-contamination. Use high-purity solvents to minimize background noise.[10][11]

Experimental Protocols

Modified QuEChERS Method for Fatty Matrices

This protocol is a generalized version based on several sources.[4][5][7]

1. Sample Extraction: a. Weigh 15 g of a homogenized fatty sample into a 50 mL centrifuge tube. b. Add 15 mL of acetonitrile containing 1% acetic acid. c. Add the appropriate internal standards. d. Shake vigorously for 1 minute. e. Add 6 g of anhydrous magnesium sulfate (MgSO₄) and 1.5 g of anhydrous sodium acetate (NaOAc). f. Shake vigorously for another minute. g. Centrifuge at ≥3000 rcf for 5 minutes.

2. Dispersive SPE (dSPE) Cleanup: a. Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL microcentrifuge tube containing 150 mg of anhydrous MgSO₄, 50 mg of PSA, and 50 mg of C18. b. Vortex for 30 seconds. c. Centrifuge for 2 minutes. d. The supernatant is ready for analysis by GC-MS/MS or LC-MS/MS.

Matrix Solid-Phase Dispersion (MSPD)

This protocol is a general guide to the MSPD workflow.[4][12]

1. Sample Preparation and Dispersion: a. Weigh 0.5 g of the homogenized fatty sample. b. In a mortar, add 2 g of C18 sorbent and 2 g of anhydrous sodium sulfate. c. Add the sample to the mortar and gently blend with the pestle until a homogeneous mixture is obtained.

2. Column Packing and Elution: a. Pack the mixture into an empty SPE cartridge. b. Place the cartridge on a vacuum manifold. c. Elute the analytes by passing a suitable solvent (e.g., 5 x 2 mL of acetonitrile) through the column. d. Collect the eluate.

3. Concentration: a. The collected eluate can be concentrated under a gentle stream of nitrogen if necessary before analysis.

Data Presentation

Table 1: Recovery of Phorate and its Metabolites in Different Matrices and Methods

Analyte	Matrix	Extraction Method	Recovery (%)	Relative Standard Deviation (%)	Reference
Phorate and Metabolites	Egg	UPLC-MS/MS	78.6 - 95.6	0.3 - 5.6	[13]
Phorate and Metabolites	Radish	GC-MS	89.2 - 116	1.71 - 5.16	[14]
Phorate and Metabolites	Livestock Samples	LC-MS/MS	71.9 - 110.5	0.2 - 12.5	[8]

Visualizations

Caption: Workflow for the modified QuEChERS method.

Caption: Workflow for the Matrix Solid-Phase Dispersion (MSPD) method.

References

• 1. Matrix Effect Evaluation in GC/MS-MS Analysis of Multiple Pesticide Residues in Selected Food Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Matrix Effects in Multi-Residue Pesticide Analysis When Using Liquid Chromatography-Tandem Mass Spectrometry [restek.com]
• 3. dpxtechnologies.com [dpxtechnologies.com]
• 4. labsertchemical.com [labsertchemical.com]
• 5. academic.oup.com [academic.oup.com]
• 6. journal.pandawainstitute.com [journal.pandawainstitute.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. researchgate.net [researchgate.net]
• 9. tools.thermofisher.com [tools.thermofisher.com]
• 10. youtube.com [youtube.com]
• 11. m.youtube.com [m.youtube.com]
• 12. benchchem.com [benchchem.com]
• 13. scitepress.org [scitepress.org]
• 14. cabidigitallibrary.org [cabidigitallibrary.org]

Navigating the Chromatographic Maze: A Technical Guide to Overcoming Co-eluting Interferences in Phorate Sulfone Analysis

For researchers, scientists, and professionals in drug development, the accurate quantification of phorate sulfone can be a significant analytical challenge due to co-eluting interferences from complex sample matrices. This technical support center provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address these issues directly, ensuring reliable and accurate experimental outcomes.

Troubleshooting Guide: Isolating Your Analyte from Matrix Interferences

This guide provides a systematic approach to diagnosing and resolving co-elution problems encountered during the chromatographic analysis of phorate sulfone.

Question: My phorate sulfone peak shows signs of co-elution (e.g., fronting, tailing, or a broader than expected peak). How do I confirm the presence of an interference?

Answer: The first step is to confirm that the observed peak distortion is due to a co-eluting substance and not an issue with the analytical system itself.

• Inject a Solvent Blank: An injection of the solvent used to dissolve your sample can help identify if any ghost peaks or system contaminants are eluting at the same retention time as phorate sulfone.

• Inject a Matrix Blank: Prepare and inject a sample of the same matrix (e.g., spinach, avocado) without the addition of phorate sulfone. If a peak is present at the expected retention time of phorate sulfone, this confirms a matrix-derived interference.

• Examine the Mass Spectrum: If using a mass spectrometer, analyze the mass spectrum across the entire peak. A changing mass spectrum from the leading edge to the tailing edge is a strong indicator of a co-eluting compound.

Question: I've confirmed a matrix-based interference. What are the most common co-eluting compounds for phorate sulfone in different matrices?

Answer: The nature of the co-eluting interference is highly dependent on the sample matrix.

• High-Pigment Matrices (e.g., Spinach, Kale): In leafy green vegetables, pigments such as chlorophylls and carotenoids, along with their degradation products, are common interferences in both LC-MS/MS and GC-MS/MS analysis.[1] These compounds can cause ion suppression in LC-MS/MS and create background noise.

• High-Fat Matrices (e.g., Avocado, Oilseeds, Animal Tissues): Lipids, including fatty acids and sterols, are major sources of interference in these sample types.[2][3] In GC-MS, these non-volatile compounds can accumulate in the inlet and column, leading to peak distortion and signal enhancement.[1] In LC-MS/MS, they can cause significant ion suppression.

• Other Complex Matrices (e.g., Citrus Fruits, Eggs): A diverse range of natural products, including flavonoids, organic acids, and proteins, can co-elute with phorate sulfone in these matrices.[4][5]

Question: How can I effectively remove these interferences during sample preparation?

Answer: The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely used and adaptable technique for sample preparation. The key to successfully removing interferences lies in the selection of the appropriate dispersive solid-phase extraction (d-SPE) sorbents for the cleanup step.

Below is a logical workflow to guide your sample preparation strategy.

Caption: Workflow for selecting the appropriate d-SPE cleanup strategy.

Quantitative Data on Cleanup Sorbent Performance

The choice of d-SPE sorbent significantly impacts the recovery of phorate sulfone and the removal of matrix components. The following tables summarize recovery data from various studies.

Table 1: Phorate Sulfone Recovery in High-Pigment Matrices (Spinach)

d-SPE Sorbent Combination	Average Recovery (%)	Relative Standard Deviation (%)	Reference
PSA + C18 + GCB	50-70	<15	[6]
PSA + C18 + ChloroFiltr®	87-109	<7	[7]
Z-Sep+	Good	<15	[8]

Table 2: Phorate Sulfone Recovery in High-Fat Matrices (Avocado & Rapeseeds)

Matrix	d-SPE Sorbent Combination	Average Recovery (%)	Relative Standard Deviation (%)	Reference
Avocado	Modified QuEChERS with C18	>70	<18	[9]
Rapeseeds	PSA + C18	<60 (for polar pesticides)	-	[10]
Rapeseeds	EMR-Lipid	70-120	-	[11]

Question: My sample cleanup is optimized, but I still see some co-elution. How can I improve my chromatographic separation?

Answer: If co-elution persists after thorough sample cleanup, the next step is to optimize your chromatographic method.

Caption: Decision tree for optimizing chromatographic separation.

Detailed Experimental Protocols

Protocol 1: Modified QuEChERS for Phorate Sulfone in Spinach

• Homogenization: Homogenize 10-15 g of spinach.

• Extraction:

  • Place the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Add QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g disodium hydrogen citrate sesquihydrate).

  • Shake vigorously for 1 minute.

• Centrifugation: Centrifuge at ≥3000 rcf for 5 minutes.

• Dispersive SPE Cleanup:

  • Transfer an aliquot of the acetonitrile supernatant to a 2 mL or 15 mL d-SPE tube containing anhydrous MgSO₄, PSA, and a sorbent for pigment removal (e.g., GCB, Carbon S, or ChloroFiltr®).[7]

  • Vortex for 30 seconds.

• Centrifugation: Centrifuge at a high speed (e.g., 10,000 rcf) for 5 minutes.

• Analysis: The resulting supernatant is ready for LC-MS/MS or GC-MS/MS analysis.

Protocol 2: LC-MS/MS Method for Phorate Sulfone

• Column: A C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 1.7 µm) is a common starting point.[12]

• Mobile Phase:

  • A: Water with 0.1% formic acid and 5 mM ammonium formate.[13]

  • B: Acetonitrile or Methanol with 0.1% formic acid.

• Gradient Elution: A typical gradient starts with a high aqueous percentage and ramps up to a high organic percentage to elute compounds of increasing hydrophobicity. An example gradient is:

  • 0-1 min: 95% A

  • 1-10 min: Ramp to 5% A

  • 10-12 min: Hold at 5% A

  • 12-12.1 min: Return to 95% A

  • 12.1-15 min: Re-equilibration

• Flow Rate: 0.3 - 0.5 mL/min.

• Column Temperature: 35-40 °C.

• Injection Volume: 1-5 µL.

• MS Detection: Electrospray ionization in positive mode (ESI+) with multiple reaction monitoring (MRM) is typically used for phorate sulfone.[4]

Frequently Asked Questions (FAQs)

Q1: What is the "matrix effect" and how does it cause co-elution problems?

A1: The matrix effect refers to the alteration of an analyte's ionization efficiency in the mass spectrometer's source due to the presence of co-eluting compounds from the sample matrix.[1] This can lead to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal). While not directly causing chromatographic co-elution, the matrix components that cause these effects are often the ones that co-elute with the analyte of interest, making accurate quantification difficult.

Q2: Can I use a different extraction solvent instead of acetonitrile in the QuEChERS method?

A2: While acetonitrile is the most common and generally effective solvent for QuEChERS, other solvents like ethyl acetate have been investigated. However, for many pesticides, including phorate and its metabolites, acetonitrile provides better recoveries and results in a cleaner extract.[4]

Q3: When should I consider using an alternative chromatographic column, like a Phenyl-Hexyl or a HILIC column?

A3: If you have optimized your mobile phase on a standard C18 column and still cannot resolve phorate sulfone from an interference, changing the column chemistry is the next logical step.

• Phenyl-Hexyl or PFP columns offer different selectivity based on pi-pi interactions and are effective for separating aromatic or halogenated compounds that may co-elute with phorate sulfone on a C18 column.

• HILIC (Hydrophilic Interaction Liquid Chromatography) columns are used for the separation of polar compounds. If phorate sulfone is co-eluting with a very polar interference that is not well-retained on a C18 column, switching to HILIC mode can be a powerful strategy.[2] In HILIC, the elution order is typically reversed compared to reversed-phase chromatography.

Q4: Are there any specific considerations for GC-MS analysis of phorate sulfone?

A4: Yes. Phorate sulfone is amenable to GC-MS analysis, but there are some important considerations:

• Inlet Activity: The GC inlet can be a source of analyte degradation or adsorption, especially when analyzing complex matrices. Using a deactivated inlet liner is crucial.

• Matrix Enhancement: In GC-MS, the presence of matrix components can sometimes protect the analyte from degradation in the hot inlet, leading to a phenomenon known as matrix-induced signal enhancement.[1] This necessitates the use of matrix-matched calibration standards for accurate quantification.

• Column Choice: A mid-polarity column (e.g., a 5% or 35% phenyl-methylpolysiloxane) can provide good selectivity for organophosphorus pesticides like phorate sulfone.

By following these troubleshooting guides and understanding the principles behind the analytical techniques, researchers can effectively address the challenges of co-eluting interferences in phorate sulfone chromatography and achieve accurate and reliable results.

References

• 1. mag.go.cr [mag.go.cr]
• 2. Determination of polar organophosphorus pesticides in water samples by hydrophilic interaction liquid chromatography with tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. eurl-pesticides.eu [eurl-pesticides.eu]
• 4. gcms.cz [gcms.cz]
• 5. waters.com [waters.com]
• 6. agilent.com [agilent.com]
• 7. unitedchem.com [unitedchem.com]
• 8. Evaluation of various clean-up sorbents in kale followed by LC-MS/MS analysis of pesticides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Analysis of 136 pesticides in avocado using a modified QuEChERS method with LC-MS/MS and GC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. Comparison of Different d-SPE Sorbent Performances Based on Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) Methodology for Multiresidue Pesticide Analyses in Rapeseeds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. scitepress.org [scitepress.org]
• 13. lcms.cz [lcms.cz]

Reference Data & Comparative Studies

Navigating the Analytical Maze: A Comparative Guide to Phorate Sulfone Quantification

For researchers, scientists, and professionals in drug development, the accurate and sensitive quantification of phorate sulfone, a toxic metabolite of the organophosphate pesticide phorate, is paramount for ensuring food safety and environmental monitoring. This guide provides a comprehensive comparison of validated analytical methods, offering a clear overview of their performance, detailed experimental protocols, and a visual representation of the analytical workflow.

Phorate and its metabolites, including phorate sulfone, are potent inhibitors of acetylcholinesterase and can pose significant health risks.[1] Regulatory bodies worldwide have established maximum residue limits (MRLs) for these compounds in various commodities, necessitating robust and reliable analytical methods for their detection. The two primary analytical techniques employed for the determination of phorate sulfone are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).

Performance Comparison of Analytical Methods

The choice of analytical method often depends on the sample matrix, required sensitivity, and available instrumentation. The following table summarizes the performance of various validated methods for the determination of phorate sulfone in different matrices.

Analytical Method	Matrix	Extraction Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Linearity (r²)	Reference
UPLC-MS/MS	Egg	Acetonitrile extraction, Solid Phase Extraction	0.0005 mg/kg	0.0015 mg/kg	78.6 - 95.6	> 0.9995	[1]
LC-MS/MS	Livestock (Porcine & Chicken Muscle, Eggs)	QuEChERS	0.001 mg/kg	0.004 mg/kg	74.22 - 119.89	≥ 0.995	[2][3]
LC-MS/MS	Livestock (Beef, Milk)	Acetonitrile extraction, d-SPE	-	< MRL (0.05 mg/kg)	79.2 - 113.9	> 0.996	[4]
GC-MS	Radish	Matrix Dispersion Solid Phase Extraction	0.001 - 0.003 mg/kg	-	89.2 - 116	0.9990 - 0.9992	[5]
GC-FPD	Potato	Oxidation to phorate oxon sulfone	-	0.048 mg/kg	-	-	[6]
GC/CI-MS	Water	-	Confirmed at 1 ppb (µg/L)	-	-	-	[7]

Experimental Protocols

Detailed methodologies are crucial for replicating and validating analytical methods. Below are representative protocols for LC-MS/MS and GC-MS analysis of phorate sulfone.

UPLC-MS/MS Method for Phorate Sulfone in Eggs[1]

• Sample Preparation:

  • Homogenize egg samples.

  • Extract with acetonitrile.

  • Clean up the extract using a glass funnel with anhydrous sodium sulfate and neutral alumina.

• Instrumentation:

  • Chromatography: Waters ACQUITY UPLC system with a C18 column (50 mm × 2.1 mm, 1.7 µm).

  • Mobile Phase: Gradient elution with 0.1% formic acid in water and acetonitrile at a flow rate of 0.30 mL/min.

  • Mass Spectrometry: Waters triple-quadrupole tandem mass spectrometer with an electrospray ionization (ESI) source in positive ion mode.

  • Detection: Multiple Reaction Monitoring (MRM) mode.

GC-MS Method for Phorate Sulfone in Radish[5]

• Sample Preparation:

  • Matrix Dispersion Solid Phase Extraction.

• Instrumentation:

  • Gas Chromatography: Details on the specific column and temperature program were not specified in the abstract.

  • Mass Spectrometry: Operated in electron ionization (EI) mode.[8]

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for the analysis of phorate sulfone in a given sample matrix.

General workflow for phorate sulfone analysis.

Concluding Remarks

Both LC-MS/MS and GC-MS are powerful techniques for the determination of phorate sulfone. LC-MS/MS methods, particularly those utilizing UPLC, often provide higher sensitivity and are suitable for a wide range of matrices.[1][9] The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction method is frequently paired with LC-MS/MS for the analysis of pesticide residues in food products due to its simplicity and efficiency.[2] GC-MS remains a viable and robust alternative, especially for certain matrices.[5][8] The choice of the optimal method will ultimately be guided by the specific analytical requirements, including the nature of the sample, the desired limits of detection, and the available resources. This guide provides the necessary comparative data and procedural insights to assist researchers in making an informed decision.

References

• 1. scitepress.org [scitepress.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. cabidigitallibrary.org [cabidigitallibrary.org]
• 6. fao.org [fao.org]
• 7. Confirmation of phorate, terbufos, and their sulfoxides and sulfones in water by capillary gas chromatography/chemical ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. medwinpublishers.com [medwinpublishers.com]
• 9. waters.com [waters.com]

A Comparative Guide to Inter-Laboratory Methodologies for Phorate Sulfone Analysis

This guide provides a comparative overview of analytical methodologies for the determination of phorate sulfone, a toxic metabolite of the organophosphate pesticide phorate. The information is compiled from various studies, offering insights into the different approaches employed by researchers for its quantification in diverse matrices. This document is intended for researchers, scientists, and professionals in drug development and food safety who are involved in pesticide residue analysis.

Quantitative Data Summary

The performance of analytical methods for phorate sulfone is critical for accurate risk assessment. The following table summarizes key quantitative data from different studies, providing a comparison of linearity, recovery rates, and limits of detection (LOD) and quantification (LOQ).

Study Matrix	Analytical Method	Linearity (Range)	Correlation Coefficient (r²)	Recovery Rate (%)	LOD (mg/kg)	LOQ (mg/kg)
Egg	UPLC-MS/MS	2.00-100.00 ng/mL	> 0.9995	78.6 - 95.6	0.0005	0.0015
Livestock	LC-MS/MS	0.005-0.5 mg/L	> 0.996	64.7 - 112.5	0.0002–0.002	0.0005–0.005
Food Matrices	UPLC-MS/MS	0.005–0.250 µg/mL	Not Specified	Not Specified	Not Specified	Not Specified
Sugarcane Soil	LC-MS/MS	1.0 - 250 ng/mL	> 0.99	Not Specified	4.627 ng/g	15.42 ng/g
Potatoes	GC-FPD	Not Specified	Not Specified	Not Specified	Not Specified	0.048

Experimental Protocols

The methodologies for phorate sulfone analysis typically involve sample extraction, cleanup, and instrumental analysis. Below are detailed protocols adapted from published research.

Method 1: Analysis in Eggs using UPLC-MS/MS

This method focuses on the extraction and quantification of phorate and its metabolites from egg samples.

• Sample Preparation and Extraction:

  • Egg samples are homogenized.

  • Extraction is performed using acetonitrile under neutral conditions.[1] Other solvents like methylene chloride, ethyl acetate, and methanol have been shown to yield lower recoveries.[1]

• Cleanup:

  • The extract is cleaned up using a glass funnel plugged with cotton, anhydrous sodium sulfate, and neutral alumina.[1]

• Instrumental Analysis:

  • The final determination is carried out by Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS).[1]

Method 2: Analysis in Livestock using LC-MS/MS

This protocol was developed for the simultaneous determination of phorate and its five metabolites in livestock samples.

• Sample Preparation and Extraction:

  • Beef and milk samples are extracted with acidified acetonitrile (containing 1% acetic acid).

  • Partitioning is performed with anhydrous magnesium sulfate.

• Cleanup:

  • The extract is purified using a dispersive solid-phase extraction (d-SPE) with primary secondary amine (PSA) and C18 sorbent.

• Instrumental Analysis:

  • The analytes are quantified and confirmed via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) in positive ion mode using multiple reaction monitoring (MRM).[2]

Method 3: QuEChERS-based Extraction for Food Matrices

The Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method is widely used for pesticide residue analysis in various food matrices.

• Sample Preparation and Extraction:

  • A 10 g sample is weighed into a centrifuge tube.

  • 9.9 mL of acetonitrile and 0.1 mL of acetic acid are added.

  • 4 g of anhydrous MgSO₄ and 1.66 g of sodium acetate are added, and the tube is shaken immediately.

  • The sample is centrifuged at 4,300 g for 5 minutes.

• Cleanup:

  • An aliquot (1 mL) of the supernatant is transferred to a microcentrifuge vial containing 50 mg of primary secondary amine (PSA) sorbent and 150 mg of anhydrous MgSO₄.

  • The contents are vortex mixed for 30 seconds and centrifuged at 5,000 g for 1 minute.

• Instrumental Analysis:

  • The supernatant is diluted with water (1:9) and analyzed by LC-MS/MS.

Workflow and Pathway Diagrams

The following diagrams illustrate a typical experimental workflow for phorate sulfone analysis and the metabolic pathway of phorate.

Caption: General experimental workflow for phorate sulfone analysis.

Caption: Metabolic pathway of phorate to its sulfone and oxon derivatives.

References

• 1. scitepress.org [scitepress.org]
• 2. researchgate.net [researchgate.net]

Phorate Sulfone vs. Phorate Sulfoxide: A Comparative Analysis of Toxicity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the toxicological profiles of phorate sulfone and phorate sulfoxide, two primary metabolites of the organophosphate insecticide phorate. The information presented herein is intended to support research and development activities by providing a clear, data-driven analysis of the relative toxicities and mechanisms of action of these compounds.

Executive Summary

Phorate, a systemic insecticide, undergoes metabolic activation in organisms to form more potent acetylcholinesterase (AChE) inhibitors, primarily phorate sulfoxide and phorate sulfone. Experimental data unequivocally demonstrate that phorate sulfone is significantly more toxic than phorate sulfoxide . This increased toxicity is evident across various toxicological endpoints, most notably in its substantially greater potency as a cholinesterase inhibitor. This guide will delve into the quantitative toxicity data, the experimental methodologies used to derive this data, and the underlying biochemical pathways.

Quantitative Toxicity Comparison

The following table summarizes the available acute toxicity data for phorate sulfone and phorate sulfoxide.

Toxicological Endpoint	Phorate Sulfone	Phorate Sulfoxide	Reference(s)
Acute Oral LD50 (Rat)	3.5 mg/kg (male), 1.2 mg/kg (female)	2.0 mg/kg (sex not specified)	[1][2]
Cholinesterase Inhibition (IC50)	40 µM	1500 µM	[3]

Note: Data on dermal and inhalation toxicity for the individual metabolites are limited. The parent compound, phorate, exhibits high toxicity through these routes, with a dermal LD50 in rats of 2.5-6.2 mg/kg and a 1-hour inhalation LC50 in rats of 0.06 mg/L.[4] It is plausible that the metabolites also exhibit significant toxicity via these exposure routes.

Mechanism of Action: Acetylcholinesterase Inhibition

The primary mechanism of toxicity for both phorate sulfone and phorate sulfoxide is the inhibition of acetylcholinesterase (AChE), a critical enzyme in the nervous system. AChE is responsible for the hydrolysis of the neurotransmitter acetylcholine (ACh) at cholinergic synapses and neuromuscular junctions. By inhibiting AChE, these organophosphate metabolites lead to an accumulation of ACh, resulting in continuous stimulation of cholinergic receptors and subsequent disruption of normal nerve function. This can lead to a range of toxic effects, from tremors and convulsions to respiratory failure and death.

The significantly lower IC50 value for phorate sulfone (40 µM) compared to phorate sulfoxide (1500 µM) indicates that phorate sulfone is a much more potent inhibitor of AChE, explaining its higher acute toxicity.[3]

Experimental Protocols

Acetylcholinesterase Inhibition Assay (Ellman's Method)

This colorimetric assay is a widely used method for determining the inhibitory potential of compounds on AChE activity.

Principle: The assay measures the activity of AChE by quantifying the rate of production of thiocholine, a product of the enzymatic hydrolysis of acetylthiocholine. Thiocholine reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to produce a yellow-colored anion, 5-thio-2-nitrobenzoate, which can be measured spectrophotometrically at 412 nm. The rate of color development is proportional to AChE activity.

Procedure:

• Reagent Preparation:

  • Phosphate buffer (0.1 M, pH 8.0).

  • DTNB solution (10 mM in phosphate buffer).

  • Acetylthiocholine iodide (ATCI) solution (75 mM in deionized water).

  • AChE enzyme solution (e.g., from electric eel or human erythrocytes) of known activity, diluted in phosphate buffer.

  • Test compounds (phorate sulfone and phorate sulfoxide) are dissolved in a suitable solvent (e.g., DMSO) and then diluted to various concentrations in the assay buffer.

• Assay Protocol (96-well plate format):

  • To each well, add 20 µL of the test compound solution or buffer (for control).

  • Add 20 µL of the AChE solution to each well and incubate for a pre-determined time (e.g., 15 minutes) at room temperature to allow for inhibitor-enzyme interaction.

  • Add 20 µL of DTNB solution to each well.

  • Initiate the enzymatic reaction by adding 20 µL of ATCI solution to each well.

  • Immediately measure the absorbance at 412 nm at regular intervals (e.g., every 30 seconds) for a specified period (e.g., 5 minutes) using a microplate reader.

• Data Analysis:

  • Calculate the rate of reaction (change in absorbance per unit time) for each concentration of the inhibitor.

  • Determine the percentage of inhibition for each concentration relative to the control (no inhibitor).

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and determine the IC50 value (the concentration of inhibitor that causes 50% inhibition of enzyme activity).

Acute Oral Toxicity (LD50) Determination (OECD Guideline 423: Acute Toxic Class Method)

This method is used to estimate the acute oral toxicity of a substance and classify it according to the Globally Harmonised System of Classification and Labelling of Chemicals (GHS).

Principle: The test involves a stepwise procedure with the use of a small number of animals per step. The outcome of each step (mortality or survival) determines the dose for the next step. The method uses defined dose levels and results in a classification rather than a precise LD50 value, although an estimate can be made.

Procedure:

• Animal Selection and Housing:

  • Healthy, young adult rats of a single sex (typically females, as they are often slightly more sensitive) are used.

  • Animals are housed in appropriate conditions with controlled temperature, humidity, and light cycle, and have access to food and water ad libitum, except for a brief fasting period before dosing.

• Dose Preparation and Administration:

  • The test substance is typically administered in a single dose by gavage using a stomach tube.

  • The substance is usually dissolved or suspended in a suitable vehicle (e.g., corn oil, water).

• Stepwise Dosing Procedure:

  • A starting dose is selected from a series of defined dose levels (e.g., 5, 50, 300, 2000 mg/kg body weight) based on existing information about the substance's toxicity.

  • Initially, three animals are dosed at the starting dose.

  • Outcome 1: If two or three animals die, the test is repeated at a lower dose level.

  • Outcome 2: If one animal dies, the test is repeated with three more animals at the same dose.

  • Outcome 3: If no animals die, the test is repeated at a higher dose level.

  • The procedure continues until a stopping criterion is met, such as mortality at two consecutive dose levels or survival at the highest dose level.

• Observation:

  • Animals are observed for signs of toxicity and mortality shortly after dosing and periodically for at least 14 days.

  • Observations include changes in skin, fur, eyes, mucous membranes, respiratory, circulatory, autonomic and central nervous systems, and somatomotor activity and behavior pattern.

• Data Analysis:

  • The LD50 is estimated based on the dose levels at which mortality occurred. The method provides a classification into one of several toxicity categories defined by GHS.

Visualizing the Pathways

To better understand the processes involved, the following diagrams illustrate the metabolic activation of phorate and the mechanism of acetylcholinesterase inhibition.

Phorate Metabolic Activation Pathway

Acetylcholinesterase Inhibition by Phorate Metabolites

Conclusion

The available data clearly indicate that phorate sulfone is a more potent toxicant than phorate sulfoxide, primarily due to its significantly greater ability to inhibit acetylcholinesterase. This information is crucial for accurate risk assessment and for the development of potential therapeutic interventions for organophosphate poisoning. Further research is warranted to fully characterize the dermal and inhalation toxicity of these metabolites to provide a more complete toxicological profile.

References

• 1. apps.who.int [apps.who.int]
• 2. Phorate sulfoxide [sitem.herts.ac.uk]
• 3. Case report: Treatment of severe phorate poisoning - PMC [pmc.ncbi.nlm.nih.gov]
• 4. EXTOXNET PIP - PHORATE [extoxnet.orst.edu]

A Comparative Analysis of the Persistence and Toxicity of Phorate and its Metabolites

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the environmental persistence and toxicological profiles of the organophosphate insecticide phorate and its principal metabolites, phorate sulfoxide and phorate sulfone. The information is supported by experimental data to aid in environmental risk assessment and toxicological research.

Metabolic Transformation of Phorate

Phorate itself is a potent insecticide, but its primary environmental and biological significance lies in its oxidative metabolism. In soil, plants, and animals, phorate is rapidly oxidized to phorate sulfoxide. This metabolite is then more slowly oxidized to the highly persistent phorate sulfone.[1][2] Concurrently, both phorate and its sulfur-oxidized metabolites can be converted to their respective oxygen analogues (oxons), such as phoratoxon, phoratoxon sulfoxide, and phoratoxon sulfone. These oxon metabolites are significantly more potent inhibitors of acetylcholinesterase, the primary target of organophosphate toxicity.[3][4]

Caption: Metabolic pathway of phorate to its sulfoxide, sulfone, and oxon derivatives.

Comparative Persistence in Environmental Matrices

The persistence of phorate and its metabolites varies significantly depending on the environmental medium and conditions such as pH, temperature, and microbial activity.[5]

In Soil: Phorate degrades rapidly in soil, primarily through oxidation to its sulfoxide and sulfone metabolites.[1] The persistence follows a clear trend: Phorate < Phorate Sulfoxide < Phorate Sulfone .[1][6]

• Phorate: Degrades quickly, with an estimated half-life of 3 days in sandy loam soil.[1]

• Phorate Sulfoxide: Degrades more slowly than the parent compound, with a reported half-life of 75 days in sandy loam.[1] It often represents the highest concentration of residues in the initial days following application.[7]

• Phorate Sulfone: This is the most persistent of the three compounds.[1][7] In some field studies, residues consisting entirely of phorate sulfone were found up to five months after the initial application.[7]

In Water: In aquatic systems, the degradation of phorate and its metabolites is primarily driven by hydrolysis, a process highly dependent on pH. Phorate is relatively non-persistent, while its sulfoxide and sulfone metabolites are significantly more stable, especially in neutral to acidic conditions.[1]

Compound	pH 5	pH 7	pH 9
Phorate	2.36 days	2.47 days	2.08 days
Phorate Sulfoxide	185 days	118 days	7.02 days
Phorate Sulfone	77.1 days	60.2 days	5.25 days
Table 1: Comparative hydrolysis half-lives (in days) of phorate and its metabolites at 25°C in sterile buffer systems.[1]

Comparative Toxicity and Mechanism of Action

Primary Mechanism: Acetylcholinesterase (AChE) Inhibition The primary toxic action of phorate and its metabolites is the inhibition of the enzyme acetylcholinesterase (AChE).[8] This inhibition leads to the accumulation of the neurotransmitter acetylcholine (ACh) at nerve synapses, causing hyperstimulation of cholinergic receptors and leading to a state known as "cholinergic crisis".[9][10] The oxon metabolites are the most potent AChE inhibitors.[3][9]

Caption: Phorate metabolites inhibit AChE, causing acetylcholine buildup and neurotoxicity.

The anticholinesterase activity increases significantly with the oxidation of phorate, making the metabolites substantially more toxic than the parent compound.

Compound	Anticholinesterase Activity (pI50)*
Phorate	3.17
Phorate Sulfoxide	3.35
Phorate Sulphone	5.00
Phoratoxon	5.87
Phoratoxon Sulfoxide	6.76
Phoratoxon Sulfone	7.02
Table 2: Comparative anticholinesterase activity of phorate and its metabolites. *pI50 is the negative logarithm of the molar concentration causing 50% inhibition of red blood cell cholinesterase. A higher value indicates greater potency.[3]

Secondary Mechanism: Oxidative Stress Beyond AChE inhibition, phorate exposure has been shown to induce oxidative stress.[11][12] This involves the generation of reactive oxygen species (ROS), which can lead to mitochondrial dysfunction, DNA damage, and the activation of apoptotic pathways in cells.[11][12][13] This secondary mechanism contributes to the broader cellular toxicity of the compound.

Experimental Protocols: Residue Analysis

The determination of phorate and its metabolites in environmental and biological samples typically involves solvent extraction, a cleanup step to remove interfering substances, and analysis by chromatography coupled with mass spectrometry.

Representative Protocol: LC-MS/MS Analysis in Soil This protocol is a generalized workflow based on common methodologies for residue analysis.[14][15][16]

• Sample Collection & Preparation : Collect soil samples from the desired depth and time intervals. Air-dry the samples, remove debris, and sieve to ensure homogeneity.

• Extraction : A representative subsample (e.g., 10-20 g) is extracted with an organic solvent. Acetonitrile is commonly used due to its efficiency in extracting polar and non-polar compounds.[14][15] The extraction is often facilitated by mechanical shaking or sonication.

• Cleanup : The raw extract contains co-extractives that can interfere with analysis. A cleanup step is essential. Dispersive solid-phase extraction (d-SPE), often part of the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method, is frequently employed.[16] This involves adding salts (e.g., anhydrous magnesium sulfate, sodium chloride) to partition the phases and sorbents (e.g., PSA, C18) to remove interfering matrix components like fatty acids and pigments.

• Analysis : The final cleaned extract is analyzed using Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS).[15][16]

  • Chromatography : A C18 column separates phorate and its metabolites based on their polarity.

  • Mass Spectrometry : A triple-quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode provides high selectivity and sensitivity for quantifying each specific analyte.[15]

Caption: General experimental workflow for phorate residue analysis in soil samples.

Conclusion

The environmental and toxicological impact of phorate is intrinsically linked to its metabolic transformation.

• Persistence : Phorate is non-persistent, but it transforms into phorate sulfoxide and the highly persistent phorate sulfone. This sequential metabolism leads to prolonged residual activity in the environment, particularly in soil.

• Toxicity : The oxidative metabolites, especially the oxon derivatives, are significantly more potent inhibitors of acetylcholinesterase than the parent phorate compound.

• Risk Assessment : Accurate risk assessment requires monitoring not only for the parent compound but for the entire suite of its more persistent and toxic metabolites. The prolonged presence of phorate sulfone and the high toxicity of the oxon metabolites are critical factors to consider in evaluating the long-term impact on non-target organisms and ecosystem health.

References

• 1. Pesticide residues in food – 2005 [fao.org]
• 2. Degradation and Metabolism of Phorate in Soil -Applied Biological Chemistry | Korea Science [koreascience.kr]
• 3. 416. Phorate (Pesticide residues in food: 1977 evaluations) [inchem.org]
• 4. scholarsjunction.msstate.edu [scholarsjunction.msstate.edu]
• 5. pubs.geoscienceworld.org [pubs.geoscienceworld.org]
• 6. INSECTICIDAL ACTIVITY AND PERSISTENCE OF PHORATE, PHORATE SULFOXIDE, AND PHORATE SULFONE IN SOILS1 | The Canadian Entomologist | Cambridge Core [cambridge.org]
• 7. academic.oup.com [academic.oup.com]
• 8. Phorate Degradation Pathway [eawag-bbd.ethz.ch]
• 9. scholarsjunction.msstate.edu [scholarsjunction.msstate.edu]
• 10. Acetylcholinesterase Inhibitors: Pharmacology and Toxicology - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Phorate triggers oxidative stress and mitochondrial dysfunction to enhance micronuclei generation and DNA damage in human lymphocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Phorate-induced oxidative stress, DNA damage and transcriptional activation of p53 and caspase genes in male Wistar rats (Journal Article) | ETDEWEB [osti.gov]
• 13. Phorate triggers oxidative stress and mitochondrial dysfunction to enhance micronuclei generation and DNA damage in human lymphocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. scitepress.org [scitepress.org]
• 16. researchgate.net [researchgate.net]

Cross-Validation of GC-MS and LC-MS/MS for Phorate Sulfone Analysis: A Comparative Guide

For researchers, scientists, and drug development professionals, the accurate quantification of pesticide residues like phorate sulfone is critical for ensuring food safety and environmental monitoring. The two most powerful analytical techniques for this purpose are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This guide provides an objective comparison of these methods for the analysis of phorate sulfone, supported by experimental data and detailed protocols.

Quantitative Performance Comparison

The selection of an analytical method hinges on its performance characteristics. Below is a summary of quantitative data for the analysis of phorate sulfone using both GC-MS and LC-MS/MS, compiled from various studies.

Performance Metric	GC-MS	LC-MS/MS
Limit of Detection (LOD)	0.001 - 0.003 mg/kg (in radish)[1]	0.0005 mg/kg (in eggs)[2]
Limit of Quantification (LOQ)	0.002 - 0.01 mg/kg (in various matrices)[1][3]	0.0005 - 0.005 mg/kg (in various matrices)[2][4]
Linearity Range	0.005 - 0.5 mg/L (in radish)[1]	2.00 - 100.00 ng/mL (in eggs)[2]
Recovery	89.2% - 116% (in radish)[1]	71.9% - 110.5% (in livestock), 78.6% - 95.6% (in eggs)[2][4]
Correlation Coefficient (r²)	> 0.999[1]	> 0.99[4]

Experimental Protocols

Detailed methodologies are crucial for replicating and validating analytical results. The following sections outline typical experimental protocols for GC-MS and LC-MS/MS analysis of phorate sulfone.

GC-MS Methodology

A gas chromatographic/mass spectrometric method is effective for the confirmation of phorate and its metabolites, including the sulfone, in various samples.[5]

Sample Preparation (Radish Matrix): [1]

• Extraction: Homogenized radish samples are extracted with acetonitrile and sodium chloride.

• Purification: The extract is cleaned up using primary secondary amine (PSA) sorbent.

Instrumental Analysis: [1]

• Gas Chromatograph (GC):

  • Column: DB-1MS nonpolar quartz capillary column.

• Mass Spectrometer (MS):

  • Ion Source Temperature: 230°C.

  • Transfer Line Temperature: 280°C.

  • Ionization Mode: Electron Ionization (EI) is commonly used. Phorate sulfone typically shows a low abundance molecular ion at m/z 292.[6]

LC-MS/MS Methodology

LC-MS/MS has emerged as a powerful tool for the sensitive and specific quantification of phorate sulfone in complex matrices.[2]

Sample Preparation (Egg Matrix): [2]

• Extraction: Egg samples are extracted with acetonitrile.

• Cleanup: The extract is passed through a glass funnel containing anhydrous sodium sulfate and neutral alumina.

Instrumental Analysis: [2][7]

• Liquid Chromatograph (LC):

  • Column: A C18 column (e.g., Waters C18, 50 mm × 2.1 mm, 1.7 µm) is typically used for chromatographic separation.[2]

  • Mobile Phase: A gradient of acetonitrile and water is commonly employed.

• Mass Spectrometer (MS/MS):

  • Ionization Mode: Electrospray ionization (ESI) in positive ion mode is generally used.[2]

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) is utilized for high selectivity and sensitivity.

Workflow Diagrams

The following diagrams illustrate the typical experimental workflows for GC-MS and LC-MS/MS analysis of phorate sulfone.

Caption: General workflow for GC-MS analysis of phorate sulfone.

Caption: General workflow for LC-MS/MS analysis of phorate sulfone.

Conclusion

Both GC-MS and LC-MS/MS are robust and reliable techniques for the determination of phorate sulfone. The choice between the two often depends on the specific requirements of the analysis, including the matrix complexity, required sensitivity, and available instrumentation.

• LC-MS/MS generally offers superior sensitivity and specificity, with lower detection and quantification limits, making it ideal for trace-level analysis in complex matrices like food and biological samples.[2][4]

• GC-MS is a well-established technique that provides excellent separation and reliable quantification, particularly for less complex matrices.[1][5] While it may not always achieve the same low detection limits as LC-MS/MS for this compound, it remains a valuable tool for confirmation and routine monitoring.[5]

Ultimately, the selection of the most appropriate technique requires careful consideration of the analytical goals and the performance characteristics of each method. This guide provides a foundation for making an informed decision for the cross-validation and routine analysis of phorate sulfone.

References

• 1. cabidigitallibrary.org [cabidigitallibrary.org]
• 2. scitepress.org [scitepress.org]
• 3. agilent.com [agilent.com]
• 4. researchgate.net [researchgate.net]
• 5. Confirmation of phorate, terbufos, and their sulfoxides and sulfones in water by capillary gas chromatography/chemical ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medwinpublishers.com [medwinpublishers.com]
• 7. waters.com [waters.com]

A Comparative Guide to the Quantification of Phorate Sulfone: Accuracy and Precision

For Researchers, Scientists, and Drug Development Professionals

The accurate and precise quantification of phorate sulfone, a major and toxic metabolite of the organophosphate pesticide phorate, is critical for ensuring food safety and environmental monitoring. This guide provides a comparative overview of the most common analytical methodologies employed for the determination of phorate sulfone residues in various matrices. We will delve into the performance of these methods, supported by experimental data, to assist researchers in selecting the most appropriate technique for their specific needs.

Quantitative Performance of Phorate Sulfone Quantification Methods

The selection of an analytical method for phorate sulfone quantification is often dictated by the required sensitivity, selectivity, and the nature of the sample matrix. The two predominant techniques are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS). Below is a summary of their performance metrics based on published studies.

Method	Matrix	Limit of Detection (LOD) (mg/kg)	Limit of Quantification (LOQ) (mg/kg)	Recovery (%)	Relative Standard Deviation (RSD) (%)	Linearity (r²)
UPLC-MS/MS	Egg	0.0005[1][2]	0.0015[1][2]	78.6 - 95.6[1][2]	0.3 - 5.6[1][2]	> 0.9995[1]
LC-MS/MS	Livestock (Beef & Milk)	0.0002 - 0.002[3]	0.0005 - 0.005[3]	79.2 - 113.9[4][5]	< 19.2[4][5]	> 0.996[4]
GC-MS	Radish	0.001 - 0.003[6]	0.003 - 0.01[6]	89.2 - 116[6]	1.71 - 5.16[6]	0.9990 - 0.9992[6]
GC-FPD	Sorghum Grain	Not specified	Not specified	> 120 (at 0.01 mg/kg)[7]	> 20 (at 0.1-1.0 mg/kg)[7]	Not specified

Note: The performance of each method can vary depending on the specific instrumentation, sample preparation, and matrix effects.

Experimental Protocols

Detailed methodologies are crucial for replicating and validating analytical results. Below are generalized experimental protocols for the LC-MS/MS and GC-MS methods.

1. UPLC-MS/MS Method for Phorate Sulfone in Eggs [1]

• Sample Preparation:

  • Homogenize egg samples.

  • Extract a representative sample with acetonitrile.

  • Perform a cleanup step using a glass funnel with anhydrous sodium sulfate and neutral alumina to remove interfering matrix components.

  • Evaporate the extract to dryness and reconstitute the residue in an appropriate solvent for analysis.

• Instrumentation and Analysis:

  • Instrument: Waters High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS).

  • Column: A suitable reversed-phase column.

  • Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.

  • Ionization Mode: Electrospray Ionization in positive mode (ESI+).

  • Quantification Mode: Multiple Reaction Monitoring (MRM).

2. LC-MS/MS Method for Phorate and its Metabolites in Livestock [4]

• Sample Preparation (QuEChERS-based):

  • Homogenize beef or milk samples.

  • Extract with acidified acetonitrile (containing 1% acetic acid).

  • Partition with anhydrous magnesium sulfate.

  • Clean up the extract using dispersive solid-phase extraction (d-SPE) with primary secondary amine (PSA) and C18 sorbents.

• Instrumentation and Analysis:

  • Instrument: Liquid Chromatograph-Tandem Mass Spectrometer (LC-MS/MS).

  • Ionization Mode: Positive ion mode.

  • Quantification Mode: Multiple Reaction Monitoring (MRM).

3. GC-MS Method for Phorate and its Metabolites in Radish [6]

• Sample Preparation (Matrix Dispersive Solid Phase Extraction):

  • Extract homogenized radish samples with acetonitrile and sodium chloride.

  • Purify the extract using primary secondary amine (PSA).

• Instrumentation and Analysis:

  • Instrument: Gas Chromatography-Mass Spectrometry (GC-MS).

  • Column: DB-1MS nonpolar quartz capillary column.

  • Ion Source Temperature: 230°C.

  • Transmission Line Temperature: 280°C.

Method Comparison and Considerations

• Sensitivity and Selectivity: LC-MS/MS methods generally offer lower limits of detection and quantification, making them highly suitable for trace residue analysis.[3][8] The use of MRM enhances selectivity by monitoring specific precursor-product ion transitions.

• Accuracy and Precision: Both LC-MS/MS and GC-MS methods demonstrate good accuracy (recovery) and precision (RSD), typically falling within the acceptable ranges set by regulatory guidelines.[4][6][9] However, methods like GC-FPD have shown to be less accurate for certain matrices.[7]

• Sample Matrix: The complexity of the sample matrix can significantly impact method performance. For instance, fatty matrices like milk and meat often require more extensive cleanup steps to minimize matrix effects.[4] The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a popular and effective sample preparation approach for a wide range of food matrices.

• Metabolite Coverage: LC-MS/MS is often preferred for the simultaneous analysis of phorate and its various metabolites, including the more polar ones, without the need for derivatization.[3][5][8] While GC is suitable for the parent phorate compound, it may not be ideal for quantifying all its metabolites.[3][5]

Experimental Workflow and Signaling Pathways

To provide a clearer understanding of the analytical process, the following diagrams illustrate a typical experimental workflow for phorate sulfone quantification and the metabolic pathway of phorate.

References

• 1. scitepress.org [scitepress.org]
• 2. scispace.com [scispace.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. cabidigitallibrary.org [cabidigitallibrary.org]
• 7. Pesticide residues in food – 2005 [fao.org]
• 8. Comparison of GC-MS/MS and LC-MS/MS for the analysis of hormones and pesticides in surface waters: advantages and pitfalls - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]

A Comparative Guide to Extraction Solvents for Phorate Sulfone Analysis

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of phorate sulfone, a major and toxic metabolite of the organophosphate pesticide phorate, is critical in food safety, environmental monitoring, and toxicology studies. The efficiency of any analytical method heavily relies on the initial extraction step, where the choice of solvent plays a pivotal role in achieving high recovery and sensitivity. This guide provides an objective comparison of different solvents used for the extraction of phorate sulfone from various matrices, supported by experimental data.

Solvent Performance Comparison

The selection of an appropriate extraction solvent is crucial for the reliable determination of phorate sulfone. Key performance indicators include recovery rate, limit of detection (LOD), and limit of quantification (LOQ). Acetonitrile consistently emerges as a superior solvent for extracting phorate and its metabolites, including phorate sulfone, from diverse sample types.

A study on egg samples demonstrated that acetonitrile provided higher recovery rates compared to methylene chloride, ethyl acetate, and methanol.[1] In addition to its effectiveness, acetonitrile is noted for being easier to handle and less toxic than many alternatives.[1] Research on radish samples also utilized acetonitrile for extraction, achieving average recoveries between 89.2% and 116%.[2] Furthermore, for the analysis of phorate and its metabolites in water, dichloromethane has been employed as the extraction and purification solvent.[3]

Below is a summary of the performance of different solvents based on available experimental data:

Solvent(s)	Matrix	Average Recovery (%)	LOD (mg/kg)	LOQ (mg/kg)	Analytical Method
Acetonitrile	Egg	78.6 - 95.6	0.0005	0.0015	UPLC-MS/MS
Acetonitrile	Radish	89.2 - 116	0.001 - 0.003	0.003 - 0.01	GC-MS
Acetonitrile and Acetone	Livestock Tissues	74.22 - 119.89	0.001	0.004	LC-MS/MS
Dichloromethane	Water	73.2 - 85.9	0.000002	0.000005	UPLC-MS/MS
Methylene Chloride	Egg	Low Recovery	Not Reported	Not Reported	UPLC-MS/MS
Ethyl Acetate	Egg	Low Recovery	Not Reported	Not Reported	UPLC-MS/MS
Methanol	Egg	Low Recovery	Not Reported	Not Reported	UPLC-MS/MS

Experimental Protocols

Detailed methodologies are essential for replicating and validating analytical results. The following are outlines of experimental protocols used in the extraction and determination of phorate sulfone.

1. Extraction from Egg Samples using Acetonitrile [1]

• Sample Preparation: Homogenize egg samples.

• Extraction:

  • Weigh 5g of the homogenized sample into a 50 mL polypropylene centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Homogenize at high speed for 1 minute.

  • Centrifuge at 4000 rpm for 5 minutes.

  • Transfer the upper organic layer to another 50 mL centrifuge tube.

  • Repeat the extraction of the lower aqueous layer with another 10 mL of acetonitrile.

  • Combine the extracts and evaporate to dryness at 50°C.

• Cleanup and Analysis:

  • Dissolve the residue in 2 mL of acetonitrile for cleanup.

  • The cleanup is performed using a glass funnel plugged with cotton and filled with anhydrous sodium sulfate and neutral alumina.

  • The final determination is carried out by UPLC-MS/MS.

2. Extraction from Radish Samples using Acetonitrile [2]

• Sample Preparation: Homogenize radish samples.

• Extraction:

  • Place a representative sample in a centrifuge tube.

  • Add 10 mL of acetonitrile and 4 g of sodium chloride.

  • Vortex and centrifuge.

• Cleanup and Analysis:

  • The supernatant is purified using 100 mg of primary secondary amine (PSA).

  • The analysis is performed by gas chromatography-mass spectrometry (GC-MS).

3. Extraction from Livestock Tissues using Acetonitrile and Acetone (QuEChERS Method) [4][5]

• Sample Preparation: Homogenize livestock tissue samples.

• Extraction:

  • A mixture of acetonitrile and acetone is used as the extraction solvent.

  • Magnesium sulfate (MgSO4) and sodium chloride (NaCl) are added as salting-out agents.

• Cleanup and Analysis:

  • A dispersive solid-phase extraction (dSPE) cleanup is performed using MgSO4, primary secondary amines (PSA), and C18.

  • The final analysis is conducted using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

4. Extraction from Water Samples using Dichloromethane [3]

• Sample Preparation: Collect water samples.

• Extraction and Cleanup:

  • Extract and purify the samples using dichloromethane.

• Analysis:

  • Determine the concentration of phorate and its metabolites using ultra-performance liquid chromatography-tandem mass spectrometry (UPLC-MS/MS).

Experimental Workflow Diagram

The following diagram illustrates a general workflow for the extraction and analysis of phorate sulfone from a given sample matrix.

Caption: General workflow for phorate sulfone extraction and analysis.

References

• 1. scitepress.org [scitepress.org]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. cabidigitallibrary.org [cabidigitallibrary.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Stability of Phorate Sulfone Under Various Storage Conditions: A Comparative Guide

For researchers and analytical scientists, the stability of reference standards and residues in samples is paramount for accurate quantification. Phorate sulfone, a major metabolite of the organophosphate insecticide phorate, is of significant toxicological concern. Ensuring its stability during storage is critical for reliable residue analysis and risk assessment. This guide provides a comparison of phorate sulfone stability under different storage conditions, supported by available experimental data, and outlines typical analytical methodologies.

Comparison of Phorate Sulfone Stability

The stability of phorate sulfone is influenced by the storage medium (solvent), temperature, and pH. Below are summaries of its stability in aqueous solutions and organic solvents.

Stability in Aqueous Solutions

Hydrolysis is a key degradation pathway for many pesticides in aqueous environments. The stability of phorate sulfone in aqueous solutions is highly dependent on pH.

Table 1: Hydrolysis Half-life of Phorate Sulfone at 25°C

pH	Half-life (days)
5	77.1
7	60.2
9	5.25

Data sourced from a 2005 JMPR evaluation.

As indicated in the table, phorate sulfone is significantly less stable under alkaline conditions.

Stability in Organic Solvents

While specific quantitative, time-course stability data for phorate sulfone in various organic solvents is limited in publicly available literature, data for the parent compound, phorate, can provide valuable insights into the stability of related organophosphorus pesticides with thioether linkages. It is important to note that phorate sulfone, being an oxidation product, may exhibit different stability characteristics.

A study on the stability of phorate in different organic solvents provides a useful proxy for understanding how solvent choice and temperature may affect phorate sulfone. The following table summarizes the recovery of phorate under different conditions.

Table 2: Recovery of Phorate in Various Organic Solvents at Different Temperatures

Solvent	Temperature	Storage Duration	Recovery (%)
Ethyl Acetate	4°C	12 hours	66.59
Ethyl Acetate	-20°C	12 hours	87.38
Ethyl Acetate	4°C	1 day	47.58
Ethyl Acetate	-20°C	1 day	74.96
Ethyl Acetate	-20°C	3 days	59.33
Acetone	35°C (in dark)	7 days	>70
Hexane	35°C (in dark)	7 days	>70

Data adapted from a study on organophosphorus pesticide stability in various solvents.[1]

This data suggests that for the parent compound phorate, storage at lower temperatures (-20°C) significantly improves stability compared to refrigerated conditions (4°C).[1] Ethyl acetate appears to be a less suitable solvent for long-term storage of phorate, with significant degradation observed even at -20°C.[1] Acetone and hexane demonstrated better stability for phorate over a 7-day period at 35°C in the dark.[1]

For analytical purposes, stock solutions of phorate and its metabolites, including phorate sulfone, are often prepared in acetonitrile and stored in the dark at 4°C for up to 2 months.[2] However, for long-term storage, freezing at -20°C is generally recommended.

Experimental Protocols

To conduct a stability study of phorate sulfone, a detailed protocol should be followed to ensure the reliability of the results.

Stability Study Protocol

• Preparation of Stock and Working Solutions:

  • Prepare a concentrated stock solution of phorate sulfone in a suitable solvent (e.g., acetonitrile, methanol).

  • Prepare working solutions at a known concentration by diluting the stock solution in the desired matrices (e.g., different solvents, pH buffers).

• Storage Conditions:

  • Aliquot the working solutions into appropriate vials (e.g., amber glass vials to protect from light).

  • Store the vials under a range of conditions, for example:

    • Frozen: -20°C ± 5°C

    • Refrigerated: 4°C ± 2°C

    • Ambient: 25°C ± 2°C

• Time Points for Analysis:

  • Analyze the solutions at regular intervals (e.g., 0, 7, 14, 30, 60, and 90 days).

• Sample Analysis:

  • At each time point, retrieve the samples from each storage condition.

  • Allow the samples to equilibrate to room temperature before analysis.

  • Analyze the samples using a validated analytical method to determine the concentration of phorate sulfone.

• Data Evaluation:

  • Calculate the percentage of the initial concentration remaining at each time point.

  • The compound is generally considered stable in the solution if the remaining concentration is within ±10% of the initial concentration.

Analytical Method: Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS)

A common and highly sensitive method for the quantification of phorate sulfone is UPLC-MS/MS.

• Chromatographic Separation:

  • Column: A C18 reversed-phase column is typically used.

  • Mobile Phase: A gradient elution with water and an organic solvent (e.g., acetonitrile or methanol), often with additives like formic acid or ammonium formate to improve ionization.

  • Flow Rate: A typical flow rate is between 0.2 and 0.5 mL/min.

  • Column Temperature: Maintained at a constant temperature, for example, 40°C.

• Mass Spectrometric Detection:

  • Ionization Mode: Electrospray ionization (ESI) in positive mode is commonly used for phorate and its metabolites.

  • Detection Mode: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and sensitivity. This involves monitoring specific precursor ion to product ion transitions for phorate sulfone.

Mandatory Visualizations

Phorate Degradation Pathway

The following diagram illustrates the oxidative degradation of phorate to phorate sulfoxide and subsequently to phorate sulfone.

References

• 1. Storage stability of organophosphorus pesticide residues in peanut and soya bean extracted solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scitepress.org [scitepress.org]

A Researcher's Guide to Gas Chromatography Columns for Phorate Sulfone Analysis

For scientists engaged in environmental monitoring, food safety testing, and toxicology, the accurate detection and quantification of phorate sulfone, a toxic metabolite of the organophosphate pesticide phorate, is of paramount importance. The selection of an appropriate gas chromatography (GC) column is a critical factor that directly influences the reliability and efficiency of the analysis. This guide provides a performance comparison of different GC columns for the analysis of phorate sulfone, supported by experimental data, to aid researchers in making informed decisions for their analytical needs.

Performance Comparison of GC Columns

The most commonly employed stationary phase for the analysis of organophosphorus pesticides, including phorate sulfone, is a 5% phenyl-methylpolysiloxane. This non-polar to mid-polar phase offers excellent selectivity and thermal stability for a wide range of pesticides. In this guide, we compare the performance of three commercially available columns with this stationary phase: the Elite-5MS, the HP-5ms Ultra Inert, and the Rtx-5ms.

Parameter	Elite-5MS	HP-5ms Ultra Inert	Rtx-5ms (for Phorate)
Analyte	Phorate Sulfone	Phorate Sulfone	Phorate
Retention Time (min)	4.5	6.44	4.90
Column Dimensions	30 m x 0.32 mm x 0.25 µm	15 m x 0.25 mm x 0.25 µm (x2)	15 m x 0.53 mm, 1 µm + 5 m x 0.18 mm restrictor
Oven Program	90°C (0.7 min), then 35°C/min to 240°C, then 8°C/min to 290°C, then 25°C/min to 300°C (7 min)	80°C, then 20°C/min to 170°C, then 20°C/min to 310°C (3.5 min)	60°C (1 min), then 40°C/min to 320°C (2 min)
Carrier Gas Flow Rate	1 mL/min (Helium)	1.611 mL/min (Column 1), 1.811 mL/min (Column 2)	1.8 mL/min (Helium)
Inlet Temperature (°C)	150	280	250
Detector	Mass Spectrometer	Triple Quadrupole Mass Spectrometer	Mass Spectrometer

Experimental Workflow

The general workflow for the analysis of phorate sulfone in a given sample involves sample preparation, GC separation, and mass spectrometric detection. A schematic of this process is provided below.

A generalized workflow for phorate sulfone analysis.

Detailed Experimental Protocols

The following are the detailed experimental methodologies for the data presented in the comparison table.

Method 1: Elite-5MS[1]

• Sample Preparation: Tissues samples were macerated with anhydrous sodium sulfate. Extraction was performed with n-Hexane, followed by liquid-liquid partitioning with acetonitrile. The final hexane extract was concentrated before analysis.

• Gas Chromatography-Mass Spectrometry (GC-MS):

  • GC System: Clarus 600 GC

  • Column: Elite-5 MS (30 m x 0.32 mm, 0.25 µm film thickness)

  • Inlet: 150°C

  • Carrier Gas: Helium at 1 mL/min

  • Oven Program: Initial temperature of 90°C for 0.7 min, then a ramp of 35°C/min to 240°C, followed by a ramp of 8°C/min to 290°C, and a final ramp of 25°C/min to 300°C, held for 7 minutes.

  • MS System: Clarus 600 mass selective detector

  • Ion Source Temperature: 150°C

  • Interface Temperature: 260°C

Method 2: HP-5ms Ultra Inert[2]

• Sample Preparation: Not specified in the application note. The focus was on the analytical methodology.

• Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS):

  • GC System: Agilent Intuvo 9000 GC

  • Columns: Two Agilent J&W HP-5ms Ultra Inert columns (15 m x 0.25 mm, 0.25 µm film thickness) configured with a mid-column backflush.

  • Inlet: 280°C

  • Carrier Gas: Helium; Column 1 flow: 1.611 mL/min, Column 2 flow: 1.811 mL/min.

  • Oven Program: 80°C initial temperature, ramp at 20°C/min to 170°C, then ramp at 20°C/min to 310°C and hold for 3.5 minutes.

  • MS System: Agilent 7010 mass spectrometer

  • Ion Source: High-efficiency ion source.

Method 3: Rtx-5ms (Low-Pressure GC-MS)[3]

• Sample Preparation: The application note focuses on the analysis of a pesticide standard mix in a strawberry matrix. The extraction method used was a QuEChERS-based procedure.

• Low-Pressure Gas Chromatography-Mass Spectrometry (LPGC-MS):

  • GC System: Not specified.

  • Column: LPGC Rtx-5ms column kit (15 m x 0.53 mm, 1.00 µm analytical column connected to a 5 m x 0.18 mm restrictor).

  • Inlet: 250°C

  • Carrier Gas: Helium at a constant flow of 1.8 mL/min.

  • Oven Program: 60°C held for 1 minute, then ramped at 40°C/min to 320°C and held for 2 minutes.

  • MS System: Not specified.

  • Transfer Line Temperature: 290°C.

Conclusion

The selection of a GC column for phorate sulfone analysis will depend on the specific requirements of the laboratory, including desired analysis time, sample matrix, and available instrumentation.

• For standard analyses, a 30-meter, 5% phenyl-methylpolysiloxane column such as the Elite-5MS provides good resolution and is a cost-effective option.

• For high-throughput laboratories, a shorter, narrower bore column like the HP-5ms Ultra Inert can significantly reduce analysis time, especially when coupled with a rapid oven temperature program.[1] The use of a backflushing system can also help to reduce matrix interference and prolong column life.

• For laboratories looking to dramatically decrease run times, Low-Pressure GC-MS (LPGC-MS) with a column like the Rtx-5ms kit offers a viable, albeit more specialized, solution.[2]

It is important to note that while all the compared columns share the same stationary phase, proprietary manufacturing and deactivation processes can lead to subtle differences in selectivity and inertness. Therefore, it is always recommended to perform in-house validation to ensure the chosen column meets the specific performance criteria for the intended application.

References

• 1. agilent.com [agilent.com]
• 2. Speed Up Multiresidue Pesticides Analysis in Food with an LPGC Rtx-5ms Column Kit for Low-Pressure GC-MS [restek.com]

Degradation of Phorate Sulfone: A Comparative Analysis Across Soil Types

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of phorate sulfone degradation in various soil environments. Phorate, a systemic organophosphate insecticide, undergoes oxidation in soil to form more persistent and toxic metabolites, primarily phorate sulfoxide and phorate sulfone. Understanding the fate of phorate sulfone is critical for environmental risk assessment and the development of remediation strategies. This document summarizes key experimental data on its persistence, outlines a standard protocol for its study, and illustrates its metabolic pathway.

Comparative Degradation Data

The persistence of phorate sulfone in soil is significantly influenced by soil properties. The following table summarizes the degradation half-life (DT50) and persistence of phorate and its metabolites in different soil types based on available literature. It is important to note that direct comparative studies under identical conditions are limited, and thus the data is compiled from various sources.

Soil Type	Compound	Half-life (DT50) in Days	Observations
Sandy Loam	Phorate	3	Rapid degradation of the parent compound.[1]
Phorate Sulfoxide	75	Significantly more persistent than phorate.[1]
Phorate Sulfone	Not determined, but most persistent	Indicated as the most persistent of the three compounds.[1]
Sandy Clay Loam	Phorate	5.5	-
Total Residues (Phorate + Sulfoxide + Sulfone)	19.8	Phorate sulfone was detectable for up to 135 days.[2][3]
Muck Soil (High Organic Matter)	Phorate & Metabolites	Slower degradation than in sandy soil	Greater conversion of phorate to sulfoxide and sulfone compared to sand.[1][4]
Silt Loam	Total Phorate (including metabolites)	49-75	Phorate sulfone accounted for about 90% or more of the total residues.[5]

Key Factors Influencing Degradation:

• Soil Texture: Clay content and the proportion of sand, silt, and clay influence the sorption and bioavailability of phorate sulfone.

• Organic Matter: Soils with higher organic matter, such as muck soil, tend to show greater conversion of phorate to its sulfone metabolite.[1][4]

• Microbial Activity: The conversion of phorate sulfoxide to phorate sulfone is primarily a microbially mediated process.

• Moisture and pH: Soil moisture and pH are critical factors affecting both chemical and microbial degradation processes. Hydrolysis of phorate sulfone is pH-dependent, being faster under alkaline conditions.[1]

Experimental Protocol: Aerobic Soil Transformation Study (Adapted from OECD Guideline 307)

This section outlines a typical experimental design for assessing the degradation of phorate sulfone in soil under aerobic conditions.

1. Soil Selection and Preparation:

• Select at least three different soil types (e.g., sandy loam, clay, silt loam) with varying physicochemical properties (pH, organic carbon content, texture).

• Air-dry the soils and sieve them (<2 mm).

• Adjust the moisture content to 40-60% of the maximum water holding capacity.

• Pre-incubate the soils in the dark at a constant temperature (e.g., 20-25°C) for one to two weeks to allow microbial activity to stabilize.

2. Application of Test Substance:

• Prepare a stock solution of phorate sulfone (or 14C-labeled phorate for metabolite tracking).

• Apply the test substance to the soil samples at a concentration relevant to field application rates.

• Thoroughly mix to ensure uniform distribution.

3. Incubation:

• Incubate the treated soil samples in the dark in flow-through systems or biometer flasks at a constant temperature.

• Maintain aerobic conditions by continuously supplying humidified air.

• Include traps for CO2 and volatile organic compounds to monitor mineralization.

4. Sampling and Analysis:

• Collect soil samples in duplicate or triplicate at pre-determined intervals (e.g., 0, 1, 3, 7, 14, 30, 60, 90, and 120 days).

• Extract the soil samples using an appropriate solvent (e.g., acetonitrile, ethyl acetate).

• Analyze the extracts for the concentration of phorate sulfone and its potential degradation products using analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

5. Data Analysis:

• Calculate the dissipation rate of phorate sulfone in each soil type.

• Determine the half-life (DT50) by fitting the data to an appropriate kinetic model (e.g., first-order kinetics).

• Identify and quantify major transformation products.

Below is a workflow diagram for a typical soil degradation study.

Experimental workflow for soil degradation study.

Phorate Degradation Pathway in Soil

Phorate degrades in soil primarily through oxidation of the thioether sulfur, leading to the formation of phorate sulfoxide, which is then further oxidized to the more stable phorate sulfone. This process is predominantly mediated by soil microorganisms.

Phorate degradation pathway in soil.

References

• 1. Pesticide residues in food – 2005 [fao.org]
• 2. Dissipation behavior of phorate and its toxic metabolites in the sandy clay loam soil of a tropical sugarcane ecosystem… [ouci.dntb.gov.ua]
• 3. researchgate.net [researchgate.net]
• 4. INSECTICIDAL ACTIVITY AND PERSISTENCE OF PHORATE, PHORATE SULFOXIDE, AND PHORATE SULFONE IN SOILS1 | The Canadian Entomologist | Cambridge Core [cambridge.org]
• 5. electronicsandbooks.com [electronicsandbooks.com]

Safety & Regulatory Compliance

Proper Disposal of Phorate Sulfone: A Guide for Laboratory Professionals

For immediate release:

This document provides essential safety and logistical information for the proper disposal of phorate sulfone, a highly toxic organophosphate metabolite. Researchers, scientists, and drug development professionals must adhere to strict protocols to ensure personal safety and environmental protection. Phorate sulfone, a degradation product of the insecticide phorate, is persistent, mobile, and shares the high toxicity of its parent compound, posing significant risks to humans, wildlife, and aquatic ecosystems.[1][2]

I. Immediate Safety and Hazard Information

Phorate sulfone is classified as a highly hazardous substance. All handling and disposal procedures must be conducted with appropriate personal protective equipment (PPE) and in designated areas.

Key Hazards:

• Acute Toxicity: Fatal if swallowed and harmful in contact with skin.[3][4]

• Eye Irritation: Causes serious eye irritation.[3]

• Environmental Hazard: Phorate and its degradates, including phorate sulfone, are extremely toxic to birds, mammals, and aquatic organisms.[1][5] Due to its persistence and mobility, it poses a significant risk of groundwater contamination.[1][5]

Hazard Classification	Description	GHS Hazard Statement
Acute Toxicity, Oral (Category 1)	Fatal if swallowed.[4]	H300
Acute Toxicity, Dermal (Category 4)	Harmful in contact with skin.[3]	H312
Serious Eye Irritation (Category 2A)	Causes serious eye irritation.[3]	H319
Flammable Liquid (Category 2)	Highly flammable liquid and vapor (when in solution, e.g., acetonitrile).[3][6]	H225

II. Operational Plan for Phorate Sulfone Waste

The primary principle for phorate sulfone disposal is to manage it as a regulated hazardous waste. Under no circumstances should phorate sulfone or its containers be disposed of in standard laboratory or municipal waste streams.

Step 1: Waste Segregation and Collection

• Designated Waste Containers: All phorate sulfone waste, including pure substance, contaminated labware (e.g., pipette tips, vials), and contaminated PPE, must be collected in clearly labeled, dedicated hazardous waste containers.

• Labeling: The container must be labeled with "Hazardous Waste," the name "Phorate Sulfone," and the appropriate hazard pictograms (e.g., skull and crossbones, exclamation mark).[7]

• Storage: Store waste containers in a designated, secure, and well-ventilated satellite accumulation area, away from incompatible materials.

Step 2: Disposal of Liquid and Solid Waste

• Licensed Disposal Contractor: The disposal of phorate sulfone waste must be handled by a licensed and certified hazardous waste management company. Contact your institution's Environmental Health and Safety (EHS) department to arrange for pickup and disposal.

• Incineration: High-temperature incineration is the recommended disposal method for organophosphate pesticides to ensure complete destruction.[8] However, the specific disposal method will be determined by the licensed contractor in accordance with federal, state, and local regulations.

• Small Quantities: For very small quantities, consult with your EHS department about the possibility of using a lab pack for disposal or participating in a local hazardous waste collection program.[7]

Step 3: Decontamination and Container Disposal

• Empty Containers: Empty phorate sulfone containers are also considered hazardous waste.[9] They must be triple-rinsed before they can be considered for disposal as non-hazardous waste or recycling.[7][9]

• Triple-Rinse Procedure:

  • Empty the container into the hazardous waste collection vessel, allowing it to drain for at least 30 seconds.[9]

  • Add a suitable solvent (e.g., the solvent the phorate sulfone was in, or as recommended by your EHS department) until the container is about 20-25% full.[9]

  • Securely cap and shake the container vigorously for 30 seconds.[9]

  • Drain the rinsate into the hazardous waste container.[9]

  • Repeat this process two more times.[9]

• Disposal of Rinsed Containers: After triple-rinsing, puncture the container to prevent reuse. Dispose of it according to your institution's guidelines for decontaminated chemical containers. Some programs, like drumMUSTER, may accept rinsed containers for recycling.[9]

III. Experimental Protocols

IV. Logical Workflow for Phorate Sulfone Disposal

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of phorate sulfone waste.

Caption: Decision workflow for the safe disposal of phorate sulfone waste.

This guidance is intended to provide a framework for the safe handling and disposal of phorate sulfone. Always consult your institution's specific safety protocols and EHS department for detailed instructions and compliance with local regulations.

References

• 1. pic.int [pic.int]
• 2. downloads.regulations.gov [downloads.regulations.gov]
• 3. agilent.com [agilent.com]
• 4. Phorate sulfone | C7H17O4PS3 | CID 17425 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 6. hpc-standards.com [hpc-standards.com]
• 7. PI-18/PI010: Proper Disposal of Pesticide Waste [edis.ifas.ufl.edu]
• 8. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 9. Safe disposal of pesticides | EPA [epa.nsw.gov.au]

Personal protective equipment for handling Phorate sulfone

This document provides crucial safety protocols and logistical information for the handling and disposal of Phorate sulfone, a highly toxic organophosphorus compound. The following procedures are designed for implementation by laboratory professionals to minimize exposure risk and ensure a safe operational environment.

Hazard Identification and Data

Phorate sulfone is a metabolite of the insecticide Phorate and is recognized for its high acute toxicity.[1][2][3][4][5] It functions as a cholinesterase inhibitor, and exposure can lead to severe health effects, similar to other organophosphate compounds.[2][6] The primary routes of exposure are ingestion, inhalation, and dermal contact.[7] According to the Globally Harmonized System (GHS), Phorate sulfone is classified as "Fatal if swallowed" (Acute Toxicity, Oral, Category 1).[1]

Quantitative Data Summary

The following table summarizes key physical, chemical, and toxicological data for Phorate sulfone. Exposure limits provided are for the parent compound, Phorate, and should be considered as a minimum guideline for Phorate sulfone in the absence of specific limits.

Property	Value	Source
Chemical Formula	C₇H₁₇O₄PS₃	[1][3]
Molecular Weight	292.38 g/mol	[1]
CAS Number	2588-04-7	[1][3]
Appearance	Not specified; often handled in solution	[8][9][10]
Boiling Point	150 °C (at 0.1 Torr)	[2]
Density	~1.306 g/cm³ (Predicted)	[2]
GHS Classification	Acute Toxicity 1 (Oral)	[1]
Signal Word	Danger	[1]
Hazard Statement	H300: Fatal if swallowed	[1]
Phorate NIOSH REL	TWA 0.05 mg/m³ (10-hr), STEL 0.2 mg/m³ (15-min)	[11]
Phorate ACGIH TLV	TWA 0.05 mg/m³ (8-hr), STEL 0.2 mg/m³	[11]

Note: TWA = Time-Weighted Average; STEL = Short-Term Exposure Limit. Exposure limits are for the parent compound Phorate and should be applied with caution.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to prevent any contact with Phorate sulfone. The following equipment must be worn at all times when handling the substance.

• Hand Protection : Double-gloving is required. Wear two pairs of chemical-resistant nitrile gloves.[11] Ensure the outer glove has a minimum thickness of 8 mil. Sleeves of the lab coat or coverall should be worn over the inner glove but under the outer glove.[12]

• Body Protection : A chemical-resistant lab coat is the minimum requirement. For procedures with a higher risk of splashing or aerosol generation, Tychem® coveralls or an equivalent chemical-protective suit should be used.[11][13] A chemical-resistant apron should be worn when mixing, loading, or cleaning.[12]

• Eye and Face Protection : Chemical splash goggles and a full-face shield are mandatory to protect against splashes and vapors.[12][14] Standard safety glasses are insufficient.

• Respiratory Protection : All work with Phorate sulfone (solid or in solution) must be conducted inside a certified chemical fume hood to prevent inhalation exposure.[15] If there is a risk of exposure exceeding the occupational exposure limits for Phorate (0.05 mg/m³), a NIOSH-approved supplied-air respirator with a full facepiece, operated in a pressure-demand or other positive-pressure mode, is required.[11][16]

• Foot Protection : Chemical-resistant footwear plus socks are required.[12] Pant legs should be worn outside of boots to prevent chemicals from entering.[14]

Operational and Disposal Plan

A systematic approach to handling and disposal is critical. The following step-by-step protocol outlines the required procedures from preparation to final waste disposal.

Experimental Protocol: Safe Handling of Phorate Sulfone

• Preparation and Pre-Handling:

  • Consult the Safety Data Sheet (SDS) for Phorate sulfone before beginning any work.[8][17]

  • Ensure a chemical fume hood is certified and functioning correctly.

  • Designate a specific area within the fume hood for Phorate sulfone work to contain potential contamination.

  • Prepare all necessary materials (glassware, reagents, waste containers) and place them in the fume hood before introducing the chemical.

  • Ensure an emergency eyewash station and safety shower are accessible and unobstructed.

  • Verify that a spill kit appropriate for highly toxic chemicals is readily available.

• Handling Procedure:

  • Don all required PPE as specified in Section 2.

  • Conduct all manipulations of Phorate sulfone, including weighing, dilution, and transfers, exclusively within the designated area of the chemical fume hood.

  • Use disposable equipment (e.g., pipette tips, weighing papers) whenever possible to minimize cleaning requirements.

  • If handling a solution, be aware of the solvent's hazards (e.g., flammability of acetonitrile or hexane).[8][9][10] Keep away from heat, sparks, and open flames.[8][9][17]

  • Keep containers of Phorate sulfone tightly closed when not in use.[8][17]

• Storage:

  • Store Phorate sulfone in a cool, dry, and well-ventilated area, away from incompatible materials.[8]

  • The storage location should be a designated, locked cabinet clearly labeled with "Highly Toxic" and the skull and crossbones pictogram.

  • Ensure secondary containment is used for all stored containers.

• Emergency Procedures:

  • Skin Contact : Immediately remove all contaminated clothing.[17] Rinse the affected skin area with copious amounts of water for at least 15 minutes, then wash with soap and water. Seek immediate medical attention.

  • Eye Contact : Immediately flush eyes with water for at least 15 minutes, holding eyelids open.[17] Remove contact lenses if present and easy to do. Seek immediate medical attention.

  • Inhalation : Move the individual to fresh air immediately.[17] If breathing has stopped, begin rescue breathing (using universal precautions). Seek immediate medical attention.

  • Ingestion : Do NOT induce vomiting .[17] Immediately call a poison control center or physician.[17]

  • Spill : Evacuate the immediate area. Alert laboratory personnel and safety officers. Do not attempt to clean up a spill unless you are trained and equipped to do so. Use a spill kit containing absorbent material and follow established institutional procedures for hazardous chemical cleanup.

• Disposal Plan:

  • All waste contaminated with Phorate sulfone (e.g., gloves, pipette tips, empty containers, absorbent material) is considered hazardous waste.

  • Do not dispose of any Phorate sulfone waste down the drain or in regular trash.[9]

  • Collect all solid and liquid waste in clearly labeled, sealed, and chemical-resistant hazardous waste containers.

  • Empty containers must be triple-rinsed with a suitable solvent; the rinsate must be collected as hazardous waste.

  • Arrange for disposal through your institution's licensed hazardous waste management provider. Incineration is often the required method for organophosphate pesticides.[15][18]

Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling of Phorate sulfone, from initial planning through to emergency response and disposal.

Caption: Workflow for safe handling of Phorate sulfone.

References

• 1. Phorate sulfone | C7H17O4PS3 | CID 17425 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. PHORATE SULFONE CAS#: 2588-04-7 [m.chemicalbook.com]
• 3. Buy Phorate sulfone | 2588-04-7 [smolecule.com]
• 4. PHORATE SULFONE | 2588-04-7 [chemicalbook.com]
• 5. clearsynth.com [clearsynth.com]
• 6. EXTOXNET PIP - PHORATE [extoxnet.orst.edu]
• 7. Pesticide use and personal protective equipment [health.vic.gov.au]
• 8. agilent.com [agilent.com]
• 9. hpc-standards.com [hpc-standards.com]
• 10. accustandard.com [accustandard.com]
• 11. nj.gov [nj.gov]
• 12. growingproduce.com [growingproduce.com]
• 13. The Best Personal Protective Equipment For Pesticides | Professional DIY Pest Control Equipment [solutionsstores.com]
• 14. MSU Extension | Montana State University [apps.msuextension.org]
• 15. assets.greenbook.net [assets.greenbook.net]
• 16. extension.missouri.edu [extension.missouri.edu]
• 17. cdn.chemservice.com [cdn.chemservice.com]
• 18. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]